ibu-rG

Core Science & Biosynthesis

An In-depth Technical Guide to ibu-rG Phosphoramidite: Synthesis, Application, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of synthetic nucleic acid chemistry, phosphoramidites are indispensable building blocks for the automated solid-phase synthesis of oligonucleotides. Among these, N2-isobutyryl-2'-O-tert-butyldimethylsilyl-5'-O-dimethoxytrityl-guanosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite (B1245037), commonly referred to as ibu-rG phosphoramidite, is a crucial reagent for the incorporation of guanosine (B1672433) into synthetic RNA strands. Its strategic design, featuring a combination of protecting groups, ensures high coupling efficiency and fidelity during synthesis, while allowing for controlled deprotection to yield the final RNA oligonucleotide.

This technical guide provides a comprehensive overview of ibu-rG phosphoramidite, detailing its chemical properties, synthesis, and application in solid-phase oligonucleotide synthesis. It includes detailed experimental protocols, quantitative data for key process parameters, and visualizations of relevant biological pathways and experimental workflows to support researchers and professionals in the fields of drug discovery, molecular biology, and biotechnology.

Chemical Properties and Structure

ibu-rG phosphoramidite is a modified guanosine nucleoside engineered for optimal performance in automated RNA synthesis. The key structural features include:

• 5'-O-Dimethoxytrityl (DMT): An acid-labile protecting group on the 5'-hydroxyl function. Its removal at the beginning of each synthesis cycle allows for the stepwise addition of the next phosphoramidite monomer. The release of the dimethoxytrityl cation provides a real-time spectrophotometric measure of coupling efficiency.[1]

• N2-isobutyryl (iBu): A base-labile protecting group for the exocyclic amine of the guanine (B1146940) base. This prevents unwanted side reactions during oligonucleotide assembly.[2]

• 2'-O-tert-butyldimethylsilyl (TBDMS): A bulky silyl (B83357) ether protecting group on the 2'-hydroxyl of the ribose sugar. This group is critical for preventing side reactions and degradation during synthesis and is typically removed in the final deprotection steps using a fluoride (B91410) source.[3]

• 3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite: The reactive moiety at the 3'-position. The diisopropylamino group is a good leaving group upon activation, and the β-cyanoethyl group protects the phosphate (B84403) linkage during synthesis and is removed during the final deprotection.[4]

Physicochemical Properties

Property	Value
Chemical Name	5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite[5]
Molecular Formula	C50H68N7O9PSi[5]
Molecular Weight	970.18 g/mol [5]
CAS Number	147201-04-5[5]
Appearance	White to off-white powder
Solubility	Soluble in anhydrous acetonitrile (B52724)
Storage	-20°C under an inert atmosphere[5]

Synthesis of ibu-rG Phosphoramidite

The synthesis of ibu-rG phosphoramidite is a multi-step process that involves the sequential protection of the various functional groups of the guanosine nucleoside. The following is a generalized protocol for its preparation.

Experimental Protocol: Synthesis of 5'-DMT-2'-O-TBDMS-N2-isobutyryl-guanosine-3'-CE-phosphoramidite

Materials:

• N2-isobutyryl-guanosine

• Anhydrous Pyridine (B92270)

• 4,4'-Dimethoxytrityl chloride (DMT-Cl)

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Silver nitrate (B79036) (AgNO3)

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Acetonitrile

• Silica (B1680970) gel for column chromatography

Procedure:

• 5'-O-DMT Protection:

  • Co-evaporate N2-isobutyryl-guanosine with anhydrous pyridine to remove residual water.

  • Dissolve the dried nucleoside in anhydrous pyridine.

  • Add DMT-Cl portion-wise at 0°C and stir the reaction at room temperature until completion (monitored by TLC).

  • Quench the reaction with methanol (B129727) and evaporate the solvent.

  • Purify the crude product by silica gel column chromatography to yield 5'-O-DMT-N2-isobutyryl-guanosine.

• 2'-O-TBDMS Protection:

  • Dissolve the 5'-O-DMT-N2-isobutyryl-guanosine in anhydrous pyridine.

  • Add silver nitrate (AgNO3) and stir.

  • Add TBDMS-Cl and continue stirring at room temperature until the reaction is complete (monitored by TLC).

  • Filter the reaction mixture to remove silver salts and evaporate the solvent.

  • Purify the product by silica gel column chromatography to obtain 5'-O-DMT-2'-O-TBDMS-N2-isobutyryl-guanosine.

• 3'-O-Phosphitylation:

  • Co-evaporate the product from the previous step with anhydrous acetonitrile.

  • Dissolve the dried nucleoside in anhydrous dichloromethane.

  • Add N,N-Diisopropylethylamine (DIPEA).

  • Add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite dropwise at 0°C under an inert atmosphere (e.g., Argon).

  • Stir the reaction at room temperature until completion (monitored by 31P NMR).

  • Quench the reaction with saturated aqueous sodium bicarbonate.

  • Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent.

  • Purify the final product by flash chromatography on silica gel to yield ibu-rG phosphoramidite as a white foam.

Solid-Phase Oligonucleotide Synthesis

The automated solid-phase synthesis of RNA oligonucleotides using ibu-rG phosphoramidite follows a cyclical four-step process for each nucleotide addition.[1]

Experimental Workflow for Solid-Phase RNA Synthesis

Caption: Automated solid-phase RNA synthesis cycle using phosphoramidite chemistry.

Experimental Protocol: Automated Solid-Phase RNA Synthesis

Materials and Reagents:

• DNA/RNA synthesizer

• Controlled Pore Glass (CPG) solid support functionalized with the first nucleoside

• ibu-rG phosphoramidite (and other required phosphoramidites for A, C, and U) dissolved in anhydrous acetonitrile (typically 0.1 M)

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in acetonitrile)

• Capping solution A (Acetic anhydride/Pyridine/THF) and B (N-Methylimidazole/THF)

• Oxidizing solution (Iodine in THF/Pyridine/Water)

• Deblocking solution (e.g., 3% Trichloroacetic acid in dichloromethane)

• Anhydrous acetonitrile for washing

Procedure (One Synthesis Cycle):

• Detritylation (Deblocking): The CPG support is washed with the deblocking solution to remove the 5'-DMT group from the immobilized nucleoside, exposing the 5'-hydroxyl group. The column is then washed with anhydrous acetonitrile to remove the acid and the cleaved DMT group. The orange color of the collected effluent is measured to determine the coupling efficiency of the previous cycle.[1]

• Coupling: The ibu-rG phosphoramidite solution and the activator solution are simultaneously delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, which is then displaced by the free 5'-hydroxyl group of the support-bound nucleoside, forming a phosphite triester linkage.[6]

• Capping: To prevent the elongation of unreacted chains (failure sequences), the support is treated with the capping solutions. This acetylates any unreacted 5'-hydroxyl groups, rendering them inert in subsequent coupling steps.[4]

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphotriester using the oxidizing solution. This step is crucial for the stability of the growing oligonucleotide chain. The column is then washed with anhydrous acetonitrile.[6]

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Quantitative Data on Coupling Efficiency

The coupling efficiency is a critical parameter for the successful synthesis of long oligonucleotides. It is typically determined by measuring the absorbance of the trityl cation released during the detritylation step.

Parameter	Typical Value/Condition	Expected Efficiency
Activator	5-Ethylthio-1H-tetrazole (ETT), 0.25 M	> 99%[7]
Dicyanoimidazole (DCI)	> 99%[7]
Coupling Time	3 - 5 minutes	> 99%[6][7]
Phosphoramidite Concentration	0.1 M in anhydrous acetonitrile	> 99%
Excess of Reagents	5-fold molar excess of phosphoramidite	> 99%[6]

Cleavage and Deprotection

After the synthesis is complete, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed.

Experimental Protocol: Cleavage and Deprotection

Materials:

• Ammonium hydroxide/40% aqueous Methylamine (1:1, v/v) (AMA)[8]

• Triethylamine trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (B87167) (DMSO)

• Quenching buffer (e.g., TE buffer)

Procedure:

• Cleavage and Base/Phosphate Deprotection:

  • The CPG support is transferred to a screw-cap vial.

  • The AMA solution is added to the vial, which is then tightly sealed.

  • The mixture is heated at 65°C for 10-15 minutes. This step cleaves the oligonucleotide from the support and removes the cyanoethyl phosphate protecting groups and the N2-isobutyryl group from the guanine bases.[3][8]

  • The vial is cooled, and the supernatant containing the oligonucleotide is transferred to a new tube. The support is washed with water, and the washes are combined with the supernatant.

  • The solution is evaporated to dryness.

• 2'-O-TBDMS Deprotection:

  • The dried oligonucleotide is resuspended in the TEA·3HF solution.

  • The mixture is incubated at 65°C for 2.5 hours to remove the TBDMS protecting groups from the 2'-hydroxyls.

  • The reaction is quenched by the addition of a quenching buffer.

• Purification: The crude oligonucleotide is then purified, typically by reverse-phase HPLC, ion-exchange HPLC, or polyacrylamide gel electrophoresis (PAGE), to isolate the full-length product from shorter sequences and other impurities.

Deprotection Conditions

Reagent	Temperature	Time	Protecting Groups Removed
AMA	65°C	10-15 min	Cleavage from support, cyanoethyl, iBu[3][8]
TEA·3HF	65°C	2.5 hours	TBDMS
Aqueous Ammonia	55°C	8-16 hours	Cleavage from support, cyanoethyl, iBu[9]

Applications in Research and Drug Development

Oligonucleotides synthesized using ibu-rG phosphoramidite are critical tools in various research and therapeutic applications, primarily due to their ability to specifically interact with cellular RNA molecules.

Antisense Oligonucleotides (ASOs)

ASOs are short, single-stranded synthetic nucleic acids that can bind to a target mRNA through Watson-Crick base pairing and modulate its function.

Caption: Mechanisms of action for antisense oligonucleotides (ASOs).

The primary mechanisms include:

• RNase H-mediated degradation: The ASO binds to the target mRNA, creating an RNA-DNA heteroduplex that is recognized and cleaved by the enzyme RNase H, leading to the degradation of the mRNA and subsequent reduction in protein expression.[10]

• Steric hindrance: The ASO binds to the mRNA and physically blocks the binding of ribosomes or other cellular machinery, thereby inhibiting translation without degrading the mRNA.[10]

• Splicing modulation: ASOs can bind to pre-mRNA and modulate the splicing process, leading to the inclusion or exclusion of specific exons. This can be used to correct splicing defects or to produce a desired protein isoform.[10]

RNA Interference (RNAi)

RNA interference is a natural cellular process for gene silencing that can be harnessed for therapeutic purposes using small interfering RNAs (siRNAs). siRNAs are short, double-stranded RNA molecules that are processed by the cellular machinery to guide the degradation of a specific target mRNA.

Caption: The RNA interference (RNAi) pathway for gene silencing.

The key steps in the RNAi pathway are:

• Initiation: Double-stranded RNA (dsRNA), such as an siRNA, is introduced into the cytoplasm.

• Processing: The enzyme Dicer cleaves the long dsRNA into shorter siRNA duplexes (approximately 21-23 nucleotides in length).[11]

• RISC Loading: The siRNA duplex is loaded into the RNA-induced silencing complex (RISC). The passenger (sense) strand is typically cleaved and discarded, while the guide (antisense) strand is retained.[11]

• Targeting and Cleavage: The guide strand directs the RISC to the target mRNA that has a complementary sequence. The Argonaute protein within the RISC then cleaves the target mRNA, leading to its degradation and the silencing of the corresponding gene.[11]

Conclusion

ibu-rG phosphoramidite is a cornerstone of modern RNA synthesis, enabling the production of high-quality RNA oligonucleotides for a wide range of applications in research and therapeutics. A thorough understanding of its chemical properties, the intricacies of its synthesis, and the downstream processes of oligonucleotide assembly and deprotection is essential for any scientist or professional working in this field. The detailed protocols and data presented in this guide are intended to provide a solid foundation for the successful application of ibu-rG phosphoramidite in the synthesis of RNA molecules for pioneering research and the development of next-generation nucleic acid-based drugs.

References

• 1. idtdna.com [idtdna.com]
• 2. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rG (iBu) CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]
• 4. atdbio.com [atdbio.com]
• 5. 5'-O-DMT-2'-O-TBDMS-N2-Isobutyryl-Guanosine-CE Phosphoramidite, 147201-04-5 | BroadPharm [broadpharm.com]
• 6. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 7. benchchem.com [benchchem.com]
• 8. glenresearch.com [glenresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lifesciences.danaher.com [lifesciences.danaher.com]

The Role and Application of N2-isobutyryl-guanosine (ibu-rG) in Solid-Phase RNA Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of RNA is a cornerstone of modern molecular biology and therapeutic development. The precise construction of RNA oligonucleotides relies on the strategic use of protecting groups to ensure the fidelity of the synthesis process. Among these, N2-isobutyryl-guanosine (ibu-rG) has emerged as a widely utilized building block for the incorporation of guanosine (B1672433) in solid-phase RNA synthesis. This technical guide provides a comprehensive overview of the application of ibu-rG, detailing its chemical properties, performance metrics, experimental protocols, and potential challenges.

Core Principles of ibu-rG in RNA Synthesis

Solid-phase RNA synthesis using the phosphoramidite (B1245037) method is a cyclical process involving four key steps for each nucleotide addition: deprotection, coupling, capping, and oxidation. The use of protecting groups is essential to direct the chemical reactions and prevent unwanted side reactions[1]. For guanosine, the exocyclic amine at the N2 position is nucleophilic and requires protection to prevent side reactions during the phosphoramidite coupling step. The isobutyryl (iBu) group serves as a robust and reliable protecting group for this purpose[1].

The ibu-rG phosphoramidite is typically used in conjunction with a 2'-hydroxyl protecting group, most commonly the tert-butyldimethylsilyl (TBDMS) group, and a 5'-hydroxyl protecting group, typically the dimethoxytrityl (DMT) group[2]. The selection of the isobutyryl group is based on its stability throughout the synthesis cycles and its efficient removal during the final deprotection step.

Data Presentation: Performance Metrics of ibu-rG

The successful synthesis of high-quality RNA oligonucleotides is critically dependent on the performance of the phosphoramidite building blocks. Key metrics include coupling efficiency and the kinetics of deprotection.

Coupling Efficiency

High coupling efficiency, ideally exceeding 99%, is crucial for the synthesis of long RNA oligonucleotides, as any unreacted sites lead to the accumulation of truncated sequences[3]. While specific quantitative data for the coupling efficiency of ibu-rG can vary depending on the synthesizer, activator, and coupling time, it is generally reported to be high[4]. Factors that can influence coupling efficiency include the quality of the phosphoramidite, the absence of moisture, and the choice of activator[5][6]. For sterically hindered phosphoramidites, such as those used in RNA synthesis, stronger activators like 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) and longer coupling times may be necessary to achieve optimal yields[7].

Table 1: Comparative Coupling Efficiency of Guanosine Phosphoramidites

Protecting Group	Activator	Coupling Time	Reported Coupling Efficiency	Reference
ibu-rG	Tetrazole derivatives (e.g., ETT, DCI)	5 - 15 minutes	Generally high (>98-99%)	[3][7]
dmf-rG	Tetrazole derivatives	Typically shorter than ibu-rG	High, often comparable to ibu-rG	[6]

Note: Quantitative coupling efficiencies are highly dependent on specific experimental conditions and should be optimized for each synthesis.

Deprotection Kinetics

The isobutyryl group is removed from the guanine (B1146940) base during the final cleavage and deprotection step. The use of a mixture of ammonium (B1175870) hydroxide (B78521) and methylamine (B109427) (AMA) has been shown to significantly accelerate the removal of the iBu group compared to using ammonium hydroxide alone[8][9].

Table 2: Deprotection Conditions for ibu-rG

Deprotection Reagent	Temperature	Time for Complete Removal of iBu Group	Reference
Ammonium Hydroxide	55 °C	8 - 16 hours	[9]
AMA (1:1 Ammonium Hydroxide/Methylamine)	65 °C	10 minutes	[8]
Ethanolic Methylamine/Aqueous Methylamine (1:1)	Room Temperature	20 minutes for cleavage, then 65°C for 10 minutes for deprotection	[9]

Experimental Protocols

The following protocols provide a detailed methodology for the key steps in solid-phase RNA synthesis using ibu-rG phosphoramidite with 2'-O-TBDMS protection.

Protocol 1: Automated Solid-Phase RNA Synthesis Cycle

This protocol outlines a single cycle of RNA synthesis on an automated synthesizer.

Materials:

• 5'-O-DMT-N2-isobutyryl-2'-O-TBDMS-guanosine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite (ibu-rG phosphoramidite)

• Other protected RNA phosphoramidites (A, C, U)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Deblocking solution: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane (B109758) (DCM)

• Activator solution: 0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) in acetonitrile (B52724)

• Capping solution A: Acetic anhydride (B1165640) in tetrahydrofuran (B95107) (THF)/lutidine

• Capping solution B: 16% N-Methylimidazole (NMI) in THF

• Oxidizer solution: 0.02 M Iodine in THF/water/pyridine

• Anhydrous acetonitrile

Procedure:

• Deblocking (Detritylation): The CPG support is treated with the deblocking solution to remove the 5'-DMT group from the support-bound nucleoside, exposing the 5'-hydroxyl group. The column is then washed extensively with anhydrous acetonitrile.

• Coupling: The ibu-rG phosphoramidite and the activator solution are delivered simultaneously to the synthesis column. The coupling reaction proceeds for a predetermined time (typically 5-15 minutes for RNA monomers).

• Capping: To block any unreacted 5'-hydroxyl groups and prevent the formation of deletion mutants, the support is treated with the capping solutions.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester by treating the support with the oxidizer solution.

• Washing: The column is washed with anhydrous acetonitrile to remove any residual reagents before initiating the next synthesis cycle.

Protocol 2: Cleavage and Deprotection using AMA

This protocol describes the cleavage of the synthesized RNA from the solid support and the removal of the protecting groups.

Materials:

• Ammonium hydroxide/40% aqueous Methylamine (AMA) solution (1:1, v/v)

• Dimethylsulfoxide (DMSO)

• Triethylamine trihydrofluoride (TEA·3HF)

• N-Methylpyrrolidone (NMP)

• RNAse-free water

Procedure:

• Cleavage and Base Deprotection:

  • Transfer the CPG support to a screw-cap vial.

  • Add the AMA solution to the vial, ensuring the support is fully submerged.

  • Heat the vial at 65°C for 10-15 minutes.

  • Cool the vial and transfer the supernatant containing the cleaved and partially deprotected RNA to a new tube.

  • Evaporate the solution to dryness using a vacuum concentrator.

• 2'-O-TBDMS Group Removal:

  • To the dried RNA pellet, add a solution of TEA·3HF in NMP or DMSO.

  • Heat the mixture at 65°C for 1.5 - 2.5 hours.

  • Quench the reaction by adding an appropriate quenching buffer.

  • The fully deprotected RNA can then be precipitated using an appropriate salt and alcohol solution.

Potential Side Reactions and Troubleshooting

Several side reactions can occur during solid-phase RNA synthesis that can impact the quality of the final product.

• Depurination: The N7 of guanine can be protonated by the acidic deblocking reagent, leading to cleavage of the glycosidic bond and the formation of an abasic site. Using a milder deblocking acid like DCA instead of TCA can help minimize depurination[6]. The use of the dimethylformamidine (dmf) protecting group on guanine can also offer some resistance to depurination[6].

• Side Reactions at the O6 Position of Guanine: The O6 position of guanine is also susceptible to modification during the synthesis cycle. To prevent side reactions at this position, it is crucial to ensure that the O6 is not reactive during the coupling step. While standard phosphoramidite chemistry with N2 protection is generally effective, for certain applications, additional O6 protection may be considered[4].

• Incomplete Capping: Inefficient capping of unreacted 5'-hydroxyl groups leads to the formation of n-1 deletion mutants. Ensuring the freshness and appropriate concentration of capping reagents is critical to minimize this side product[6].

• Low Coupling Efficiency: As previously mentioned, moisture is a primary cause of low coupling efficiency[5]. Using anhydrous solvents and reagents, and ensuring a dry inert gas supply to the synthesizer are crucial. For troubleshooting low coupling efficiency with specific phosphoramidites, consider increasing the coupling time, using a stronger activator, or performing a double coupling[7].

Visualization of the Synthesis Workflow

The cyclical nature of solid-phase RNA synthesis can be effectively visualized using a workflow diagram.

Figure 1: Automated Solid-Phase RNA Synthesis Cycle.

Figure 2: Post-Synthesis Cleavage and Deprotection Workflow.

References

• 1. CN102439025A - Rna synthesis - phosphoramidites for synthetic rna in the reverse direction, and application in convenient introduction of ligands, chromophores and modifications of synthetic rna at the 3' - end - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. glenresearch.com [glenresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]

The Isobutyryl Protecting Group in Oligonucleotide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of oligonucleotides is a cornerstone of modern biotechnology and drug development, enabling the production of custom DNA and RNA sequences for a myriad of applications, from diagnostic probes and PCR primers to therapeutic agents like antisense oligonucleotides and siRNAs. The success of solid-phase oligonucleotide synthesis hinges on the strategic use of protecting groups to temporarily block reactive functional groups on the nucleobases, sugar moieties, and phosphate (B84403) backbone. Among these, the isobutyryl (iBu) group plays a crucial, albeit sometimes challenging, role, particularly in the protection of the exocyclic amine of guanosine (B1672433). This technical guide provides an in-depth exploration of the isobutyryl protecting group in the context of phosphoramidite (B1245037) chemistry, detailing its applications, chemical properties, and the protocols for its use and removal.

The Role of Protecting Groups in Oligonucleotide Synthesis

Solid-phase oligonucleotide synthesis is a cyclical process involving the sequential addition of phosphoramidite monomers to a growing chain attached to a solid support. Each cycle consists of four main steps: detritylation, coupling, capping, and oxidation.[1] To ensure the fidelity of this process, various protecting groups are employed:

• 5'-Hydroxyl Protection: An acid-labile dimethoxytrityl (DMT) group protects the 5'-hydroxyl of the incoming phosphoramidite, preventing self-polymerization. Its removal at the beginning of each cycle provides a reactive site for the next coupling reaction.[1][2]

• Phosphate Protection: A β-cyanoethyl group protects the phosphite (B83602) triester backbone, which is later removed during the final deprotection step.

• Exocyclic Amine Protection: The exocyclic amino groups of adenine (B156593) (A), guanine (B1146940) (G), and cytosine (C) are protected to prevent side reactions during the synthesis cycle. The choice of these protecting groups is critical as their removal (deprotection) is the final step in obtaining the functional oligonucleotide.

The Isobutyryl Group: A Workhorse for Guanosine Protection

The isobutyryl group is a standard and widely used protecting group for the N2-exocyclic amine of 2'-deoxyguanosine (B1662781) (dG) in phosphoramidite-based oligonucleotide synthesis.[3] It is also occasionally used for the protection of deoxyadenosine (B7792050) (dA) and deoxycytidine (dC).

Chemical Properties and Rationale for Use

The iBu group is an acyl protecting group that provides robust protection during the acidic and oxidative conditions of the synthesis cycle. Its stability is a key attribute, preventing premature deprotection that could lead to branched oligonucleotides or other side reactions. However, this stability also presents a challenge, as the iBu group on guanine is significantly more resistant to cleavage by ammonium (B1175870) hydroxide (B78521) than the commonly used benzoyl (Bz) groups on adenine and cytosine.[2][4] This slower deprotection of iBu-dG often makes it the rate-limiting step in the final deprotection of the oligonucleotide.[2]

Comparison with Other Protecting Groups

The choice of protecting group for guanosine can significantly impact the deprotection strategy and the overall efficiency of oligonucleotide synthesis.

Protecting Group	Structure	Common Deprotection Conditions	Key Characteristics
Isobutyryl (iBu)	Concentrated NH₄OH, 55-65°C, 8-16 hours	Standard, robust protection. Slower deprotection can be rate-limiting.
Dimethylformamidine (dmf)	Concentrated NH₄OH, 55°C, ~4-8 hours	More labile than iBu, allowing for faster deprotection under milder conditions.
Acetyl (Ac)	Concentrated NH₄OH, 55°C, rapid	Very labile, often used for sensitive oligonucleotides requiring mild deprotection.

Table 1: Comparison of Common Protecting Groups for Deoxyguanosine.

Experimental Protocols

The following sections provide detailed methodologies for the key stages of solid-phase oligonucleotide synthesis utilizing isobutyryl-protected deoxyguanosine phosphoramidite.

The Solid-Phase Synthesis Cycle

The synthesis is typically performed on an automated synthesizer using a solid support, such as controlled pore glass (CPG), functionalized with the initial nucleoside.

Workflow of Solid-Phase Oligonucleotide Synthesis

Caption: Automated solid-phase oligonucleotide synthesis cycle.

3.1.1. Step 1: Detritylation

• Objective: To remove the 5'-DMT protecting group from the support-bound nucleoside, exposing a free 5'-hydroxyl group for the subsequent coupling reaction.

• Reagent: 3% Trichloroacetic Acid (TCA) or 3% Dichloroacetic Acid (DCA) in Dichloromethane (DCM).[5]

• Procedure:

  • The synthesis column is washed with anhydrous acetonitrile (B52724).

  • The detritylation reagent is passed through the column for approximately 60-120 seconds.

  • The column is thoroughly washed with anhydrous acetonitrile to remove the acid and the liberated DMT cation. The orange color of the DMT cation can be measured spectrophotometrically to monitor coupling efficiency.[1]

3.1.2. Step 2: Coupling

• Objective: To form a phosphite triester bond between the free 5'-hydroxyl group of the growing oligonucleotide chain and the incoming phosphoramidite monomer.

• Reagents:

  • 0.1 M solution of the appropriate phosphoramidite (e.g., N2-isobutyryl-dG-CE phosphoramidite) in anhydrous acetonitrile.

  • 0.25 M solution of an activator, such as 5-(Ethylthio)-1H-tetrazole (ETT), in anhydrous acetonitrile.

• Procedure:

  • The phosphoramidite solution and the activator solution are simultaneously delivered to the synthesis column.

  • The reaction is allowed to proceed for a specified coupling time, typically 30-180 seconds for standard nucleosides.[5] Coupling efficiencies are generally high, in the range of 98-99.5%.[2]

  • The column is washed with anhydrous acetonitrile.

3.1.3. Step 3: Capping

• Objective: To block any unreacted 5'-hydroxyl groups from participating in subsequent coupling cycles, thereby preventing the formation of deletion mutations (n-1 sequences).

• Reagents:

  • Capping Reagent A: Acetic anhydride in tetrahydrofuran (B95107) (THF)/lutidine.[4]

  • Capping Reagent B: N-Methylimidazole in THF.[4]

• Procedure:

  • Capping reagents A and B are delivered simultaneously to the synthesis column.

  • The capping reaction is allowed to proceed for approximately 30-60 seconds.

  • The column is washed with anhydrous acetonitrile.

3.1.4. Step 4: Oxidation

• Objective: To convert the unstable phosphite triester linkage to a more stable pentavalent phosphate triester.

• Reagent: 0.02-0.1 M Iodine in THF/water/pyridine.[5]

• Procedure:

  • The oxidizing solution is delivered to the synthesis column.

  • The oxidation reaction is allowed to proceed for approximately 30-60 seconds.

  • The column is washed with anhydrous acetonitrile to remove the oxidation reagents and prepare for the next synthesis cycle.

Final Cleavage and Deprotection

Once the desired oligonucleotide sequence has been assembled, the final steps involve cleaving the oligonucleotide from the solid support and removing all remaining protecting groups from the nucleobases and the phosphate backbone.

Deprotection Strategies

Caption: Comparison of deprotection strategies.

3.2.1. Standard Deprotection with Ammonium Hydroxide

• Objective: To cleave the oligonucleotide from the support and remove all protecting groups.

• Reagent: Concentrated ammonium hydroxide (28-30%).

• Procedure:

  • The solid support is transferred from the synthesis column to a screw-cap vial.

  • 1-2 mL of concentrated ammonium hydroxide is added to the vial.

  • The vial is tightly sealed and incubated at 55°C for 8-16 hours.[6]

  • After incubation, the vial is cooled to room temperature.

  • The supernatant containing the deprotected oligonucleotide is transferred to a new tube.

  • The ammonium hydroxide is removed by vacuum centrifugation.

  • The resulting oligonucleotide pellet is resuspended in sterile water or buffer.

3.2.2. Fast Deprotection with AMA (Ammonium Hydroxide/Methylamine)

• Objective: To rapidly cleave and deprotect the oligonucleotide. This method is particularly useful for high-throughput synthesis.

• Reagent: A 1:1 (v/v) mixture of concentrated ammonium hydroxide and 40% aqueous methylamine.[7]

• Procedure:

  • The solid support is transferred to a screw-cap vial.

  • 1-2 mL of the AMA reagent is added to the vial.

  • The vial is tightly sealed and incubated at 65°C for 10-15 minutes.[7][8]

  • The vial is cooled, and the supernatant is transferred to a new tube.

  • The AMA solution is removed by vacuum centrifugation.

  • The oligonucleotide is resuspended in sterile water or buffer. Note: When using AMA, it is crucial to use acetyl-protected deoxycytidine (Ac-dC) instead of benzoyl-protected dC (Bz-dC) to prevent transamination of cytosine to N4-methylcytosine.[7]

Data Presentation

The following tables summarize key quantitative data related to the performance of the isobutyryl protecting group in oligonucleotide synthesis.

Table 2: Deprotection Times for N2-Isobutyryl-dG

Deprotection Reagent	Temperature (°C)	Time for Complete Deprotection	Reference(s)
Concentrated NH₄OH	55	8 - 16 hours	[6]
Concentrated NH₄OH	Room Temperature	~36 hours	[6]
AMA (NH₄OH/Methylamine)	65	10 - 15 minutes	[7][8]
AMA (NH₄OH/Methylamine)	Room Temperature	~2 hours	[9]

Table 3: Comparative Performance of Protecting Groups

Parameter	Isobutyryl (iBu) on dG	Dimethylformamidine (dmf) on dG	Benzoyl (Bz) on dA/dC
Typical Coupling Efficiency	>99%	>99%	>99%
Relative Deprotection Rate (in NH₄OH)	Slow	~2x faster than iBu	Faster than iBu-dG
Susceptibility to Depurination	Low	Higher than iBu	dA is more susceptible than dG

Potential Side Reactions

While the phosphoramidite method is highly optimized, several side reactions can occur, potentially impacting the purity of the final oligonucleotide.

• Depurination: The acidic conditions of the detritylation step can lead to the cleavage of the glycosidic bond, particularly at adenine and to a lesser extent, guanine residues.[10] The use of a milder acid like DCA instead of TCA can mitigate this issue.

• Incomplete Capping: Failure to cap unreacted 5'-hydroxyl groups results in the synthesis of n-1 and other deletion sequences.

• Incomplete Deprotection: Due to the stability of the iBu group on guanine, incomplete deprotection can occur if the reaction time or temperature is insufficient, leading to oligonucleotides with residual protecting groups.[11]

• Cyanoethyl Adduct Formation: During the final deprotection, the β-cyanoethyl groups on the phosphate backbone are removed via β-elimination, generating acrylonitrile (B1666552) as a byproduct. Acrylonitrile can then react with the N3 position of thymine (B56734) and the N1 of guanine, forming adducts. Using AMA for deprotection can reduce this side reaction as methylamine is an effective scavenger of acrylonitrile.

Conclusion

The isobutyryl protecting group remains a cornerstone of routine oligonucleotide synthesis, particularly for the protection of deoxyguanosine. Its robustness ensures stability throughout the synthesis cycle. However, its slow removal during the final deprotection step necessitates carefully controlled conditions to ensure complete deprotection and high purity of the final product. For applications requiring faster processing or the synthesis of oligonucleotides containing sensitive modifications, alternative, more labile protecting groups for guanosine, such as dimethylformamidine, are often employed. A thorough understanding of the chemical properties of the isobutyryl group and the optimization of deprotection protocols are essential for researchers and drug development professionals to achieve high-quality, high-fidelity synthetic oligonucleotides for their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. twistbioscience.com [twistbioscience.com]
• 3. biotage.com [biotage.com]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]
• 5. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 6. scribd.com [scribd.com]
• 7. glenresearch.com [glenresearch.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. glenresearch.com [glenresearch.com]
• 10. academic.oup.com [academic.oup.com]
• 11. glenresearch.com [glenresearch.com]

In-depth Technical Guide to the Function of Isobutyryl-Guanosine (ibu-rG) in RNA Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the role and function of N2-isobutyryl-guanosine (ibu-rG) in the chemical synthesis of RNA. It details the chemistry, application, and experimental protocols associated with this critical building block, offering valuable insights for researchers and professionals in the field of nucleic acid chemistry and drug development.

Core Function of ibu-rG in RNA Synthesis

In the automated solid-phase synthesis of RNA oligonucleotides, the exocyclic amino group of guanosine (B1672433) is highly nucleophilic and must be protected to prevent unwanted side reactions during the phosphoramidite (B1245037) coupling steps.[1] The isobutyryl (ibu) group serves as a robust and widely used protecting group for the N2 position of guanosine, forming ibu-rG.[2] This protection is crucial for ensuring the fidelity and yield of the synthesized RNA strand.

The ibu-rG is incorporated into the growing oligonucleotide chain as a phosphoramidite monomer, typically with additional protection for the 2'-hydroxyl group of the ribose sugar, such as the tert-butyldimethylsilyl (TBDMS) group.[3] The complete building block is formally named 5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite. The use of the ibu protecting group is compatible with standard RNA synthesis cycles and deprotection strategies.[2]

It is important to note that ibu-rG is a synthetic chemical entity designed for the in vitro synthesis of RNA. It is not involved in any known biological signaling pathways within cellular systems.

Data Presentation: Deprotection of ibu-rG

The removal of the isobutyryl protecting group is a critical step in obtaining the final, biologically active RNA molecule. The choice of deprotection conditions can significantly impact the purity and yield of the synthesized oligonucleotide. Below are tables summarizing various deprotection conditions for RNA strands containing ibu-rG.

Table 1: Deprotection of ibu-rG with Ammonium Hydroxide

dG Protection	Temperature	Time
ibu-dG	Room Temp.	36 hours
ibu-dG	55°C	16 hours
ibu-dG	65°C	8 hours
Data sourced from Glen Research Deprotection Guide.[2]

Table 2: UltraFAST Deprotection of ibu-rG with AMA (Ammonium Hydroxide/Methylamine)

dG Protection	Temperature	Time
ibu-dG, dmf-dG or Ac-dG	Room Temp.	120 minutes
ibu-dG, dmf-dG or Ac-dG	37°C	30 minutes
ibu-dG, dmf-dG or Ac-dG	55°C	10 minutes
ibu-dG, dmf-dG or Ac-dG	65°C	5 minutes
Note: The UltraFAST system requires acetyl (Ac) protected dC to avoid base modification.[2]
Data sourced from Glen Research Deprotection Guide.[2]

Table 3: Comparison of Coupling Efficiency with Different Activators

Activator	Typical Concentration	Typical Coupling Time	Expected Efficiency
1H-Tetrazole	0.1 M	10 - 15 minutes	>98%
5-Ethylthio-1H-tetrazole (ETT)	0.1 M - 0.25 M	6 minutes	~99%
5-Benzylmercapto-1H-tetrazole (BMT/BTT)	0.1 M	3 minutes	>99%
4,5-Dicyanoimidazole (DCI)	0.1 M	2.5 - 5 minutes	>99%
Data compiled from various sources on oligonucleotide synthesis.[4][5]

Experimental Protocols

Automated Solid-Phase RNA Synthesis Cycle using ibu-rG Phosphoramidite

This protocol outlines a single coupling cycle for the addition of an ibu-rG monomer to a growing RNA chain on a solid support.

Reagents:

• 0.1 M solution of 2'-TBDMS-ibu-rG phosphoramidite in anhydrous acetonitrile.

• 0.25 M solution of 5-Ethylthio-1H-tetrazole (ETT) or other suitable activator in anhydrous acetonitrile.

• 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in Dichloromethane (DCM).

• Capping Reagents:

  • Cap A: Acetic anhydride/Pyridine/THF.

  • Cap B: 16% N-Methylimidazole/THF.

• Oxidizing Reagent: 0.02 M Iodine in THF/Water/Pyridine.

Procedure:

• Detritylation: The 5'-DMT protecting group is removed from the support-bound nucleoside by treating with 3% TCA or DCA in DCM for 60-120 seconds to expose the 5'-hydroxyl group.

• Coupling: The 2'-TBDMS-ibu-rG phosphoramidite and activator solutions are simultaneously delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain. The coupling time is typically 6-10 minutes.[4]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated by treatment with Cap A and Cap B for 30-60 seconds to prevent them from participating in subsequent coupling cycles.

• Oxidation: The unstable phosphite (B83602) triester linkage is oxidized to a stable phosphate (B84403) triester by treatment with the iodine solution for 30-60 seconds.

This cycle is repeated for each monomer addition until the desired RNA sequence is assembled.

Deprotection of Synthetic RNA containing ibu-rG

This protocol describes the cleavage of the RNA from the solid support and the removal of all protecting groups.

Reagents:

• Ammonium hydroxide/40% aqueous Methylamine 1:1 (v/v) (AMA).[6]

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO).

• Triethylamine (TEA).

• Triethylamine trihydrofluoride (TEA·3HF).

• 3M Sodium Acetate, pH 5.2.

• 1-Butanol (B46404).

• 70% Ethanol.

Procedure:

• Cleavage and Base Deprotection: a. Transfer the solid support with the synthesized RNA to a screw-cap tube. b. Add 1 mL of AMA solution to the tube, ensuring the support is fully submerged. c. Seal the tube tightly and heat at 65°C for 10 minutes.[6] d. Cool the sample to room temperature. The RNA is now cleaved from the support, and the isobutyryl and other base-labile protecting groups are removed. e. Transfer the supernatant to a new tube. Wash the support with water and combine the supernatants. f. Evaporate the solution to dryness using a vacuum concentrator.

• 2'-TBDMS Deprotection: a. Fully re-dissolve the dried RNA pellet in 115 µL of anhydrous DMSO. If necessary, heat at 65°C for about 5 minutes.[7] b. Add 60 µL of TEA to the DMSO/RNA solution and mix gently.[7] c. Add 75 µL of TEA·3HF and mix gently. Heat the mixture at 65°C for 2.5 hours.[7] d. Cool the sample to room temperature.

• Desalting by Precipitation: a. Add 25 µL of 3M Sodium Acetate, pH 5.2, and mix well. b. Add 1 mL of 1-butanol and vortex for 30 seconds. c. Cool at -70°C for at least 30 minutes. d. Centrifuge for 10 minutes at high speed. e. Carefully decant the butanol. f. Wash the RNA pellet twice with 70% ethanol. g. Dry the pellet under vacuum. h. Resuspend the purified RNA in an appropriate RNase-free buffer.

Visualizations

Chemical Structure of ibu-rG Phosphoramidite

Caption: Structure of 5'-DMT-2'-TBDMS-ibu-rG-3'-CE-Phosphoramidite.

Solid-Phase RNA Synthesis Workflow

Caption: Workflow of solid-phase RNA synthesis incorporating ibu-rG.

Deprotection Mechanism of ibu-rG by Methylamine

Caption: Nucleophilic acyl substitution for ibu-rG deprotection.

References

• 1. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 2. Protecting groups for RNA synthesis: an increasing need for selective preparative methods - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. atdbio.com [atdbio.com]
• 4. benchchem.com [benchchem.com]
• 5. glenresearch.com [glenresearch.com]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. wenzhanglab.com [wenzhanglab.com]

The Cornerstone of Synthetic RNA: A Technical Guide to ibu-rG Phosphoramidite and TBDMS Protection in RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of ribonucleic acid (RNA) is a foundational technology in modern molecular biology and the development of novel therapeutics, including siRNA, mRNA vaccines, and aptamers. The success of solid-phase RNA synthesis hinges on the strategic use of protecting groups to ensure the specific and efficient formation of the desired phosphodiester linkages. This technical guide provides an in-depth exploration of two key components in this process: the N2-isobutyryl-2'-O-tert-butyldimethylsilyl-guanosine (ibu-rG) phosphoramidite (B1245037) and the tert-butyldimethylsilyl (TBDMS) protecting group for the 2'-hydroxyl function.

The Critical Role of Protecting Groups in RNA Synthesis

Unlike DNA, RNA possesses a hydroxyl group at the 2' position of the ribose sugar. This seemingly minor difference presents a significant challenge in chemical synthesis. If left unprotected, the 2'-hydroxyl group can interfere with the standard 3'-to-5' phosphodiester bond formation, leading to undesired 2'-5' linkages, chain branching, and ultimately, cleavage of the nascent RNA strand. To overcome this, a robust protecting group for the 2'-hydroxyl is essential. The tert-butyldimethylsilyl (TBDMS) group has emerged as a widely adopted solution due to its stability during the synthesis cycle and its selective removal under specific conditions.

Similarly, the exocyclic amine of guanosine (B1672433) (N2) is reactive and must be protected to prevent side reactions during the phosphoramidite coupling steps. The isobutyryl (iBu) group is a commonly used protecting group for guanosine, offering a balance of stability and ease of removal during the final deprotection steps.[1] The combination of the iBu protecting group on the guanine (B1146940) base and the TBDMS group on the 2'-hydroxyl of the ribose sugar in the form of a phosphoramidite monomer (ibu-rG) is a cornerstone of modern RNA synthesis.[2][3]

Quantitative Performance Metrics

The efficiency of each step in solid-phase synthesis is critical, as the overall yield of the final oligonucleotide is a product of the efficiencies of each individual coupling cycle. The choice of protecting groups and synthesis conditions directly impacts these metrics.

Parameter	TBDMS Protecting Group	Notes
Coupling Efficiency (per step)	~98.5-99%[4][5]	The steric hindrance of the TBDMS group can slightly reduce coupling efficiency compared to less bulky protecting groups.[5][6]
Coupling Time	Up to 6 minutes[5][6]	Longer coupling times are often required to achieve high efficiency due to the steric bulk of the TBDMS group.[6]
Crude Purity (for a 100-mer)	~27%[5][7]	This is an extrapolated value and the actual purity can vary based on synthesis conditions and sequence.

Experimental Protocols

The following sections provide detailed methodologies for the key experimental stages involving the use of ibu-rG phosphoramidite and TBDMS protection in solid-phase RNA synthesis.

Solid-Phase RNA Synthesis Cycle

This protocol outlines a single cycle of solid-phase RNA synthesis on an automated synthesizer using TBDMS-protected phosphoramidites.

Materials:

• TBDMS-protected ribonucleoside phosphoramidites (including ibu-rG)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Activator solution (e.g., 0.25 M 5-ethylthio-1H-tetrazole (ETT) in acetonitrile)[5]

• Deblocking solution (e.g., 3% trichloroacetic acid (TCA) in dichloromethane)[5]

• Capping solution A (e.g., acetic anhydride/lutidine/THF)[5]

• Capping solution B (e.g., 16% N-methylimidazole in THF)[8]

• Oxidizing solution (e.g., iodine in THF/water/pyridine)[8]

• Anhydrous acetonitrile (B52724)

Procedure:

• Deblocking (Detritylation): The 5'-O-dimethoxytrityl (DMT) group of the support-bound nucleoside is removed by treatment with the deblocking solution to expose the free 5'-hydroxyl group.[9]

• Coupling: The ibu-rG phosphoramidite (or other desired ribonucleoside phosphoramidite) is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.[4][10]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent their participation in subsequent coupling cycles, which would result in deletion sequences.[4]

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.[4]

• Washing: The solid support is washed extensively with anhydrous acetonitrile between each step to remove excess reagents and byproducts.[4]

This four-step cycle is repeated for each subsequent nucleotide to be added to the growing RNA chain.

Deprotection of Synthetic RNA

The deprotection of the synthesized RNA is a critical multi-step process that must be performed under carefully controlled conditions to prevent degradation of the final product.

Step 1: Cleavage from Solid Support and Removal of Base and Phosphate Protecting Groups

This step removes the exocyclic amine protecting groups (including the iBu group from guanosine), the cyanoethyl groups from the phosphate backbone, and cleaves the oligonucleotide from the solid support.

Materials:

• Ammonium hydroxide/methylamine (AMA) solution (1:1 mixture of concentrated aqueous ammonia (B1221849) and 40% aqueous methylamine)[11][12]

Procedure:

• The solid support containing the synthesized RNA is transferred to a sealed vial.

• The AMA solution is added to the vial.

• The mixture is heated at 65°C for 10-15 minutes.[11][12]

• After cooling, the supernatant containing the partially deprotected RNA is collected.

Step 2: Removal of the 2'-O-TBDMS Protecting Group

The TBDMS group is stable to the basic conditions of the first deprotection step but can be selectively removed using a fluoride-based reagent. Triethylamine trihydrofluoride (TEA·3HF) is a commonly used and reliable reagent for this purpose.[13][14]

Materials:

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)[11][13]

• Triethylamine (TEA)[11][13]

• Triethylamine trihydrofluoride (TEA·3HF)[11][13]

• Quenching buffer (e.g., Glen-Pak RNA Quenching Buffer)[11]

Procedure:

• The dried RNA pellet from the previous step is dissolved in anhydrous DMSO. Gentle heating at 65°C for approximately 5 minutes may be necessary to ensure complete dissolution.[13]

• Triethylamine (TEA) is added to the DMSO/oligo solution, and the mixture is gently mixed.[13]

• Triethylamine trihydrofluoride (TEA·3HF) is then added, and the mixture is heated at 65°C for 2.5 hours.[11][13]

• The reaction is cooled and then quenched by the addition of a suitable quenching buffer before proceeding to purification.[11]

Visualizing the Workflow and Chemical Pathways

To better illustrate the intricate processes described, the following diagrams, generated using the DOT language, outline the key workflows and chemical relationships in RNA synthesis utilizing ibu-rG and TBDMS protection.

A single cycle of solid-phase RNA synthesis.

General workflow for RNA deprotection and purification.

Conclusion

The use of ibu-rG phosphoramidite in conjunction with TBDMS protection for the 2'-hydroxyl group represents a robust and widely implemented strategy for the chemical synthesis of RNA. A thorough understanding of the underlying chemistry, quantitative performance metrics, and detailed experimental protocols is paramount for researchers, scientists, and drug development professionals to successfully produce high-quality synthetic RNA for a myriad of applications. While alternative protecting group strategies exist, the TBDMS-based methodology remains a cost-effective and reliable standard in the field. Careful execution of the synthesis and deprotection steps, as outlined in this guide, is essential for achieving high yields and purity of the final RNA product.

References

• 1. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2'-TBDMS-G(ibu) Phosphoramidite CAS 147201-04-5, RNA Phosphoramidite C50H68N7O9PSi | Huaren [huarenscience.com]
• 3. 5'-O-DMT-2'-O-TBDMS-N2-Isobutyryl-Guanosine-CE Phosphoramidite, 147201-04-5 | BroadPharm [broadpharm.com]
• 4. kulturkaufhaus.de [kulturkaufhaus.de]
• 5. benchchem.com [benchchem.com]
• 6. atdbio.com [atdbio.com]
• 7. glenresearch.com [glenresearch.com]
• 8. academic.oup.com [academic.oup.com]
• 9. mdpi.com [mdpi.com]
• 10. RNA synthesis using 2'-O-(tert-butyldimethylsilyl) protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. glenresearch.com [glenresearch.com]
• 12. rG (iBu) CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]
• 13. benchchem.com [benchchem.com]
• 14. Removal of t-butyldimethylsilyl protection in RNA-synthesis. Triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF). | Semantic Scholar [semanticscholar.org]

An In-Depth Technical Guide to 5'-DMT-N2-isobutyryl-2'-TBDMS-guanosine-3'-CE Phosphoramidite (ibu-rG Phosphoramidite)

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N2-isobutyryl-guanosine phosphoramidite (B1245037) (ibu-rG phosphoramidite), a critical building block in the chemical synthesis of RNA. The document details its chemical structure, physicochemical properties, and its central role in solid-phase oligonucleotide synthesis, including experimental protocols and workflows.

Chemical Structure and Physicochemical Properties

ibu-rG phosphoramidite is a modified guanosine (B1672433) nucleoside engineered for use in automated RNA synthesis. Its full chemical name is 5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.[1] Key modifications are strategically placed to protect reactive groups during the synthesis cycle. The isobutyryl (ibu) group protects the exocyclic amine of the guanine (B1146940) base, the tert-butyldimethylsilyl (TBDMS) group protects the 2'-hydroxyl, the dimethoxytrityl (DMT) group protects the 5'-hydroxyl, and the reactive phosphoramidite moiety is attached at the 3'-position.[2][3]

These protecting groups prevent unwanted side reactions and ensure the specific, sequential addition of nucleotides to the growing oligonucleotide chain.[4]

Data Presentation: Physicochemical Properties

The quantitative properties of ibu-rG phosphoramidite are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Full Chemical Name	5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite	[1]
Common Name	ibu-rG Phosphoramidite; 2'-TBDMS-rG(ibu) Phosphoramidite	[2]
CAS Number	147201-04-5	[2]
Molecular Formula	C₅₀H₆₈N₇O₉PSi	[5]
Molecular Weight	970.18 g/mol	[5][6][7]
Appearance	White to off-white solid powder	[5]
Purity (HPLC)	≥99%	[1]
Purity (³¹P NMR)	≥99%	[1]
Storage Conditions	Freezer storage at or below -20°C. Store under nitrogen.	[6][8]

Role in Oligonucleotide Synthesis

ibu-rG phosphoramidite is an essential monomer used in the solid-phase synthesis of RNA oligonucleotides.[2] This automated, cyclical process allows for the precise construction of RNA sequences with defined lengths and compositions. The phosphoramidite chemistry is the cornerstone of modern nucleic acid synthesis, enabling a wide range of applications in research, diagnostics, and therapeutics.[][10] Applications include the synthesis of antisense oligonucleotides, small interfering RNAs (siRNAs), and CRISPR guide RNAs (gRNAs).[2][11]

Experimental Workflow: Solid-Phase RNA Synthesis Cycle

The synthesis process involves a four-step cycle that is repeated for each nucleotide added to the chain. The workflow is initiated with a nucleoside attached to a solid support (e.g., controlled pore glass).

Caption: Automated cycle for solid-phase RNA synthesis using phosphoramidite chemistry.

Experimental Protocol: Key Steps in Synthesis

The following protocol outlines the standard procedure for one cycle of nucleotide addition using ibu-rG phosphoramidite on an automated synthesizer.

1. Deblocking (Detritylation):

• Objective: To remove the acid-labile 5'-DMT protecting group from the nucleotide bound to the solid support, exposing the 5'-hydroxyl group for the next coupling reaction.

• Reagent: A solution of a weak acid, typically 3% trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane (B109758) (DCM).

• Procedure: The acid solution is passed through the synthesis column. The resulting trityl cation is orange, and its absorbance can be measured to monitor synthesis efficiency. The column is then thoroughly washed with a neutral solvent (e.g., acetonitrile) to remove all traces of acid, which would neutralize the incoming phosphoramidite.

2. Coupling:

• Objective: To form a phosphite triester bond between the free 5'-hydroxyl group of the growing chain and the 3'-phosphoramidite of the incoming ibu-rG monomer.

• Reagents:

  • ibu-rG phosphoramidite solution in acetonitrile (B52724).

  • An activator solution, such as 5-(ethylthio)-1H-tetrazole (ETT) or 2,5-dicyanoimidazole (DCI).

• Procedure: The phosphoramidite and activator solutions are simultaneously delivered to the synthesis column. The activator protonates the diisopropylamino group of the phosphoramidite, creating a highly reactive intermediate that readily couples with the exposed 5'-hydroxyl group. This reaction is rapid, typically achieving >99% efficiency in under a minute.

3. Capping:

• Objective: To permanently block any 5'-hydroxyl groups that failed to react during the coupling step. This prevents the formation of deletion mutations (n-1 sequences) in the final product.

• Reagents:

  • Cap A: Acetic anhydride (B1165640) in tetrahydrofuran (B95107) (THF), often with a scavenger like lutidine.

  • Cap B: N-methylimidazole in THF.

• Procedure: The two capping solutions are delivered to the column to acetylate the unreacted 5'-hydroxyls, rendering them inert to subsequent coupling steps.

4. Oxidation:

• Objective: To convert the unstable phosphite triester linkage into a more stable pentavalent phosphate triester.

• Reagent: A solution of iodine (I₂) in a mixture of THF, water, and a weak base like pyridine (B92270) or lutidine.

• Procedure: The oxidizing solution is passed through the column. The iodine acts as the oxidizing agent in the presence of water to form the phosphate triester backbone. This step is followed by another washing step with acetonitrile to prepare the column for the next synthesis cycle.

Upon completion of all cycles, the oligonucleotide is cleaved from the solid support and all protecting groups (isobutyryl, TBDMS, and cyanoethyl) are removed in a final deprotection step, often using reagents like aqueous ammonium (B1175870) hydroxide/methylamine (AMA) or gaseous ammonia.[3] Final purification is typically performed using HPLC or PAGE.

References

• 1. RNA Phosphoramidites | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. 2'-TBDMS-G(ibu) Phosphoramidite CAS 147201-04-5, RNA Phosphoramidite C50H68N7O9PSi | Huaren [huarenscience.com]
• 3. rG (iBu) CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]
• 4. Manual Oligonucleotide Synthesis Using the Phosphoramidite Method | Springer Nature Experiments [experiments.springernature.com]
• 5. 3'-TBDMS-ibu-rG Phosphoramidite | phosphoramidite monomer | CAS 1445905-51-0 | Buy 3'-TBDMS-ibu-rG Phosphoramidite from Supplier InvivoChem [invivochem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. TheraPure™ iBu-rG Phosphoramidite, wide mouth bottle 50 g | Contact Us [thermofisher.com]
• 10. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific [amerigoscientific.com]
• 11. dG(ibu) Phosphoramidite Market Report: Trends, Forecast and Competitive Analysis to 2031 [researchandmarkets.com]

The Cornerstone of Synthetic Biology: A Technical Guide to the Discovery and Development of Guanosine Phosphoramidites

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the pivotal role of guanosine (B1672433) phosphoramidites in the advancement of oligonucleotide synthesis, a technology that underpins much of modern molecular biology, diagnostics, and therapeutic development. From the early hurdles of phosphate (B84403) chemistry to the sophisticated, automated solid-phase synthesis methods of today, the journey of guanosine phosphoramidites is a story of chemical innovation that continues to drive progress in the life sciences.

The Genesis of a Revolution: Early Challenges and the Birth of Phosphoramidite (B1245037) Chemistry

The chemical synthesis of DNA and RNA, once a formidable challenge, was revolutionized by the advent of phosphoramidite chemistry in the early 1980s.[1][2][3] Before this breakthrough, methods like phosphodiester and phosphotriester chemistry were plagued by low yields, laborious purification steps, and the formation of unwanted side products.[3] A significant hurdle was the inherent instability and reactivity of the phosphorus intermediates.

The seminal work of Professor Marvin Caruthers and his colleagues at the University of Colorado, in collaboration with Professor Leroy Hood at Caltech, led to the development of nucleoside phosphoramidites as stable and efficient building blocks for oligonucleotide synthesis.[3] This innovation, which involved the use of a trivalent phosphorus atom protected by a diisopropylamino group and a β-cyanoethyl group, dramatically improved coupling efficiency and simplified the synthesis cycle.[4] The subsequent commercialization of the first automated DNA synthesizers by Applied Biosystems, Inc. (ABI) made routine access to synthetic oligonucleotides a reality for laboratories worldwide, catalyzing advancements in fields ranging from gene sequencing to the polymerase chain reaction (PCR).[3]

The Guanosine Conundrum: Overcoming Specific Synthetic Hurdles

While the phosphoramidite method was a significant leap forward, the synthesis of guanosine phosphoramidites presented unique challenges. The guanine (B1146940) base itself contains reactive sites that can interfere with the synthesis process. Specifically, the O6 position of the guanine lactam is susceptible to unwanted phosphitylation by the activated phosphoramidite monomer.[5][6] This side reaction can lead to branched oligonucleotides and a decrease in the yield of the desired full-length product.

Another challenge lies in the potential for glycosylation to occur at the N7 position of the guanine base instead of the desired N9 position during the synthesis of the nucleoside itself, leading to the formation of regioisomers that are difficult to separate.[7][8][9]

To address these issues, researchers developed various protecting group strategies for the guanine base. The most common protecting group for the exocyclic N2 amine is isobutyryl (iBu).[3] For the O6 position, the diphenylcarbamoyl (DPC) group has been used to sterically hinder the N7 position and favor glycosylation at the N9 position.[7][8][9] However, the installation and removal of the bulky DPC group can be challenging.[7][8][9] More recent strategies have explored alternative protecting groups and synthetic routes to improve the efficiency and scalability of guanosine phosphoramidite synthesis.[8][10]

The Modern Synthesis Cycle: A Four-Step Symphony

The automated solid-phase synthesis of oligonucleotides using phosphoramidite chemistry is a cyclical process, with each cycle adding one nucleoside to the growing chain. The process is carried out on a solid support, typically controlled-pore glass (CPG), which simplifies the purification process as reagents can be washed away at each step.[1][2] The synthesis proceeds in the 3' to 5' direction and consists of four key steps:

1. Detritylation: The cycle begins with the removal of the 5'-dimethoxytrityl (DMT) protecting group from the nucleoside attached to the solid support. This is typically achieved by treatment with a mild acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane.[3] This step exposes the 5'-hydroxyl group for the subsequent coupling reaction.

2. Coupling: The next nucleoside, in the form of a phosphoramidite, is added along with an activator, such as 1H-tetrazole or a more modern equivalent like 5-(ethylthio)-1H-tetrazole (ETT). The activator protonates the diisopropylamino group of the phosphoramidite, making it a highly reactive phosphitylating agent. The exposed 5'-hydroxyl group of the support-bound nucleoside then attacks the activated phosphoramidite, forming a phosphite (B83602) triester linkage.

3. Capping: To prevent the elongation of chains that failed to react in the coupling step (which would result in deletion mutations), any unreacted 5'-hydroxyl groups are "capped" by acetylation.[4] This is typically done using a mixture of acetic anhydride (B1165640) and N-methylimidazole.[4]

4. Oxidation: The newly formed phosphite triester linkage is unstable and is therefore oxidized to a more stable phosphate triester. This is commonly achieved using an iodine solution in the presence of water and a weak base like pyridine.[4]

This four-step cycle is repeated until the desired oligonucleotide sequence is synthesized.

Experimental Protocols: Synthesis of a Guanosine Phosphoramidite

The following is a representative, generalized protocol for the synthesis of a 2'-deoxyguanosine (B1662781) phosphoramidite. Specific conditions and reagents may vary depending on the protecting groups used.

4.1. Protection of 2'-Deoxyguanosine

A critical step is the protection of the reactive groups on the guanine base and the sugar moiety to prevent side reactions during phosphitylation and oligonucleotide synthesis.

• N2-Acylation: 2'-Deoxyguanosine is reacted with an acylating agent, such as isobutyric anhydride in pyridine, to protect the exocyclic amino group at the N2 position.

• 5'-Hydroxyl Protection: The 5'-hydroxyl group is protected with a dimethoxytrityl (DMT) group by reacting the N2-protected deoxyguanosine with DMT-chloride in pyridine.[3]

• Purification: The resulting 5'-O-DMT-N2-isobutyryl-2'-deoxyguanosine is purified by silica (B1680970) gel chromatography.

4.2. Phosphitylation

The final step is the introduction of the phosphoramidite moiety at the 3'-hydroxyl group.

• Reaction: The purified 5'-O-DMT-N2-isobutyryl-2'-deoxyguanosine is dissolved in an anhydrous solvent like dichloromethane. N,N-diisopropylethylamine (DIPEA) is added, followed by the dropwise addition of a phosphitylating agent, such as 2-cyanoethyl N,N-diisopropylchlorophosphoramidite.[11]

• Work-up and Purification: The reaction mixture is washed with an aqueous sodium bicarbonate solution and brine. The organic layer is dried, and the solvent is evaporated. The crude product is purified by silica gel chromatography to yield the final guanosine phosphoramidite.

Quantitative Data Summary

The efficiency of each step in oligonucleotide synthesis is critical for obtaining a high yield of the full-length product. The following tables summarize typical quantitative data associated with guanosine phosphoramidite synthesis and its use in oligonucleotide synthesis.

Table 1: Representative Yields in Guanosine Phosphoramidite Synthesis

Step	Reactants	Product	Typical Yield (%)
N2-Acylation	2'-Deoxyguanosine, Isobutyric Anhydride	N2-Isobutyryl-2'-deoxyguanosine	85-95
5'-Tritylation	N2-Isobutyryl-2'-deoxyguanosine, DMT-Cl	5'-O-DMT-N2-isobutyryl-2'-deoxyguanosine	80-90
Phosphitylation	5'-O-DMT-N2-isobutyryl-2'-deoxyguanosine, 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	5'-O-DMT-N2-isobutyryl-2'-deoxyguanosine-3'-CE Phosphoramidite	90-98

Table 2: Performance Metrics in Automated Oligonucleotide Synthesis

Parameter	Description	Typical Value
Coupling Efficiency	The percentage of available 5'-hydroxyl groups that react with the incoming phosphoramidite in a single coupling step.	>99%
Capping Efficiency	The percentage of unreacted 5'-hydroxyl groups that are successfully acetylated.	>99%
Oxidation Efficiency	The percentage of phosphite triester linkages converted to phosphate triesters.	~100%
Overall Yield per Cycle	The combined efficiency of detritylation, coupling, capping, and oxidation.	>98%

Conclusion and Future Outlook

The discovery and development of guanosine phosphoramidites have been instrumental in enabling the routine, automated synthesis of DNA and RNA. The chemical innovations that addressed the specific challenges posed by the guanine base have paved the way for the production of high-fidelity oligonucleotides for a vast array of applications in research, diagnostics, and therapeutics.

Future developments in this field are likely to focus on further improving the efficiency and cost-effectiveness of oligonucleotide synthesis. This includes the development of novel protecting groups that can be removed under milder conditions, more stable phosphoramidite formulations to reduce degradation during storage and synthesis, and the exploration of enzymatic methods for oligonucleotide assembly.[6] As the demand for synthetic nucleic acids continues to grow, particularly for therapeutic applications like antisense oligonucleotides, siRNAs, and CRISPR guide RNAs, the foundational chemistry of guanosine phosphoramidites will undoubtedly remain a cornerstone of innovation.

References

• 1. researchgate.net [researchgate.net]
• 2. twistbioscience.com [twistbioscience.com]
• 3. trilinkbiotech.com [trilinkbiotech.com]
• 4. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. An improved synthesis of guanosine TNA phosphoramidite for oligonucleotide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

The Gatekeepers of Synthesis: A Technical Guide to Protecting Groups in Phosphoramidite Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the precise and intricate world of synthetic oligonucleotide manufacturing, the success of phosphoramidite (B1245037) chemistry hinges on the strategic use of protecting groups. These temporary chemical modifications act as meticulous guardians, shielding reactive functional groups from unwanted side reactions during the stepwise assembly of DNA and RNA chains. This in-depth technical guide delineates the critical role of these molecular gatekeepers, providing a comprehensive overview of the protecting groups for the 5'-hydroxyl, nucleobases, phosphate (B84403) backbone, and the 2'-hydroxyl of ribonucleosides. We will explore the chemical strategies for their introduction and removal, present comparative data on their performance, and provide detailed experimental protocols for key steps in the synthesis process.

The Cornerstone of Control: The Philosophy of Protection

The essence of phosphoramidite chemistry lies in its cyclical nature, where each cycle adds a single, specific nucleotide to the growing oligonucleotide chain.[1] This precision is only possible through the orchestrated application and removal of protecting groups, a concept known as an orthogonal protection strategy.[2][3] An ideal protecting group strategy ensures that:

• Specific functional groups are selectively masked to prevent their participation in the coupling reaction.

• The protecting groups are stable to the conditions of the synthesis cycle , including deblocking, coupling, capping, and oxidation.

• They can be efficiently and selectively removed at the appropriate stage without damaging the newly synthesized oligonucleotide.

Protecting the 5'-Hydroxyl: Initiating the Cycle

The 5'-hydroxyl group of the nucleoside phosphoramidite is the starting point for chain elongation. It must be protected to prevent self-polymerization and to ensure a controlled, stepwise addition of monomers.

The most ubiquitously used protecting group for the 5'-hydroxyl is the 4,4'-dimethoxytrityl (DMT) group.[4][5][6] Its widespread adoption is due to its facile and quantitative removal under mild acidic conditions, typically with trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane (B109758).[5][7] The resulting trityl cation is a vibrant orange color, which allows for real-time spectrophotometric monitoring of the coupling efficiency at each step of the synthesis.[6]

Experimental Protocol: 5'-O-DMT Protection of a Nucleoside

This protocol provides a general method for the 5'-O-dimethoxytritylation of a base-protected nucleoside.

Materials:

• Base-protected nucleoside

• 4,4'-Dimethoxytrityl chloride (DMT-Cl)

• Anhydrous pyridine (B92270)

• Dichloromethane (DCM)

• Methanol (B129727) (MeOH)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the base-protected nucleoside in anhydrous pyridine.

• Add DMT-Cl (1.1-1.3 equivalents) to the solution in portions at room temperature while stirring.

• Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quench the reaction by adding a small amount of methanol.

• Remove the pyridine under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane containing a small percentage of pyridine or triethylamine (B128534) to prevent detritylation).

• Combine the fractions containing the desired product and evaporate the solvent to obtain the 5'-O-DMT protected nucleoside as a white foam.

Shielding the Nucleobases: Preventing Unwanted Reactivity

The exocyclic amino groups of adenine (B156593) (A), guanine (B1146940) (G), and cytosine (C) are nucleophilic and must be protected to prevent side reactions during phosphoramidite activation and coupling. Thymine (T) and uracil (B121893) (U) do not have exocyclic amino groups and therefore do not typically require protection.

The choice of nucleobase protecting groups is critical and is often dictated by the desired deprotection conditions, especially when sensitive modifications are present in the oligonucleotide.

Nucleobase	Standard Protecting Group	Chemical Structure	Deprotection Conditions
Adenine (A)	Benzoyl (Bz)	Acyl	Concentrated ammonium (B1175870) hydroxide (B78521), heat
Cytosine (C)	Benzoyl (Bz)	Acyl	Concentrated ammonium hydroxide, heat
Guanine (G)	Isobutyryl (iBu)	Acyl	Concentrated ammonium hydroxide, heat (slower than Bz)

Table 1: Standard Protecting Groups for DNA Synthesis.

For oligonucleotides containing base-labile modifications, "mild" or "ultra-mild" protecting groups are employed to allow for deprotection under less harsh conditions.[8]

Nucleobase	Mild/Ultra-Mild Protecting Group	Chemical Structure	Deprotection Conditions
Adenine (A)	Phenoxyacetyl (Pac)	Acyl	Milder ammonia (B1221849) treatment or potassium carbonate in methanol
Cytosine (C)	Acetyl (Ac)	Acyl	Compatible with a wide range of mild deprotection conditions
Guanine (G)	4-isopropyl-phenoxyacetyl (iPr-Pac) or Dimethylformamidine (dmf)	Acyl or Amidine	Milder ammonia treatment or potassium carbonate in methanol

Table 2: Mild and Ultra-Mild Protecting Groups for Sensitive Oligonucleotide Synthesis.

Guarding the Phosphate Backbone: The Cyanoethyl Group

The phosphoramidite moiety itself contains a phosphorus atom that is highly reactive once activated. To prevent unwanted side reactions at the phosphate oxygen during the synthesis cycle, a protecting group is necessary. The most commonly used phosphate protecting group is the 2-cyanoethyl (CE) group.[1] This group is stable throughout the synthesis cycle but is readily removed by β-elimination under the basic conditions used for the final deprotection of the nucleobases.[8]

The Unique Challenge of RNA Synthesis: Protecting the 2'-Hydroxyl Group

The presence of the 2'-hydroxyl group in ribonucleosides presents a significant challenge for RNA synthesis. This group must be protected to prevent phosphoramidite reaction at this position and to avoid potential 2'- to 3'-phosphodiester bond migration during the synthesis and deprotection steps.[9] The 2'-hydroxyl protecting group must be stable to the acidic conditions of DMT removal and the basic conditions of nucleobase deprotection, yet be removable under orthogonal conditions that do not harm the delicate RNA molecule.

Several strategies have been developed for 2'-hydroxyl protection, with the most common employing a silyl (B83357) ether protecting group.

2'-Hydroxyl Protecting Group	Abbreviation	Key Features	Deprotection Conditions
tert-Butyldimethylsilyl	TBDMS	Most widely used, but can lead to steric hindrance and slower coupling.	Fluoride source (e.g., TBAF or TEA·3HF).
Triisopropylsilyloxymethyl	TOM	Offers reduced steric hindrance compared to TBDMS, leading to improved coupling efficiency.	Fluoride source.
2'-bis(2-Acetoxyethoxy)methyl	ACE	Acid-labile orthoester, requires a 5'-silyl protecting group instead of DMT.	Mildly acidic conditions (pH 3).[9]
2-Cyanoethoxymethyl	CEM	Stable to synthesis conditions and removable under mild conditions.	Optimized conditions for long RNA synthesis.[10]

Table 3: Common Protecting Groups for the 2'-Hydroxyl in RNA Synthesis.

The Phosphoramidite Synthesis Cycle: A Step-by-Step Workflow

The automated solid-phase synthesis of oligonucleotides proceeds in a four-step cycle for each nucleotide addition.

Caption: The four-step cycle of phosphoramidite solid-phase oligonucleotide synthesis.

Experimental Protocol: Solid-Phase Oligonucleotide Synthesis Cycle

This protocol outlines the general steps performed by an automated DNA/RNA synthesizer.

Reagents:

• Deblocking Solution: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane (DCM).[7]

• Activator Solution: 0.25-0.5 M 5-Ethylthio-1H-tetrazole (ETT) or 0.25 M 4,5-Dicyanoimidazole (DCI) in acetonitrile (B52724).

• Phosphoramidite Solutions: 0.05-0.15 M solutions of the desired phosphoramidite monomers in anhydrous acetonitrile.

• Capping Solution A: Acetic anhydride (B1165640) in tetrahydrofuran (B95107) (THF)/lutidine.

• Capping Solution B: 16% 1-Methylimidazole in THF.

• Oxidizing Solution: 0.02-0.05 M Iodine in THF/water/pyridine.

• Washing Solvent: Anhydrous acetonitrile.

Procedure (per cycle):

• Detritylation: The solid support is washed with the deblocking solution to remove the 5'-DMT group from the growing oligonucleotide chain. The support is then washed thoroughly with acetonitrile to remove the acid and the cleaved DMT cation.

• Coupling: The phosphoramidite solution and the activator solution are delivered simultaneously to the synthesis column. The reaction is allowed to proceed for a specified time (typically 20-120 seconds for DNA, and potentially longer for RNA and modified bases).

• Capping: After coupling, the solid support is treated with the capping solutions to acetylate any unreacted 5'-hydroxyl groups, preventing them from participating in subsequent cycles. The support is then washed with acetonitrile.

• Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphate triester by treatment with the oxidizing solution. The support is then washed with acetonitrile, completing the cycle.

The Final Act: Cleavage and Deprotection

Once the desired oligonucleotide sequence has been assembled, the final step is to cleave the oligonucleotide from the solid support and remove all remaining protecting groups from the nucleobases and the phosphate backbone.

Deprotection Strategies

Caption: General workflow for the cleavage and deprotection of synthetic oligonucleotides.

The specific deprotection conditions are determined by the nature of the protecting groups used during the synthesis.

Deprotection Reagent	Conditions	Protecting Groups Removed
Concentrated Ammonium Hydroxide	55°C, 8-16 hours	Standard Bz and iBu groups, cyanoethyl group. Cleaves from support.
Ammonium Hydroxide/Methylamine (AMA)	Room temperature to 65°C, 10-30 minutes	Faster removal of standard and some mild protecting groups. Cleaves from support.
Potassium Carbonate in Methanol	Room temperature, 2-4 hours	Ultra-mild protecting groups (Pac, iPr-Pac, Ac). Cleaves from support.
Triethylamine trihydrofluoride (TEA·3HF)	65°C, 1.5-2.5 hours	TBDMS and other silyl-based 2'-hydroxyl protecting groups.

Table 4: Common Deprotection Conditions. [11][12]

Experimental Protocol: Cleavage and Deprotection of a DNA Oligonucleotide (Standard Protecting Groups)

Materials:

• Solid support with synthesized oligonucleotide

• Concentrated ammonium hydroxide (28-30%)

• Screw-cap vial

Procedure:

• Transfer the solid support from the synthesis column to a screw-cap vial.

• Add concentrated ammonium hydroxide (typically 1-2 mL for a 1 µmol synthesis).

• Seal the vial tightly and place it in an oven or heating block at 55°C for 8-16 hours.

• Allow the vial to cool to room temperature.

• Carefully open the vial and transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Wash the solid support with a small amount of water or 0.1 M triethylammonium (B8662869) acetate (B1210297) (TEAA) buffer and combine the wash with the supernatant.

• Remove the ammonia by lyophilization or evaporation in a SpeedVac.

• The resulting crude oligonucleotide can then be purified by methods such as HPLC or polyacrylamide gel electrophoresis (PAGE).

Conclusion

The judicious selection and application of protecting groups are fundamental to the success of phosphoramidite chemistry. From the initial anchoring of the first nucleoside to the final liberation of the pure oligonucleotide, these chemical guardians ensure the fidelity and integrity of the synthetic process. As the demand for longer and more complex oligonucleotides for therapeutic and diagnostic applications grows, the development of novel, more efficient, and orthogonal protecting group strategies will continue to be a critical area of research, pushing the boundaries of what is possible in the chemical synthesis of nucleic acids.

References

• 1. twistbioscience.com [twistbioscience.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 6. atdbio.com [atdbio.com]
• 7. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 8. blog.biosearchtech.com [blog.biosearchtech.com]
• 9. atdbio.com [atdbio.com]
• 10. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. glenresearch.com [glenresearch.com]
• 12. glenresearch.com [glenresearch.com]

The Cornerstone of Modern Therapeutics: A Technical Guide to Automated RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

The advent of automated RNA synthesis has revolutionized the fields of molecular biology, drug development, and diagnostics. From potent gene silencing agents like small interfering RNAs (siRNAs) to the groundbreaking mRNA vaccines, the ability to rapidly and reliably synthesize high-purity RNA oligonucleotides is a critical enabling technology. This in-depth technical guide delves into the core principles of automated RNA synthesis, providing a comprehensive overview of the chemistry, protocols, and analytical methods that underpin this powerful technology.

The Chemistry of Automated RNA Synthesis: The Phosphoramidite (B1245037) Method

The dominant technology for the automated chemical synthesis of RNA is the phosphoramidite method, performed on a solid support. This cyclical process allows for the stepwise addition of ribonucleotide monomers to a growing RNA chain, achieving high coupling efficiencies and enabling the synthesis of oligonucleotides with defined sequences.

The Four-Step Synthesis Cycle

The addition of each ribonucleotide monomer is accomplished through a four-step cycle:

• Detritylation (Deblocking): The cycle begins with the removal of the acid-labile 5'-dimethoxytrityl (DMT) protecting group from the 5'-hydroxyl of the nucleoside attached to the solid support. This is typically achieved using a solution of a mild acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an anhydrous solvent like dichloromethane. The release of the orange-colored DMT cation allows for real-time monitoring of the synthesis efficiency.[1]

• Coupling: The next ribonucleoside phosphoramidite, activated by a catalyst such as 5-ethylthiotetrazole (ETT) or dicyanoimidazole (DCI), is delivered to the synthesis column.[1] The activated phosphoramidite reacts with the now-free 5'-hydroxyl group of the support-bound nucleoside, forming a phosphite (B83602) triester linkage.

• Capping: To prevent the elongation of unreacted chains (failure sequences) in subsequent cycles, any unreacted 5'-hydroxyl groups are irreversibly blocked or "capped." This is typically done using a mixture of acetic anhydride (B1165640) and 1-methylimidazole.

• Oxidation: The unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphotriester using an oxidizing agent, most commonly a solution of iodine in the presence of water and a weak base like pyridine.

This four-step cycle is repeated for each nucleotide to be added to the sequence.

The Critical Role of Protecting Groups

To ensure the specific and controlled formation of the desired 3'-5' phosphodiester linkages and to prevent unwanted side reactions, various functional groups on the ribonucleoside phosphoramidites are temporarily blocked with protecting groups.

• 5'-Hydroxyl Group: Protected by the acid-labile DMT group.

• Exocyclic Amines of Nucleobases: The amino groups of adenosine (B11128) (A), cytidine (B196190) (C), and guanosine (B1672433) (G) are protected with base-labile groups like benzoyl (Bz) or acetyl (Ac).

• Phosphorus Moiety: The non-bridging oxygen of the phosphoramidite is protected with a β-cyanoethyl group, which is removed during the final deprotection step.

• 2'-Hydroxyl Group: The protection of the 2'-hydroxyl group is a key challenge in RNA synthesis. The protecting group must be stable throughout the synthesis cycles but removable under conditions that do not degrade the RNA chain. The most commonly used protecting groups are silyl (B83357) ethers, such as tert-butyldimethylsilyl (TBDMS) and triisopropylsilyloxymethyl (TOM).

Quantitative Data in Automated RNA Synthesis

The efficiency of each step in the synthesis cycle directly impacts the overall yield and purity of the final RNA oligonucleotide.

Coupling Efficiency

Coupling efficiency is a critical parameter, as even a small decrease can significantly reduce the yield of the full-length product, especially for longer oligonucleotides. Modern automated synthesizers, coupled with high-quality reagents, can achieve coupling efficiencies of over 99%.

Activator	Recommended Concentration	Expected Stepwise Efficiency
5-Ethylthio-1H-tetrazole (ETT)	0.25 M - 0.75 M	>98%
5-Benzylthio-1H-tetrazole (BTT)	~0.33 M	>98-99%
4,5-Dicyanoimidazole (DCI)	0.25 M - 1.2 M	Potentially >99%

Table 1: Activator Properties and Expected Coupling Efficiencies. [2]

Synthesis Yield

The overall yield of an oligonucleotide synthesis is dependent on the coupling efficiency and the length of the RNA sequence. The theoretical maximum yield can be calculated using the formula: Yield = (Coupling Efficiency)^(Number of couplings) .

Oligonucleotide Length	Average Coupling Efficiency: 99.5%	Average Coupling Efficiency: 99.0%	Average Coupling Efficiency: 98.0%
20mer	90.9%	82.6%	68.0%
50mer	77.9%	60.5%	36.4%
100mer	60.6%	36.6%	13.3%

Table 2: Impact of Average Coupling Efficiency on Theoretical Yield of Full-Length Oligonucleotide. [3]

Scale of Synthesis	Typical Yield of 20mer RNA oligo (nmols)	Typical Yield of 50mer RNA oligo (nmols)	Typical Yield of 100mer RNA oligo (nmols)
50 nmol	~5	~1	~0.25
200 nmol	~15	~3	~1
1 µmol	~40	~15	~4

Table 3: Typical Yields of Unmodified RNA Oligonucleotides. [4] Note that these are typical yields and can be affected by sequence composition and the presence of modifications.

Experimental Protocols

Detailed and robust protocols are essential for successful automated RNA synthesis and subsequent purification.

Solid-Phase RNA Synthesis

Objective: To synthesize a specific RNA sequence using an automated DNA/RNA synthesizer.

Materials:

• DNA/RNA synthesizer

• Controlled Pore Glass (CPG) solid support pre-loaded with the first nucleoside

• Ribonucleoside phosphoramidites (A, C, G, U) with appropriate protecting groups (e.g., 2'-O-TBDMS)

• Anhydrous acetonitrile

• Activator solution (e.g., 0.25 M ETT in acetonitrile)

• Capping solutions (Cap A: Acetic anhydride/Lutidine/THF; Cap B: 1-Methylimidazole/THF)

• Oxidizing solution (Iodine in THF/Pyridine/Water)

• Deblocking solution (3% TCA or DCA in dichloromethane)

Procedure:

• Program the desired RNA sequence into the synthesizer software.

• Install the CPG column corresponding to the 3'-terminal nucleoside of the sequence.

• Ensure all reagent bottles are filled with fresh, high-quality reagents and the system is properly primed.

• Initiate the synthesis run. The synthesizer will automatically perform the four-step cycle (detritylation, coupling, capping, oxidation) for each nucleotide addition.

• Upon completion of the synthesis, the column containing the support-bound, fully protected RNA is removed from the synthesizer.

Deprotection of Synthetic RNA

Objective: To cleave the RNA from the solid support and remove all protecting groups.

Materials:

• Ammonia/methylamine (AMA) solution (1:1 mixture of aqueous ammonium (B1175870) hydroxide (B78521) and 40% aqueous methylamine)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine trihydrofluoride (TEA·3HF)

• N-Methyl-2-pyrrolidone (NMP)

• 3M Sodium Acetate (B1210297), pH 5.2

• Butanol

• 70% Ethanol

Procedure:

• Transfer the CPG support from the synthesis column to a screw-cap vial.

• Add AMA solution to the vial, seal tightly, and incubate at 65°C for 10-20 minutes to cleave the RNA from the support and remove the base and phosphate (B84403) protecting groups.

• Cool the vial and transfer the supernatant to a new tube. Wash the CPG with a water/ethanol/acetonitrile mixture and combine the supernatants.

• Evaporate the solution to dryness using a vacuum concentrator.

• To remove the 2'-O-TBDMS groups, dissolve the dried pellet in a solution of TEA·3HF in NMP/DMSO.

• Incubate the mixture at 65°C for 2.5 hours.

• Precipitate the deprotected RNA by adding sodium acetate and butanol, followed by incubation at -70°C.

• Centrifuge to pellet the RNA, wash the pellet with 70% ethanol, and dry.

Purification of Synthetic RNA

High-purity RNA is essential for most downstream applications. High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE) are the most common purification methods.

Objective: To purify the full-length RNA oligonucleotide from shorter failure sequences.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Mobile Phase B: 0.1 M TEAA in 25% acetonitrile

• RNase-free water

Procedure:

• Dissolve the dried, deprotected RNA pellet in Mobile Phase A.

• Equilibrate the HPLC column with a low percentage of Mobile Phase B.

• Inject the RNA sample onto the column.

• Elute the RNA using a linear gradient of increasing Mobile Phase B. The longer, full-length product will have a longer retention time.

• Monitor the elution profile at 260 nm and collect the fractions corresponding to the main peak.

• Desalt the collected fractions and lyophilize to obtain the purified RNA.

Objective: To purify RNA oligonucleotides with high resolution.

Materials:

• Vertical gel electrophoresis apparatus

• High-percentage polyacrylamide gel (e.g., 12-20%) containing 7-8 M urea

• 1x TBE buffer

• Formamide (B127407) loading buffer

• UV transilluminator or fluorescent TLC plate

• Elution buffer (e.g., 0.5 M ammonium acetate, 1 mM EDTA)

Procedure:

• Dissolve the dried RNA pellet in formamide loading buffer, heat to 95°C for 3-5 minutes, and then place on ice.

• Load the sample onto the denaturing polyacrylamide gel.

• Run the gel at a constant voltage until the desired separation is achieved.

• Visualize the RNA bands by UV shadowing on a fluorescent TLC plate.[5] The full-length product will be the most intense, slowest-migrating band.

• Excise the gel slice containing the full-length RNA.

• Crush the gel slice and elute the RNA overnight in elution buffer.

• Separate the eluted RNA from the gel fragments and desalt to obtain the purified product.

Visualizing Workflows and Pathways

Diagrams are invaluable tools for understanding the complex processes involved in RNA synthesis and its applications.

References

• 1. NF-kB pathway overview | Abcam [abcam.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. RNA Oligos Oligonucleotides from Gene Link [genelink.com]
• 5. researchgate.net [researchgate.net]

The Role and Mechanism of Isobutyryl-Guanosine (ibu-rG) in Phosphoramidite Coupling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of oligonucleotides via phosphoramidite (B1245037) chemistry is a cornerstone of modern molecular biology and drug development. A critical aspect of this process is the protection of the exocyclic amine of guanosine (B1672433) to prevent unwanted side reactions. The isobutyryl (ibu) group is a widely used protecting group for this purpose. This technical guide provides a comprehensive overview of the mechanism, efficiency, and experimental protocols associated with the use of N2-isobutyryl-2'-deoxyguanosine (ibu-dG) and its ribonucleoside counterpart (ibu-rG) in phosphoramidite coupling reactions.

The Phosphoramidite Coupling Mechanism: A Step-by-Step Overview

The phosphoramidite method for oligonucleotide synthesis is a cyclical process involving four key steps: deblocking, coupling, capping, and oxidation. The isobutyryl-protected guanosine phosphoramidite is introduced during the coupling step.

• Deblocking (Detritylation): The cycle begins with the removal of the acid-labile 5'-dimethoxytrityl (DMT) group from the support-bound nucleoside, exposing a free 5'-hydroxyl group. This is typically achieved using a solution of a weak acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent like dichloromethane.[1]

• Coupling: The activated ibu-rG phosphoramidite is then coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. This crucial step involves an activator, typically a weak acid like 1H-tetrazole or its derivatives, which protonates the diisopropylamino group of the phosphoramidite, making it a good leaving group.[] The 5'-hydroxyl group of the support-bound nucleoside then attacks the phosphorus atom, forming a phosphite (B83602) triester linkage.[]

• Capping: To prevent the elongation of unreacted chains (failure sequences), any remaining free 5'-hydroxyl groups are "capped" by acetylation using reagents like acetic anhydride (B1165640) and N-methylimidazole.[1]

• Oxidation: The unstable phosphite triester linkage is oxidized to a more stable pentavalent phosphate (B84403) triester using an oxidizing agent, typically an iodine solution in the presence of water and a weak base like pyridine.[1]

This four-step cycle is repeated for each subsequent nucleotide addition until the desired oligonucleotide sequence is synthesized.

Quantitative Data on ibu-rG Coupling and Deprotection

The efficiency of the coupling reaction and the subsequent deprotection of the isobutyryl group are critical for the overall yield and purity of the final oligonucleotide product.

Coupling Efficiency

The choice of activator significantly impacts the coupling efficiency of phosphoramidites, including the sterically more demanding ribonucleoside phosphoramidites. The following table summarizes a comparison of coupling efficiencies for an RNA phosphoramidite using different activators.

Activator	Concentration	Coupling Time (minutes)	Coupling Efficiency (%)	Reference
1H-Tetrazole	Not Specified	15	>90	[3]
5-Benzylthio-1H-tetrazole (BTT)	0.25 M	15	96	[3]

Note: While this data is for a general RNA phosphoramidite, it highlights the trend of improved efficiency with more advanced activators like BTT compared to the standard 1H-tetrazole, a principle that applies to ibu-rG phosphoramidites.

Deprotection Kinetics

Following synthesis, the protecting groups, including the isobutyryl group on guanosine, must be removed. The choice of deprotection reagent and conditions affects the time required for complete deprotection.

Deprotection Reagent	Temperature (°C)	Time	Notes
Ammonium Hydroxide	55	Overnight	Traditional method.
Ammonium Hydroxide/Methylamine (AMA)	65	10 minutes	Significantly faster deprotection. Requires the use of Ac-dC to prevent transamination.

Experimental Protocols

Automated Oligonucleotide Synthesis Cycle (General Protocol)

This protocol outlines the typical steps in an automated DNA/RNA synthesizer for a single coupling cycle. The specific timings and reagent volumes may vary depending on the synthesizer model and the scale of the synthesis.

• Deblocking:

  • Reagent: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM).

  • Procedure: Deliver the deblocking solution to the synthesis column and allow it to react for the specified time to remove the 5'-DMT group.

  • Wash: Wash the column thoroughly with anhydrous acetonitrile (B52724).

• Coupling:

  • Reagents:

    • ibu-rG phosphoramidite solution (e.g., 0.1 M in anhydrous acetonitrile).

    • Activator solution (e.g., 0.25 M 5-Benzylthio-1H-tetrazole in anhydrous acetonitrile).

  • Procedure: Simultaneously deliver the phosphoramidite and activator solutions to the synthesis column. Allow the coupling reaction to proceed for a predetermined time (e.g., 5-15 minutes for RNA monomers).[3][4]

  • Wash: Wash the column with anhydrous acetonitrile.

• Capping:

  • Reagents:

    • Capping Reagent A (e.g., Acetic Anhydride/2,6-Lutidine/THF).

    • Capping Reagent B (e.g., N-Methylimidazole/THF).

  • Procedure: Deliver the capping reagents to the column to acetylate any unreacted 5'-hydroxyl groups.

  • Wash: Wash the column with anhydrous acetonitrile.

• Oxidation:

  • Reagent: 0.02 M Iodine in THF/Pyridine/Water.

  • Procedure: Deliver the oxidizing solution to the column to convert the phosphite triester to a phosphate triester.

  • Wash: Wash the column with anhydrous acetonitrile to prepare for the next cycle.

Manual Phosphoramidite Coupling

For precious or non-standard phosphoramidites, manual coupling can be performed to minimize waste.

• Synthesize the oligonucleotide up to the point of manual addition on an automated synthesizer (DMT-OFF).

• Remove the synthesis column from the synthesizer.

• Using a syringe, pass approximately 250 µL of activator solution through the column.

• In a separate syringe, draw up approximately 150 µL of the ibu-rG phosphoramidite solution.

• In another syringe, draw up approximately 150 µL of the activator solution.

• Connect the two syringes to the column and mix the reagents by passing them back and forth through the column for about 1 minute.

• Allow the reaction to stand for the desired coupling time (e.g., 15 minutes), occasionally mixing the reagents.

• Remove the reagents from the column and wash the column with anhydrous acetonitrile.

• The column can then be returned to the synthesizer for the subsequent capping and oxidation steps, or these can also be performed manually.[5]

Visualizing the Process: Reaction Mechanisms and Workflows

To better illustrate the chemical transformations and experimental procedures, the following diagrams are provided in the DOT language for use with Graphviz.

Phosphoramidite Coupling Reaction Pathway

Caption: The reaction pathway of phosphoramidite coupling.

Experimental Workflow for a Single Coupling Cycle

Caption: The automated workflow for one cycle of oligonucleotide synthesis.

Analysis and Quality Control

The purity and identity of the synthesized oligonucleotide are confirmed using techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• HPLC: Reversed-phase HPLC can be used to assess the purity of the crude oligonucleotide. Incomplete removal of the isobutyryl group will result in a more hydrophobic species that elutes later than the fully deprotected oligonucleotide. Ion-exchange HPLC separates oligonucleotides based on their charge, which is dependent on their length.

• Mass Spectrometry: Electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI) mass spectrometry are used to confirm the molecular weight of the final product. Incomplete deprotection of an isobutyryl group will result in a mass increase of 70 Da per modification.[6]

Troubleshooting and Side Reactions

• Low Coupling Efficiency: This can be caused by moisture in the reagents or on the synthesizer, degraded phosphoramidites or activator, or steric hindrance, especially with RNA phosphoramidites. Using fresh, anhydrous reagents and optimizing coupling times and activator choice can mitigate this issue.[7]

• Depurination: The acidic conditions of the deblocking step can lead to the cleavage of the glycosidic bond, particularly for purines like guanine, creating an abasic site. This can be minimized by using weaker acids for deblocking or reducing the deblocking time.

• Incomplete Deprotection: Residual isobutyryl groups can interfere with the proper hybridization and biological function of the oligonucleotide. Ensuring sufficient deprotection time and appropriate temperature is crucial. Mass spectrometry is a sensitive method to detect incomplete deprotection.[]

References

• 1. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. atdbio.com [atdbio.com]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. Manual Oligonucleotide Synthesis Using the Phosphoramidite Method | Springer Nature Experiments [experiments.springernature.com]
• 7. Viewing a reaction path diagram — Cantera 3.1.0 documentation [cantera.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Isobutyryl-Guanosine (ibu-rG) Phosphoramidite in RNA Oligonucleotide Synthesis

Audience: Researchers, scientists, and drug development professionals involved in the chemical synthesis of RNA.

Introduction: Isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) is a critical building block in the solid-phase chemical synthesis of RNA oligonucleotides.[1][2] The isobutyryl (iBu) group serves as a protecting group for the exocyclic amine of the guanine (B1146940) nucleobase, preventing unwanted side reactions during the synthesis process.[3][4] This document provides detailed protocols and application notes for the effective use of ibu-rG phosphoramidite in automated RNA synthesis, covering reagent preparation, the synthesis cycle, and post-synthesis deprotection.

The most commonly used form is 5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite, which incorporates protecting groups for the 5'-hydroxyl (DMT), the 2'-hydroxyl (TBDMS), and the phosphite (B83602) moiety (cyanoethyl), in addition to the iBu group on the guanine base.[1][5]

Physicochemical Properties and Storage

Proper handling and storage of ibu-rG phosphoramidite are crucial for maintaining its reactivity and ensuring high coupling efficiency during synthesis.

Table 1: Physicochemical Properties and Storage of a Typical ibu-rG Phosphoramidite

Property	Value
Full Chemical Name	N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide[6]
Synonyms	3'-TBDMS-ibu-rG Phosphoramidite, 5'-DMT-2'-TBDMS-rG(ibu)-CE Phosphoramidite
CAS Number	147201-04-5[1][5]
Molecular Formula	C50H68N7O9PSi[6]
Molecular Weight	970.18 g/mol [6]
Appearance	White to off-white solid powder[6]
Purity	Typically ≥98%
Storage (Powder)	Store at -20°C for up to 3 years.[6] Can be stored at 4°C for up to 2 years.[6]
Storage (Solution)	In anhydrous acetonitrile (B52724), store at -20°C for up to 1 month or -80°C for up to 6 months under an inert atmosphere (e.g., nitrogen or argon).[7]
Shipping Condition	Room temperature, as the product is stable for a few days during ordinary shipping.[6]

Experimental Protocols

Reagent Preparation

a. Phosphoramidite Solution: Dissolve the ibu-rG phosphoramidite powder in anhydrous acetonitrile (ACN) to the desired concentration, typically 0.1 M.[8] It is critical to use anhydrous ACN (water content < 15 ppm) and to maintain an inert atmosphere to prevent hydrolysis of the phosphoramidite, which would lower coupling efficiency.[9]

b. Other Reagents: Ensure all other reagents for the synthesis cycle (activator, capping solutions, oxidizer, deblocking solution) are fresh and of high purity, as specified by the oligonucleotide synthesizer manufacturer.

Automated Solid-Phase RNA Synthesis Cycle

The synthesis of RNA oligonucleotides is a cyclical process performed on a solid support, typically controlled pore glass (CPG). Each cycle adds one nucleotide to the growing chain and consists of four main steps: detritylation, coupling, capping, and oxidation.[8][10]

Diagram 1: The solid-phase RNA synthesis cycle.

Table 2: Standard RNA Synthesis Cycle Parameters

Step	Reagent(s)	Typical Reaction Time	Purpose
1. Detritylation	3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in Dichloromethane (DCM)	60-120 seconds	Removes the acid-labile 5'-DMT protecting group to expose the 5'-hydroxyl for the next coupling reaction.[4][11]
2. Coupling	0.1 M ibu-rG phosphoramidite in ACN + Activator (e.g., 0.25 M ETT or 0.45 M BTT)	5-15 minutes	The activated phosphoramidite couples with the free 5'-hydroxyl group of the growing oligonucleotide chain.[12][13]
3. Capping	Cap A (e.g., Acetic Anhydride/Pyridine/THF) and Cap B (e.g., N-Methylimidazole/THF)	30-60 seconds	Acetylates any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants (n-1 sequences).[9]
4. Oxidation	0.02-0.05 M Iodine in THF/Water/Pyridine	30-60 seconds	Oxidizes the unstable phosphite triester linkage to the more stable pentavalent phosphotriester.[12]

Note: Coupling times for RNA phosphoramidites are generally longer than for DNA due to the steric hindrance of the 2'-O-TBDMS group.[11]

Post-Synthesis Cleavage and Deprotection

After the desired sequence is synthesized, the oligonucleotide must be cleaved from the solid support, and all protecting groups must be removed. This is a multi-step process. The isobutyryl group on guanine is more resistant to hydrolysis than some other protecting groups, which dictates the deprotection conditions.[4]

Diagram 2: General workflow for RNA deprotection.

Protocol: Two-Step Deprotection for Oligonucleotides Containing ibu-rG

Step 1: Cleavage from Support and Removal of Base/Phosphate Protecting Groups This step removes the cyanoethyl phosphate protecting groups and the acyl protecting groups from the nucleobases, including the isobutyryl group from guanine. It also cleaves the oligonucleotide from the CPG support.

• Transfer the CPG support to a screw-cap vial.

• Add a mixture of aqueous Ammonium (B1175870) Hydroxide (28-30%) and Methylamine (40%) (AMA) in a 1:1 ratio.

• Incubate the vial at 65°C for 10-15 minutes.[5] This is generally sufficient to remove the iBu group.

• Cool the vial, transfer the supernatant containing the oligonucleotide to a new tube, and dry the sample in a vacuum concentrator.

Step 2: Removal of 2'-O-TBDMS Protecting Group The silyl (B83357) protecting groups on the 2'-hydroxyls are stable to the basic conditions of Step 1 and must be removed with a fluoride (B91410) source.

• Resuspend the dried, partially deprotected oligonucleotide in a fluoride-containing solution, such as 1M Tetrabutylammonium fluoride (TBAF) in THF.

• Incubate at room temperature for 12-24 hours.[14]

• Quench the reaction and proceed to purification (e.g., HPLC, PAGE, or desalting).

Table 3: Deprotection Conditions for Oligonucleotides containing ibu-rG

Method	Reagent(s)	Temperature	Duration	Notes
Standard (Ammonia)	Conc. Ammonium Hydroxide	55°C	16-24 hours	Slower than AMA but effective. Required for some sensitive modifications.
Fast (AMA)	NH4OH / 40% Methylamine (1:1)	65°C	10-15 minutes	Most common and efficient method for standard protecting groups including iBu-rG.[5] Not compatible with Bz-dC due to transamidation.[5]
Anhydrous Ammonia	Anhydrous Ethanolic Ammonia	55°C	16 hours	Suppresses desilylation (loss of 2'-TBDMS group) during base deprotection, which can be an issue with long incubation in aqueous ammonia.[5][14]

Data Presentation

High coupling efficiency is paramount for the synthesis of long, high-purity oligonucleotides. An average coupling efficiency of 99% yields 82% full-length 20-mer, while a 98% efficiency drops the yield to 67%.[9]

Table 4: Troubleshooting Guide for RNA Synthesis using ibu-rG

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Efficiency	1. Moisture in reagents (especially ACN).2. Degraded phosphoramidite.3. Inefficient activator.	1. Use fresh, anhydrous ACN (<15 ppm H2O).[9]2. Use fresh phosphoramidite solution; store properly.3. Check activator concentration and age.
Sequence Deletions (n-1)	Incomplete capping.	Increase capping time or use a more efficient capping reagent like 6.5% DMAP.[9]
Incomplete Deprotection	1. Insufficient deprotection time/temperature.2. Old deprotection reagents.	1. Ensure recommended time and temperature are met (e.g., 65°C for AMA). The iBu group on guanine is often the slowest to be removed.[4]2. Use fresh AMA or ammonium hydroxide.
Chain Cleavage	Premature loss of 2'-TBDMS group during base deprotection.	Use anhydrous deprotection conditions (e.g., ethanolic ammonia) to suppress desilylation.[5]

Mandatory Visualization

Diagram 3: Chemical structure of a typical ibu-rG phosphoramidite.

References

• 1. 2'-TBDMS-G(ibu) Phosphoramidite CAS 147201-04-5, RNA Phosphoramidite C50H68N7O9PSi | Huaren [huarenscience.com]
• 2. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. rG (iBu) CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]
• 6. 3'-TBDMS-ibu-rG Phosphoramidite | phosphoramidite monomer | CAS 1445905-51-0 | Buy 3'-TBDMS-ibu-rG Phosphoramidite from Supplier InvivoChem [invivochem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 13. trilinkbiotech.com [trilinkbiotech.com]
• 14. glenresearch.com [glenresearch.com]

Application Notes and Protocols for Automated RNA Synthesis: Optimizing ibu-rG Coupling Time

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 5'-O-DMT-2'-O-TBDMS-N2-isobutyryl-guanosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite (B1245037) (ibu-rG) in automated RNA synthesis. The focus is on optimizing the coupling time to ensure high synthesis efficiency and purity of the final RNA oligonucleotide product.

Introduction

The chemical synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and drug development. The phosphoramidite method is the most widely used chemistry for this purpose. Guanosine (B1672433), being the most electron-rich of the natural nucleosides, is susceptible to side reactions during synthesis. The N2-isobutyryl (iBu) protecting group on guanosine offers a good balance of stability during synthesis and ease of removal during deprotection.

Optimizing the coupling time for each phosphoramidite, including ibu-rG, is critical for achieving high stepwise coupling efficiency, which directly impacts the yield and purity of the full-length RNA product. Due to the steric hindrance of the 2'-O-TBDMS protecting group, RNA phosphoramidites generally require longer coupling times than their DNA counterparts. This document provides a guide to determining the optimal coupling time for ibu-rG and protocols for its use in automated RNA synthesis.

Factors Influencing ibu-rG Coupling Time

Several factors can influence the optimal coupling time for ibu-rG phosphoramidite:

• Activator: The choice of activator and its concentration are critical. More reactive activators can reduce the required coupling time. Common activators for RNA synthesis include 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), and 4,5-Dicyanoimidazole (DCI)[1][2]. DCI is noted to be less acidic and more nucleophilic than tetrazole derivatives, which can be advantageous in certain contexts[1].

• Synthesizer: The make and model of the DNA/RNA synthesizer can affect reagent delivery and reaction conditions, thus influencing the optimal coupling time.

• Solid Support: The type and loading of the solid support can impact reaction kinetics.

• Reagent Quality: The purity and dryness of the phosphoramidite, activator, and acetonitrile (B52724) are crucial for efficient coupling. Water content in the acetonitrile should be kept to a minimum (ideally <30 ppm)[3].

• Sequence Context: The coupling efficiency can be influenced by the preceding nucleotides in the growing RNA chain.

Recommended Coupling Times and Conditions

While the optimal coupling time should be determined empirically for each specific setup, the following table summarizes general recommendations and starting points found in the literature for RNA synthesis. It is important to note that specific data for ibu-rG is often part of broader recommendations for all RNA phosphoramidites.

Parameter	Recommendation	Source
Phosphoramidite Concentration	0.05 M - 0.1 M in anhydrous acetonitrile	[3]
Activator	0.25 M ETT, 0.25 M BTT, or 1 M DCI	[1][4]
General RNA Coupling Time	5 - 15 minutes	[3]
Specific Reported RNA Coupling Time	6 minutes with 0.25M ETT	[5]
Extended Coupling Time for Modified Bases	5 - 10 minutes	[4]
RNA-thiophosphoramidite Coupling Time	~12 minutes	[6]

Note: For sterically hindered phosphoramidites, it is often recommended to start with a longer coupling time (e.g., 15 minutes) and then optimize by reducing the time in subsequent synthesis runs while monitoring the coupling efficiency[3]. Double or triple coupling can also be employed to ensure high efficiency for particularly difficult couplings[3].

Experimental Protocol: Optimization of ibu-rG Coupling Time

This protocol outlines a method to determine the optimal coupling time for ibu-rG phosphoramidite on an automated DNA/RNA synthesizer.

Objective: To identify the shortest coupling time for ibu-rG that yields the highest coupling efficiency without leading to side reactions.

Materials:

• ibu-rG phosphoramidite

• Other required RNA phosphoramidites (A, C, U with standard protecting groups)

• Anhydrous acetonitrile (synthesis grade)

• Activator solution (e.g., 0.25 M ETT in acetonitrile)

• Standard capping, oxidation, and deblocking solutions for RNA synthesis

• Controlled Pore Glass (CPG) solid support

• Deprotection reagents (e.g., AMA - Ammonium Hydroxide/Methylamine mixture)

• Buffers for HPLC analysis

• HPLC system with a suitable column for oligonucleotide analysis (e.g., anion-exchange or reverse-phase)

Procedure:

• Synthesize a Test Oligonucleotide:

  • Design a short test sequence (e.g., a 10-mer) containing at least one guanosine residue to be incorporated using the ibu-rG phosphoramidite. A simple sequence like 5'-CUAGCUAGCU-3' is suitable.

  • Set up a series of syntheses on the automated synthesizer, varying only the coupling time for the ibu-rG phosphoramidite. For example, set up runs with 3, 5, 7, 10, and 12-minute coupling times.

  • Keep all other synthesis parameters, including the coupling times for the other bases, constant across all runs. A standard coupling time of 6 minutes can be used for the other RNA monomers as a starting point[5].

• Cleavage and Deprotection:

  • Following synthesis, cleave the oligonucleotides from the solid support and remove the protecting groups according to the manufacturer's protocol for the specific phosphoramidites and solid support used. For ibu-rG, deprotection can be achieved using AMA[7].

• Analysis of Coupling Efficiency:

  • Analyze the crude deprotected oligonucleotides from each synthesis run by HPLC.

  • The primary method to assess coupling efficiency is by quantifying the amount of full-length product versus the n-1 deletion sequence (in this case, the 9-mer lacking the guanosine).

  • Calculate the stepwise coupling efficiency for each coupling time using the following formula:

    • Coupling Efficiency (%) = [Area of Full-Length Peak / (Area of Full-Length Peak + Area of n-1 Deletion Peak)] x 100

• Determination of Optimal Coupling Time:

  • Plot the calculated coupling efficiency against the coupling time.

  • The optimal coupling time is the shortest time that gives the maximum coupling efficiency (typically >98%). Extending the coupling time beyond this point may not significantly increase the efficiency and could potentially lead to side reactions.

Standard Protocol for Automated RNA Synthesis using ibu-rG

This protocol provides a general procedure for the automated synthesis of RNA oligonucleotides using ibu-rG phosphoramidite with an optimized coupling time.

1. Reagent Preparation:

• Dissolve ibu-rG phosphoramidite and other RNA phosphoramidites in anhydrous acetonitrile to the desired concentration (e.g., 0.1 M).

• Ensure all other reagents (activator, capping, oxidation, deblocking solutions) are fresh and correctly installed on the synthesizer.

2. Synthesis Cycle:

The synthesis proceeds in a 3' to 5' direction through a series of repeated cycles for each nucleotide addition.

• Step 1: Deblocking (Detritylation): The 5'-DMT protecting group is removed from the growing RNA chain by treatment with a mild acid (e.g., 3% trichloroacetic acid in dichloromethane).

• Step 2: Coupling: The ibu-rG phosphoramidite is activated by the activator (e.g., ETT) and then couples to the free 5'-hydroxyl group of the growing RNA chain. Use the empirically determined optimal coupling time.

• Step 3: Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating in subsequent coupling steps, which would result in deletion mutations. This is typically done using a mixture of acetic anhydride (B1165640) and N-methylimidazole.

• Step 4: Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using an oxidizing agent, typically an iodine solution.

3. Cleavage and Deprotection:

• After the final synthesis cycle, the oligonucleotide is cleaved from the solid support and the protecting groups (from the bases, phosphates, and 2'-hydroxyls) are removed.

• Base and Phosphate Deprotection: For ibu-rG, a common method is treatment with AMA (Ammonium Hydroxide/Methylamine) at elevated temperatures (e.g., 65°C for 10-15 minutes)[7].

• 2'-O-TBDMS Deprotection: The silyl (B83357) protecting group is removed using a fluoride (B91410) source, such as triethylamine (B128534) trihydrofluoride (TEA·3HF) in a suitable solvent like N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

4. Purification:

• The crude RNA oligonucleotide is purified using methods such as HPLC (anion-exchange or reverse-phase) or polyacrylamide gel electrophoresis (PAGE) to isolate the full-length product.

Visualizing the Workflow and Chemistry

To better understand the processes described, the following diagrams illustrate the key chemical reaction and the experimental workflow for optimizing the coupling time.

Figure 1. Chemical reaction of the coupling step in RNA synthesis.

Figure 2. Experimental workflow for optimizing ibu-rG coupling time.

Conclusion

The successful automated synthesis of high-quality RNA oligonucleotides relies on the careful optimization of reaction conditions, with the coupling step being of paramount importance. For ibu-rG phosphoramidite, a balance must be struck between achieving a high coupling efficiency and avoiding potential side reactions that can occur with unnecessarily long coupling times. By following the protocols outlined in this document, researchers, scientists, and drug development professionals can systematically determine the optimal coupling time for ibu-rG within their specific experimental setup, leading to improved yield and purity of the final RNA product. It is recommended to re-optimize coupling times when changing the synthesizer, activator, or other key synthesis reagents.

References

• 1. glenresearch.com [glenresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. trilinkbiotech.com [trilinkbiotech.com]
• 4. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Solid-Phase Synthesis of RNA Analogs Containing Phosphorodithioate Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rG (iBu) CE-Phosphoramidite | LGC, Biosearch Technologies [biosearchtech.com]

Applications of Isobutyryl-Guanosine (ibu-rG) in Therapeutic Oligonucleotide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The chemical synthesis of therapeutic oligonucleotides demands high efficiency, purity, and scalability. The choice of protecting groups for the nucleobases is a critical factor in achieving these objectives. For guanosine, the isobutyryl (ibu) group is a widely used protecting group for the exocyclic amine. This document provides detailed application notes and protocols for the use of isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) in the solid-phase synthesis of therapeutic RNA oligonucleotides.

The isobutyryl protecting group offers a balance of stability during the synthesis cycles and relative ease of removal during the final deprotection steps. Its application is compatible with standard phosphoramidite chemistry and various deprotection strategies, making it a versatile choice for the production of a wide range of therapeutic oligonucleotides, including antisense oligonucleotides and siRNAs.

Data Presentation

The selection of a guanosine-protecting group can influence both the coupling efficiency during synthesis and the time required for deprotection. Below is a summary of typical performance data associated with ibu-rG in comparison to other commonly used protecting groups.

Table 1: Typical Coupling Efficiencies of Guanosine Phosphoramidites

Protecting Group	Average Coupling Efficiency per Step	Theoretical Yield of a 20-mer Oligonucleotide
ibu-rG	>99%	>82%
dmf-rG	>99%	>82%
Ac-rG	>99%	>82%

Note: Coupling efficiencies are highly dependent on the synthesizer, reagents, and protocols used. The values presented are typical for optimized solid-phase synthesis.

Table 2: Deprotection Conditions for Guanosine Protecting Groups using Ammonium Hydroxide/Methylamine (AMA)

Protecting Group	Deprotection Reagent	Temperature (°C)	Time
ibu-rG	AMA (1:1 NH₄OH/MeNH₂)	65	10 min
ibu-rG	AMA (1:1 NH₄OH/MeNH₂)	55	10 min
ibu-rG	AMA (1:1 NH₄OH/MeNH₂)	37	30 min
ibu-rG	AMA (1:1 NH₄OH/MeNH₂)	Room Temperature	120 min
dmf-dG	AMA (1:1 NH₄OH/MeNH₂)	65	5 min
Ac-dG	AMA (1:1 NH₄OH/MeNH₂)	65	5 min

Data compiled from Glen Research reports.[1]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of RNA Oligonucleotides using ibu-rG Phosphoramidite

This protocol outlines the standard steps for solid-phase synthesis of RNA oligonucleotides on an automated synthesizer using ibu-rG phosphoramidite.

Materials:

• ibu-rG phosphoramidite

• A(Bz), C(Ac), and U phosphoramidites

• Controlled Pore Glass (CPG) solid support pre-loaded with the first nucleoside

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.45 M 5-Ethylthio-1H-tetrazole (ETT) in acetonitrile)

• Capping Solution A (Acetic anhydride/Pyridine/THF) and Capping Solution B (16% 1-Methylimidazole in THF)

• Oxidizing Solution (0.02 M Iodine in THF/Pyridine/Water)

• Deblocking Solution (3% Trichloroacetic acid (TCA) in dichloromethane)

Procedure:

• Preparation:

  • Dissolve ibu-rG and other phosphoramidites in anhydrous acetonitrile to the desired concentration (typically 0.1 M).

  • Install the phosphoramidite solutions, solid support column, and all reagent bottles on the automated DNA/RNA synthesizer.

  • Prime all lines to ensure fresh reagents are delivered to the column.

• Synthesis Cycle: The following steps are repeated for each nucleotide addition.

  • Deblocking (Detritylation): The 5'-dimethoxytrityl (DMT) group is removed from the support-bound nucleoside by treatment with the deblocking solution. The orange color of the cleaved DMT cation can be monitored to assess coupling efficiency.

  • Coupling: The ibu-rG phosphoramidite is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. Coupling times for RNA phosphoramidites are typically longer than for DNA, often in the range of 6-12 minutes.[2]

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent the formation of deletion mutants in subsequent cycles.

  • Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Final Deblocking: After the final coupling cycle, the terminal 5'-DMT group can be either removed (DMT-off) or left on (DMT-on) for purification purposes.

• Cleavage from Support and Base Deprotection: Proceed to Protocol 2.

Protocol 2: Cleavage and Deprotection of RNA Oligonucleotides Synthesized with ibu-rG

This protocol describes the cleavage of the oligonucleotide from the solid support and the removal of the protecting groups from the nucleobases and the phosphate backbone using AMA.

Materials:

• Ammonium hydroxide/40% Methylamine (AMA) solution (1:1, v/v)

• DMSO (anhydrous)

• Triethylamine trihydrofluoride (TEA·3HF)

• RNA Quenching Buffer

Procedure:

• Cleavage and Base Deprotection:

  • Transfer the solid support containing the synthesized oligonucleotide to a pressure-resistant vial.

  • Add the AMA solution to the vial, ensuring the support is fully submerged.

  • Seal the vial tightly and heat at 65°C for 10-15 minutes.[1][3]

  • Cool the vial on ice and carefully open it.

  • Transfer the supernatant containing the cleaved and partially deprotected oligonucleotide to a new tube.

  • Evaporate the solution to dryness using a centrifugal evaporator.

• 2'-O-Silyl Group Deprotection:

  • Redissolve the dried oligonucleotide pellet in anhydrous DMSO.

  • Add TEA·3HF to the solution.

  • Heat the mixture at 65°C for 2.5 hours.[4]

  • Cool the reaction to room temperature.

• Quenching and Desalting:

  • Quench the reaction by adding RNA quenching buffer.

  • The crude oligonucleotide solution is now ready for purification by methods such as HPLC or solid-phase extraction.

Visualizations

Chemical Structure of 5'-DMT-2'-O-TBDMS-rG(ibu)-3'-CE Phosphoramidite

References

• 1. glenresearch.com [glenresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. An Unconventional Acid-Labile Nucleobase Protection Concept for Guanosine Phosphoramidites in RNA Solid-Phase Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating ibu-rG into Custom RNA Sequences

For Researchers, Scientists, and Drug Development Professionals

Introduction

The site-specific incorporation of modified nucleosides into custom RNA sequences is a powerful tool for elucidating RNA structure and function, as well as for developing novel RNA-based therapeutics and diagnostics.[1] Isobutyryl-guanosine (ibu-rG) is a commonly used modified guanosine (B1672433) analog in solid-phase RNA synthesis. The isobutyryl (ibu) protecting group on the exocyclic amine of guanine (B1146940) prevents unwanted side reactions during the synthesis process.[2] This document provides detailed application notes and protocols for the successful incorporation of ibu-rG into custom RNA sequences using phosphoramidite (B1245037) chemistry.

Applications of ibu-rG Modified RNA

The ability to incorporate modifications like ibu-rG into synthetic RNA oligonucleotides has broad applications in various fields of research and development:

• RNA Interference (RNAi): Small interfering RNAs (siRNAs) and microRNAs (miRNAs) containing modified nucleosides can exhibit enhanced stability, reduced off-target effects, and improved pharmacokinetic properties.[3][4] These modified siRNAs are crucial for developing therapeutic strategies for gene silencing.

• Antisense Technology: Antisense oligonucleotides (ASOs) with specific modifications can modulate gene expression by binding to target mRNA, leading to its degradation or blocking translation.

• Structural Biology: Site-specific incorporation of modified nucleosides can aid in X-ray crystallography and NMR spectroscopy studies to determine the three-dimensional structure of RNA molecules.

• Diagnostics: Modified RNA probes can be used for in situ hybridization and other diagnostic assays with increased sensitivity and specificity.

Key Experimental Protocols

Protocol 1: Solid-Phase Synthesis of ibu-rG Containing RNA

This protocol outlines the standard phosphoramidite chemistry cycle for synthesizing RNA oligonucleotides containing ibu-rG on an automated synthesizer.[2][5][6]

Materials:

• rG(ibu) phosphoramidite (5'-O-DMT-N2-isobutyryl-2'-O-TBDMS-guanosine-3'-O-(β-cyanoethyl-N,N-diisopropylamino)phosphoramidite)

• Other required RNA phosphoramidites (rA(Bz), rC(Ac), rU)

• Solid support (e.g., Controlled Pore Glass - CPG)

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole in acetonitrile)

• Capping solution A (Acetic anhydride/Pyridine/THF) and B (N-Methylimidazole/THF)

• Oxidizing solution (Iodine in THF/water/pyridine)

• Deblocking solution (Trichloroacetic acid in dichloromethane)

Procedure:

• Phosphoramidite Preparation: Dissolve the rG(ibu) and other RNA phosphoramidites in anhydrous acetonitrile to the desired concentration (typically 0.1 M).

• Synthesizer Setup: Install the phosphoramidite vials, solid support column, and reagent reservoirs on the automated DNA/RNA synthesizer according to the manufacturer's instructions.

• Synthesis Cycle: Program the synthesizer to perform the following steps for each nucleotide addition:

  • Step 1: Detritylation (Deblocking): The 5'-dimethoxytrityl (DMT) group is removed from the 5'-hydroxyl of the nucleotide on the solid support using the deblocking solution. The amount of released DMT cation can be monitored to assess coupling efficiency in real-time.[7]

  • Step 2: Coupling: The ibu-rG phosphoramidite is activated by the activator solution and coupled to the free 5'-hydroxyl group of the growing RNA chain. Typical coupling times are 6-10 minutes.[7]

  • Step 3: Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solutions to prevent the formation of deletion mutants in subsequent cycles.

  • Step 4: Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Final Detritylation: After the final coupling cycle, the terminal 5'-DMT group can be either removed (DMT-off) or left on (DMT-on) for purification purposes.

Experimental Workflow for Solid-Phase RNA Synthesis

Caption: Automated solid-phase synthesis workflow for incorporating ibu-rG.

Protocol 2: Cleavage and Deprotection of ibu-rG Containing RNA

This protocol describes the removal of the synthesized RNA from the solid support and the deprotection of all protecting groups, including the isobutyryl group from guanosine.

Materials:

• Ammonium hydroxide/40% aqueous Methylamine (1:1, v/v) (AMA)[8]

• Triethylamine trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)

• Quenching buffer (e.g., isopropoxytrimethylsilane (B160341) or triethylammonium (B8662869) acetate)

Procedure:

• Cleavage and Base Deprotection:

  • Transfer the solid support containing the synthesized RNA to a screw-cap vial.

  • Add the AMA solution to the vial.

  • Incubate at 65°C for 10-15 minutes for rapid deprotection of the ibu- group and other base-labile protecting groups, and to cleave the RNA from the support.[8][9]

  • Cool the vial and transfer the supernatant containing the RNA to a new tube.

  • Evaporate the solution to dryness using a centrifugal evaporator.

• 2'-O-TBDMS Deprotection:

  • To the dried RNA pellet, add the TEA·3HF solution.

  • Incubate at 65°C for 2.5 hours or at room temperature overnight to remove the tert-butyldimethylsilyl (TBDMS) protecting groups from the 2'-hydroxyls.

  • Quench the reaction by adding the quenching buffer.

  • Precipitate the RNA by adding a salt solution (e.g., 3 M sodium acetate) and ethanol (B145695) or butanol.

  • Centrifuge to pellet the RNA, wash with ethanol, and air dry.

  • Resuspend the purified RNA in nuclease-free water.

Protocol 3: Purification and Analysis of ibu-rG Modified RNA

This protocol details the purification of the deprotected RNA oligonucleotide by High-Performance Liquid Chromatography (HPLC) and subsequent analysis by Mass Spectrometry.[10][11]

Materials:

• HPLC system with a suitable column (e.g., reverse-phase C18 or anion-exchange)

• Mobile phases for HPLC (e.g., Buffer A: Triethylammonium acetate; Buffer B: Acetonitrile)

• Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Procedure:

• HPLC Purification:

  • Resuspend the crude RNA pellet in the HPLC mobile phase A.

  • Inject the sample onto the HPLC column.

  • Elute the RNA using a gradient of mobile phase B.

  • Collect the fractions corresponding to the full-length product peak.

  • Desalt the collected fractions.

• Mass Spectrometry Analysis:

  • Prepare the purified RNA sample for mass spectrometry according to the instrument's requirements.

  • Acquire the mass spectrum to confirm the molecular weight of the synthesized RNA, thereby verifying the successful incorporation of the ibu-rG modification (after deprotection to guanosine).

Quantitative Data

The efficiency of each step in the synthesis and purification process is critical for obtaining high-quality custom RNA. The following tables summarize key quantitative data.

Table 1: Coupling Efficiency of RNA Phosphoramidites

Phosphoramidite	Activator	Coupling Time (min)	Typical Coupling Efficiency (%)
rG(ibu)	5-Ethylthio-1H-tetrazole	6 - 10	>98-99[7]
rA(Bz)	5-Ethylthio-1H-tetrazole	6 - 10	>98-99
rC(Ac)	5-Ethylthio-1H-tetrazole	6 - 10	>98-99
rU	5-Ethylthio-1H-tetrazole	6 - 10	>98-99

Table 2: Deprotection Conditions for ibu-rG

Reagent	Temperature (°C)	Time	Notes
AMA	65	10 - 15 min	Fast deprotection of the ibu group.[8][9]
Ammonium Hydroxide	55	8 - 16 hours	Standard, slower deprotection.[12]
t-Butylamine/water (1:3)	60	6 hours	Alternative for sensitive modifications.[8]
Potassium Carbonate in Methanol	Room Temp	4 hours	Ultra-mild conditions for very sensitive oligos.[9]

Application Example: siRNA-Mediated Gene Silencing

The incorporation of modifications can enhance the efficacy of siRNAs. The following diagram illustrates the general mechanism of action for an siRNA, which could contain a deprotected ibu-rG modification for improved stability or function.

RNA-Induced Silencing Complex (RISC) Pathway

Caption: siRNA pathway leading to gene silencing.

Troubleshooting

Low Coupling Efficiency:

• Cause: Moisture in reagents or lines; degraded phosphoramidite or activator.

• Solution: Use fresh, anhydrous acetonitrile and activator. Ensure phosphoramidites have been stored properly under inert gas. Check the synthesizer for leaks.[7]

Incomplete Deprotection:

• Cause: Insufficient deprotection time or temperature; degraded deprotection reagent.

• Solution: Ensure the correct temperature and time are used for the chosen deprotection reagent. Use fresh AMA or other deprotection solutions.

Poor HPLC Resolution:

• Cause: Incorrect mobile phase composition or gradient; column degradation.

• Solution: Optimize the HPLC gradient. Use a new or thoroughly cleaned column.

Unexpected Mass in Mass Spectrometry:

• Cause: Incomplete deprotection; side reactions during synthesis; presence of salt adducts.

• Solution: Re-evaluate deprotection and purification steps. Desalt the sample thoroughly before analysis.

Conclusion

The incorporation of ibu-rG into custom RNA sequences is a robust and reliable process when using standard phosphoramidite chemistry. Careful attention to anhydrous conditions during synthesis, and optimized deprotection and purification protocols are key to obtaining high-quality modified RNA oligonucleotides for a wide range of research, diagnostic, and therapeutic applications.

References

• 1. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Modification Options For siRNA - ELLA Biotech [ellabiotech.com]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biotage.com [biotage.com]
• 7. benchchem.com [benchchem.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemical synthesis of RNA using fast oligonucleotide deprotection chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ibu-rG Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling and storage of N2-isobutyryl-2'-O-TBDMS-5'-O-DMT-guanosine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite (B1245037), commonly referred to as ibu-rG phosphoramidite. Adherence to these protocols is critical for maintaining the integrity and reactivity of the phosphoramidite, ensuring successful oligonucleotide synthesis.

Storage Conditions

Proper storage of ibu-rG phosphoramidite is crucial to prevent degradation and maintain its chemical activity. Both solid and dissolved forms require specific conditions to ensure stability.

Table 1: Storage Conditions for Solid ibu-rG Phosphoramidite

Condition	Temperature	Atmosphere	Duration
Long-term	-20°C[1][2]	Dry, Inert (e.g., Nitrogen or Argon)[3][4]	Up to 3 years[2]
Short-term	4°C[4]	Dry, Inert (e.g., Nitrogen or Argon)[3][4]	Up to 2 years[2]

Table 2: Storage Conditions for ibu-rG Phosphoramidite in Solution

Solvent	Temperature	Atmosphere	Duration
Anhydrous Acetonitrile (B52724)	-20°C	Dry, Inert (e.g., Nitrogen or Argon)	Up to 1 month[3][4]
Anhydrous Acetonitrile	-80°C	Dry, Inert (e.g., Nitrogen or Argon)	Up to 6 months[3][4]
DMSO	-20°C	Dry, Inert (e.g., Nitrogen or Argon)	Up to 1 month[3][4]
DMSO	-80°C	Dry, Inert (e.g., Nitrogen or Argon)	Up to 6 months[3][4]

Handling and Safety Precautions

ibu-rG phosphoramidite is a moisture-sensitive and air-sensitive reagent. Appropriate handling procedures must be followed to prevent degradation and ensure user safety.

Personal Protective Equipment (PPE)

When handling ibu-rG phosphoramidite, the following PPE should be worn:

• Safety goggles with side shields[5]

• Chemical-resistant gloves (inspected prior to use)[5]

• Lab coat or other protective clothing[5]

Handling Environment

• Work in a well-ventilated area, preferably in a fume hood or glovebox.[5]

• Avoid the formation of dust and aerosols.[5]

• Handle under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

• Avoid contact with skin and eyes.[5]

First Aid Measures

• In case of skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[6]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6]

• If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[6]

• If swallowed: Rinse mouth with water.[6] In all cases of exposure, seek medical attention if symptoms persist.[6]

Experimental Protocols

Reconstitution of Solid ibu-rG Phosphoramidite

This protocol describes the preparation of a 0.1 M solution of ibu-rG phosphoramidite in anhydrous acetonitrile, a common concentration for oligonucleotide synthesis.

Materials:

• ibu-rG phosphoramidite (solid)

• Anhydrous acetonitrile

• Syringes and needles (oven-dried)

• Septum-capped vial (oven-dried)

• Inert gas source (nitrogen or argon)

• Activated 3Å or 4Å molecular sieves[7]

Procedure:

• Allow the vial of solid ibu-rG phosphoramidite to equilibrate to room temperature before opening to prevent moisture condensation.

• Under a stream of inert gas, quickly weigh the desired amount of phosphoramidite into the oven-dried, septum-capped vial.

• Seal the vial with the septum cap.

• Purge the vial with inert gas.

• Using an oven-dried syringe, add the appropriate volume of anhydrous acetonitrile to the vial to achieve a 0.1 M concentration.[7] For example, for 1 gram of ibu-rG phosphoramidite (MW ~970.18 g/mol ), add approximately 10.3 mL of anhydrous acetonitrile.

• Gently swirl the vial to dissolve the solid. If necessary, use an ultrasonic bath to aid dissolution.

• For long-term storage of the solution, add activated molecular sieves to the vial to maintain anhydrous conditions.[7]

• Store the solution under the recommended conditions (see Table 2).

Aliquoting and Use in Synthesis

To minimize freeze-thaw cycles and exposure to air and moisture, it is recommended to aliquot the reconstituted phosphoramidite solution.

Procedure:

• Under an inert atmosphere, use a dry syringe to withdraw the desired volume of the phosphoramidite solution.

• Dispense the solution into smaller, oven-dried, septum-capped vials.

• Purge the headspace of each aliquot vial with inert gas before sealing.

• Store the aliquots at the appropriate temperature (see Table 2).

• When ready for use in an oligonucleotide synthesizer, allow the aliquot to warm to room temperature before placing it on the instrument.

Visualizations

Caption: Workflow for handling ibu-rG phosphoramidite.

References

• 1. 2'-TBDMS-G(ibu) Phosphoramidite CAS 147201-04-5, RNA Phosphoramidite C50H68N7O9PSi | Huaren [huarenscience.com]
• 2. 3'-TBDMS-ibu-rG Phosphoramidite | phosphoramidite monomer | CAS 1445905-51-0 | Buy 3'-TBDMS-ibu-rG Phosphoramidite from Supplier InvivoChem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. targetmol.com [targetmol.com]
• 6. cambio.co.uk [cambio.co.uk]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Deprotection of ibu-rG Containing Oligonucleotides

Audience: Researchers, scientists, and drug development professionals involved in the synthesis and purification of RNA oligonucleotides.

Introduction

The synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and drug development, with applications ranging from RNA interference (siRNA) to CRISPR-Cas9 gene editing and mRNA-based therapeutics. A critical step in obtaining functional RNA molecules is the efficient and complete removal of protecting groups used during solid-phase synthesis. The isobutyryl (ibu) group on the exocyclic amine of guanosine (B1672433) (rG) is a commonly used protecting group. This document provides a detailed protocol for the deprotection of oligonucleotides containing ibu-rG, with a focus on standard and rapid deprotection strategies.

The deprotection of RNA oligonucleotides is a multi-step process that involves:

• Cleavage of the oligonucleotide from the solid support.

• Removal of the protecting groups from the nucleobases (e.g., ibu from guanosine).

• Removal of the 2'-hydroxyl protecting groups (e.g., TBDMS or TOM).

This protocol will focus on the widely used AMA (Ammonium Hydroxide (B78521)/Methylamine) reagent for rapid and efficient deprotection, followed by the removal of 2'-silyl protecting groups.

Data Presentation

The selection of the appropriate deprotection strategy depends on the specific protecting groups used for all bases in the oligonucleotide sequence. The following table summarizes the recommended deprotection conditions for various guanosine protecting groups using two common reagents: ammonium (B1175870) hydroxide and AMA.

Guanosine Protecting Group	Deprotection Reagent	Temperature	Time	Notes
iBu-dG	Ammonium Hydroxide	Room Temp.	36 hours	Standard, slower method.
55°C	16 hours
65°C	8 hours
iBu-dG	AMA (1:1 Ammonium Hydroxide/40% Methylamine)	Room Temp.	2 hours	"UltraFAST" method.[1]
37°C	30 minutes
55°C	10 minutes
65°C	5 minutes	[1][2]
dmf-dG	Ammonium Hydroxide	Room Temp.	16 hours	Faster than iBu-dG with ammonium hydroxide.
55°C	4 hours
65°C	2 hours
dmf-dG	AMA (1:1 Ammonium Hydroxide/40% Methylamine)	65°C	5 minutes	[1][2]
Ac-dG	Ammonium Hydroxide	Room Temp.	16 hours
55°C	4 hours
65°C	2 hours
Ac-dG	AMA (1:1 Ammonium Hydroxide/40% Methylamine)	65°C	5 minutes	[1][2]

Note: The use of AMA is highly recommended for rapid deprotection. However, it is crucial to use acetyl-protected cytidine (B196190) (Ac-dC) instead of benzoyl-protected cytidine (Bz-dC) when using AMA to prevent the formation of N4-Me-dC as a side product.[3]

Experimental Protocols

This section details the step-by-step procedure for the deprotection of an RNA oligonucleotide containing ibu-rG and protected with a 2'-TBDMS group, synthesized with the DMT group retained on the 5' terminus (DMT-ON) for purification purposes.

Part 1: Cleavage and Base Deprotection using AMA

Materials:

• Synthesized RNA oligonucleotide on solid support

• AMA reagent (1:1 mixture of concentrated Ammonium Hydroxide and 40% aqueous Methylamine)

• Syringes

• Heating block

Procedure:

• Remove the synthesis column from the synthesizer.

• Carefully push the solid support from the column into a 2 mL screw-cap tube.

• Add 1.0 mL of AMA reagent to the tube containing the solid support.

• Ensure the support is fully suspended in the AMA solution.

• Incubate the mixture at 65°C for 10 minutes.[3]

• After incubation, allow the tube to cool to room temperature.

• Centrifuge the tube to pellet the solid support.

• Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Evaporate the AMA solution to dryness using a vacuum concentrator.

Part 2: 2'-Hydroxyl (TBDMS) Group Deprotection

Materials:

• Dried oligonucleotide from Part 1

• Anhydrous DMSO

• Triethylamine (B128534) trihydrofluoride (TEA·3HF)

• Heating block

Procedure:

• To the dried oligonucleotide pellet, add 115 µL of anhydrous DMSO.[4]

• Gently vortex to dissolve the pellet. If necessary, heat at 65°C for 5 minutes to aid dissolution.[4]

• Add 60 µL of Triethylamine to the solution and mix gently.[4]

• Add 75 µL of triethylamine trihydrofluoride (TEA·3HF).[4]

• Incubate the reaction mixture at 65°C for 2.5 hours.[4]

• After incubation, cool the reaction mixture.

• The fully deprotected RNA is now ready for purification (e.g., via HPLC or cartridge purification).

Mandatory Visualization

The following diagram illustrates the experimental workflow for the deprotection of ibu-rG containing oligonucleotides.

Caption: Workflow for the deprotection of RNA oligonucleotides.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]

Application Notes and Protocols for the Use of N2-isobutyryl-2'-O-methylguanosine (ibu-rG) in siRNA and Antisense Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The therapeutic potential of small interfering RNAs (siRNAs) and antisense oligonucleotides (ASOs) is vast, offering targeted gene silencing for a wide range of diseases. However, the clinical translation of these nucleic acid-based drugs is often hampered by their susceptibility to nuclease degradation and potential off-target effects. Chemical modifications are crucial for overcoming these limitations. The incorporation of 2'-O-methylated nucleosides, particularly at the guanosine (B1672433) residue, is a key strategy to enhance the stability and efficacy of therapeutic oligonucleotides.[1][2]

The N2-isobutyryl-2'-O-methylguanosine (ibu-rG) phosphoramidite (B1245037) is a vital building block in the solid-phase synthesis of modified siRNAs and ASOs. The 2'-O-methyl group imparts increased nuclease resistance and enhances binding affinity to complementary RNA strands, while the N2-isobutyryl (ibu) group serves as a temporary protecting group for the exocyclic amine of guanine (B1146940) during synthesis.[1] This document provides detailed application notes and protocols for the efficient incorporation of ibu-rG into synthetic oligonucleotides, covering synthesis, deprotection, and purification.

Key Advantages of 2'-O-Methyl Modification

Incorporating 2'-O-methyl modifications into siRNAs and ASOs offers several advantages:

• Increased Nuclease Resistance: The 2'-O-methyl group sterically hinders the approach of nucleases, significantly increasing the oligonucleotide's half-life in biological fluids.[1]

• Enhanced Binding Affinity: 2'-O-methyl modifications lock the ribose sugar in an A-form helix geometry, which is favorable for binding to target RNA, leading to increased duplex stability (Tm).

• Reduced Immunogenicity: Modification of siRNAs can help in evading the innate immune response that can be triggered by unmodified double-stranded RNA.[1]

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and deprotection of oligonucleotides containing ibu-rG.

Table 1: Phosphoramidite Coupling Efficiency

Parameter	Activator	Coupling Time	Average Stepwise Coupling Yield	Reference
Standard Phosphoramidites	Tetrazole or Dicyanoimidazole (DCI)	30 - 180 seconds	>99%	[1]
Modified Phosphoramidites (general)	5-Ethylthiotetrazole (ETT)	5 - 15 minutes	>95%
isoC-derived Phosphoramidites	Standard automated protocol	Not specified	99.5%	[3]
isoG-derived Phosphoramidites	Standard automated protocol with extended coupling	600 seconds	>97%	[3]

Table 2: Deprotection Conditions for N2-isobutyryl-Guanine (ibu-G)

Reagent	Temperature	Time	Notes
Ammonium Hydroxide (30%)	Room Temperature	12 - 17 hours	Standard, but slow.
Ammonium Hydroxide (30%)	55 °C	6 - 8 hours	Faster than room temperature.
Ammonium Hydroxide/Methylamine (AMA) (1:1)	65 °C	10 minutes	"UltraFAST" deprotection. Requires acetyl-protected dC to avoid side reactions.[4]
Potassium Carbonate (0.05 M) in Methanol	Room Temperature	4 hours	"UltraMILD" conditions, suitable for sensitive modifications.
Triethylamine (B128534)/Lithium Hydroxide in Methanol	75 °C	60 minutes	Rapid, ammonia-free deprotection.[5]

Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis of an ibu-rG Containing Oligonucleotide

This protocol outlines the general steps for the automated solid-phase synthesis of an oligonucleotide using the phosphoramidite method on a standard DNA/RNA synthesizer.

Materials:

• 5'-O-DMT-N2-isobutyryl-2'-O-methylguanosine-3'-O-(2-cyanoethyl-N,N-diisopropylamino) phosphoramidite (ibu-rG phosphoramidite)

• Other required 5'-O-DMT-protected DNA or RNA phosphoramidites (A, C, T/U) with appropriate base protection

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Anhydrous acetonitrile (B52724)

• Activator solution (e.g., 0.45 M 5-Ethylthiotetrazole in acetonitrile)

• Capping Solution A (e.g., Acetic Anhydride/Pyridine/THF) and Capping Solution B (e.g., N-Methylimidazole/THF)

• Oxidizing Solution (e.g., 0.02 M Iodine in THF/Pyridine/Water)

• Deblocking Solution (e.g., 3% Trichloroacetic acid in Dichloromethane)

Procedure:

• Synthesizer Setup: Install the required phosphoramidite vials, reagents, and the synthesis column containing the solid support on the automated synthesizer according to the manufacturer's instructions.

• Sequence Programming: Enter the desired oligonucleotide sequence into the synthesizer's software, specifying the position(s) for the incorporation of ibu-rG.

• Synthesis Cycle: The synthesis proceeds through a series of automated cycles for each nucleotide addition. A typical cycle for phosphoramidite chemistry consists of four steps:

  • Step 1: Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound nucleoside by treatment with the deblocking solution to free the 5'-hydroxyl group for the next coupling reaction.

  • Step 2: Coupling: The ibu-rG phosphoramidite is activated by the activator solution and then coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. For modified phosphoramidites, an extended coupling time (e.g., 5-10 minutes) may be required to achieve high coupling efficiency.

  • Step 3: Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent the formation of deletion mutants in subsequent cycles.

  • Step 4: Oxidation: The unstable phosphite (B83602) triester linkage is oxidized to a stable phosphate (B84403) triester linkage using the oxidizing solution.

• Final Deblocking: After the final coupling cycle, the synthesizer can be programmed to either leave the terminal 5'-DMT group on (DMT-on) for purification purposes or remove it (DMT-off).

• Cleavage and Deprotection: Proceed to Protocol 2 for the cleavage of the oligonucleotide from the solid support and removal of all protecting groups.

Protocol 2: Cleavage from Solid Support and Deprotection

This protocol describes a standard method for cleaving the synthesized oligonucleotide from the CPG support and removing the base and phosphate protecting groups.

Materials:

• CPG solid support with the synthesized oligonucleotide

• Ammonium hydroxide/Methylamine (AMA) solution (1:1 v/v)

• Sterile, RNase-free microcentrifuge tubes

Procedure:

• Transfer of Support: Transfer the CPG support from the synthesis column to a screw-cap microcentrifuge tube.

• Cleavage and Base Deprotection:

  • Add 1 mL of AMA solution to the CPG support.

  • Incubate the tube at 65°C for 10-15 minutes. This step cleaves the oligonucleotide from the support and removes the cyanoethyl phosphate protecting groups and the base protecting groups, including the N2-isobutyryl group from guanine.

• Elution: Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new sterile tube.

• Evaporation: Dry the oligonucleotide solution using a vacuum concentrator.

• 2'-O-Protecting Group Removal (for RNA synthesis with silyl (B83357) protecting groups): This step is not necessary for 2'-O-methyl modifications as the methyl group is stable under these conditions. If 2'-O-silyl protecting groups (e.g., TBDMS) were used for other ribonucleosides in the sequence, a fluoride (B91410) treatment (e.g., with triethylamine trihydrofluoride (TEA·3HF) or tetrabutylammonium (B224687) fluoride (TBAF)) is required.

Protocol 3: Purification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general guideline for the purification of the deprotected oligonucleotide using reversed-phase HPLC.

Materials:

• Crude, deprotected oligonucleotide

• HPLC-grade water

• HPLC-grade acetonitrile

• Triethylammonium acetate (B1210297) (TEAA) buffer (e.g., 0.1 M, pH 7.0)

• C18 reversed-phase HPLC column

Procedure:

• Sample Preparation: Re-dissolve the dried oligonucleotide pellet in HPLC-grade water or a low-ionic-strength buffer.

• HPLC System Setup:

  • Equilibrate the C18 column with a low percentage of organic phase (e.g., 95% Buffer A: 0.1 M TEAA, 5% Buffer B: Acetonitrile).

  • Set the detector to monitor absorbance at 260 nm.

• Injection and Elution:

  • Inject the dissolved oligonucleotide sample onto the column.

  • Elute the oligonucleotide using a linear gradient of increasing acetonitrile concentration. A typical gradient might be from 5% to 50% acetonitrile over 30-40 minutes. The full-length product will elute as a major peak. Truncated failure sequences will typically elute earlier.

• Fraction Collection: Collect the fractions corresponding to the main peak of the full-length oligonucleotide.

• Desalting: Desalt the collected fractions to remove the TEAA buffer salts. This can be achieved by methods such as ethanol (B145695) precipitation or using a desalting column.

• Quantification and Analysis: Quantify the purified oligonucleotide by measuring its absorbance at 260 nm. The purity can be assessed by analytical HPLC or mass spectrometry.

Visualizations

Diagram 1: Automated Solid-Phase Oligonucleotide Synthesis Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. 2’-O-NMA phosphoramidites enable the synthesis of RNA mimics useful for antisense therapeutics [biosyn.com]
• 3. ffame.org [ffame.org]
• 4. glenresearch.com [glenresearch.com]
• 5. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Large-Scale RNA Synthesis: Application Notes and Protocols for Ibu-rG Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of RNA therapeutics and diagnostics demands robust and scalable methods for the synthesis of high-purity RNA oligonucleotides. The use of N2-isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) in solid-phase RNA synthesis has emerged as a critical component in achieving high-yield and high-fidelity production of RNA, particularly for large-scale manufacturing. This document provides detailed application notes and experimental protocols for the large-scale synthesis of RNA utilizing ibu-rG phosphoramidite, aimed at empowering researchers and professionals in drug development.

Application Notes

The isobutyryl (iBu) protecting group on the guanosine (B1672433) base offers a balance of stability during the synthesis cycles and efficient removal during the final deprotection steps.[1] This characteristic is paramount for minimizing the formation of side products and ensuring a high yield of the target full-length RNA sequence. When combined with 2'-hydroxyl protection strategies, such as the widely used tert-butyldimethylsilyl (TBDMS) group, ibu-rG phosphoramidite facilitates a reliable and efficient synthesis process.[2]

The success of large-scale RNA synthesis is fundamentally dependent on achieving near-quantitative coupling efficiency at each step of nucleotide addition. Even a minor decrease in coupling efficiency can lead to a significant reduction in the final yield of the full-length product, especially for longer RNA sequences.[3] The use of potent activators, such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT), is crucial for driving the coupling reaction to completion.[4]

Data Presentation

The following tables summarize the expected theoretical and representative experimental yields for RNA oligonucleotide synthesis. It is important to note that the final yield is influenced by numerous factors including the sequence composition, the length of the oligonucleotide, the synthesis scale, and the purification method employed.[5]

Oligonucleotide Length (mer)	Theoretical Yield at 99.5% Avg. Coupling Efficiency	Theoretical Yield at 99.0% Avg. Coupling Efficiency	Theoretical Yield at 98.5% Avg. Coupling Efficiency
20	91%	83%	75%
30	86%	75%	65%
40	82%	68%	55%
60	74%	55%	41%
100	61%	37%	22%

This table illustrates the theoretical maximum yield of full-length product based on the average coupling efficiency per cycle. The formula for theoretical yield is (Coupling Efficiency)^(Number of couplings).[6]

Synthesis Scale	Oligonucleotide Length (mer)	Purification Method	Typical Final Yield (nmol)	Typical Purity
200 nmol	20	Desalting	~100 nmol	Variable
200 nmol	20	HPLC	~50 nmol	>95%
1 µmol	22	DMT-ON Purification	>200 nmol	High
1 µmol	45	DMT-ON Purification	Lower efficiency due to abortive products	High

This table provides representative final yields after synthesis and purification. The final yield is typically a fraction of the initial synthesis scale due to losses during the synthesis and purification processes.[4][5]

Experimental Protocols

The following protocols provide a detailed methodology for the large-scale synthesis of RNA using ibu-rG phosphoramidite on an automated solid-phase synthesizer.

Phosphoramidite and Reagent Preparation

• Phosphoramidite Solution: Dissolve the ibu-rG phosphoramidite and other required RNA phosphoramidites (Bz-rA, Ac-rC, rU) in anhydrous acetonitrile (B52724) to a final concentration of 0.1 M. Ensure all manipulations are performed under an inert atmosphere (e.g., argon) to prevent moisture contamination.

• Activator Solution: Prepare a 0.25 M solution of 5-ethylthio-1H-tetrazole (ETT) in anhydrous acetonitrile.

• Capping Solutions:

  • Capping A: Acetic anhydride/Pyridine/THF (1:1:8 v/v/v).

  • Capping B: 16% N-Methylimidazole in THF.

• Oxidizing Solution: 0.02 M Iodine in THF/Pyridine/Water.

• Deblocking Solution: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in dichloromethane.

Automated Solid-Phase RNA Synthesis

The synthesis is performed on a controlled pore glass (CPG) solid support pre-loaded with the first nucleoside. The synthesis cycle consists of four main steps: deblocking, coupling, capping, and oxidation.[7]

• Deblocking (Detritylation): The 5'-O-dimethoxytrityl (DMT) group is removed by treating the solid support with the deblocking solution. The release of the orange-colored DMT cation can be monitored to assess coupling efficiency from the previous cycle.

• Coupling: The activated phosphoramidite solution (a mixture of the specific phosphoramidite and activator solution) is delivered to the synthesis column. A typical coupling time is 6-15 minutes.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent the formation of deletion mutants in subsequent cycles.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

These four steps are repeated for each nucleotide in the desired RNA sequence.

Cleavage and Deprotection

• Cleavage from Solid Support and Base Deprotection:

  • After the final synthesis cycle, the solid support is treated with a mixture of aqueous ammonia (B1221849) and methylamine (B109427) (AMA) (1:1 v/v) at 65°C for 10-20 minutes.[2] This step cleaves the RNA from the solid support and removes the protecting groups from the phosphate backbone and the nucleobases (including the ibu group from guanosine).

• 2'-Hydroxyl (TBDMS) Group Deprotection:

  • The AMA solution is evaporated, and the resulting RNA pellet is resuspended in a solution of triethylamine (B128534) trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

  • The mixture is heated at 65°C for 2.5 hours to remove the TBDMS protecting groups from the 2'-hydroxyl positions.[8]

Purification of the Synthesized RNA

The crude RNA product is purified to remove truncated sequences, salts, and other impurities. High-performance liquid chromatography (HPLC) is a commonly used method for obtaining high-purity RNA.

• Quenching: The deprotection reaction is quenched by the addition of a quenching buffer (e.g., 1.75 mL of Glen-Pak RNA Quenching Buffer).

• Anion-Exchange HPLC:

  • The quenched RNA solution is loaded onto an anion-exchange HPLC column.

  • A salt gradient (e.g., sodium perchlorate) is used to elute the RNA. The full-length product, having the highest charge, will elute last.

• Reversed-Phase HPLC (for DMT-ON purification):

  • If the final 5'-DMT group was left on (DMT-ON synthesis), reversed-phase HPLC can be used. The hydrophobic DMT group allows for strong retention of the full-length product, while failure sequences (DMT-off) are washed away.

  • The collected full-length product is then treated with an acidic solution to remove the DMT group.

• Desalting: The purified RNA is desalted using size-exclusion chromatography or ethanol (B145695) precipitation to yield the final, pure RNA oligonucleotide.

Visualizations

Experimental Workflow for Large-Scale RNA Synthesis

Caption: Workflow of large-scale RNA synthesis.

Logical Relationship of Ibu-rG Phosphoramidite in High-Yield Synthesis

Caption: Role of ibu-rG in high-yield RNA synthesis.

References

• 1. glenresearch.com [glenresearch.com]
• 2. A guide to large-scale RNA sample preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glenresearch.com [glenresearch.com]
• 4. mdpi.com [mdpi.com]
• 5. Scales and Yields - ELLA Biotech [ellabiotech.com]
• 6. DNA & RNA Oligonucleotides FAQs [eurofinsgenomics.eu]
• 7. idtdna.com [idtdna.com]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Coupling Efficiency with ibu-rG Phosphoramidite

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and resolving issues related to low coupling efficiency when using isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) in RNA oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is coupling efficiency and why is it critical for oligonucleotide synthesis?

A1: Coupling efficiency is the percentage of available 5'-hydroxyl groups on the solid support that successfully react with the incoming phosphoramidite during each synthesis cycle.[1] Achieving a high coupling efficiency, ideally above 99%, is crucial because any unreacted sites result in truncated sequences.[1][2] The accumulation of these truncated products significantly reduces the yield of the desired full-length oligonucleotide and complicates downstream purification and applications.[1]

Q2: Are there specific challenges associated with ibu-rG phosphoramidite that can lead to lower coupling efficiency?

A2: Yes, several factors can specifically impact the coupling efficiency of ibu-rG phosphoramidite:

• Steric Hindrance: Purines, like guanosine (B1672433), are bulkier than pyrimidines, which can slow down the coupling reaction.[] The isobutyryl (ibu) protecting group also contributes to this steric bulk.[]

• Secondary Structures: Guanine-rich sequences are prone to forming secondary structures like hairpins or G-quadruplexes.[] These structures can make the 5'-hydroxyl group inaccessible for the incoming phosphoramidite, drastically reducing coupling efficiency.[]

• Depurination: Although less common during the coupling step itself, guanosine is more susceptible to depurination (loss of the base) under acidic conditions compared to other bases.[] Overly aggressive activators or prolonged exposure to acidic conditions can contribute to this side reaction.[5]

• Moisture Sensitivity: Like all phosphoramidites, ibu-rG is highly sensitive to moisture. Water can react with the activated phosphoramidite, preventing it from coupling to the growing oligonucleotide chain.[5]

Q3: How does a small drop in average coupling efficiency affect the final yield of my RNA oligonucleotide?

A3: The impact of coupling efficiency on the final yield is exponential. A seemingly small decrease in average coupling efficiency can lead to a dramatic reduction in the theoretical yield of the full-length product, especially for longer oligonucleotides.[1]

Data Presentation

Table 1: Impact of Average Coupling Efficiency on Theoretical Yield of Full-Length Oligonucleotide

Oligonucleotide Length	Average Coupling Efficiency: 99.5%	Average Coupling Efficiency: 99.0%	Average Coupling Efficiency: 98.0%
20mer	90.9%	82.6%	68.0%
50mer	77.9%	60.5%	36.4%
100mer	60.6%	36.6%	13.3%
This table illustrates the theoretical maximum yield of the full-length product based on the average coupling efficiency for each cycle.[1]

Troubleshooting Guide

A sudden or consistent drop in coupling efficiency, often observed via trityl cation monitoring, requires a systematic approach to diagnose and resolve.

Diagram: Troubleshooting Workflow for Low Coupling Efficiency

References

• 1. benchchem.com [benchchem.com]
• 2. idtdna.com [idtdna.com]
• 5. glenresearch.com [glenresearch.com]

Technical Support Center: Troubleshooting RNA Synthesis with ibu-rG

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals encountering challenges with RNA synthesis, specifically when using N2-isobutyryl-guanosine (ibu-rG) phosphoramidites. This resource provides in-depth troubleshooting guides and frequently asked questions to help you diagnose and resolve common issues, ensuring the successful synthesis of high-quality RNA oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for failed or low-yield RNA synthesis when using ibu-rG?

Low yield or complete failure of RNA synthesis involving ibu-rG can often be attributed to several critical factors:

• Incomplete deprotection: The isobutyryl protecting group on guanine (B1146940) may not be fully removed, leading to a heterogeneous final product.[1][2]

• Suboptimal coupling efficiency: Issues with the phosphoramidite (B1245037) itself, the activator, or the synthesizer can lead to inefficient coupling at guanosine (B1672433) residues.[3]

• RNA degradation: The presence of RNases or harsh deprotection conditions can lead to the degradation of the newly synthesized RNA strand.[4][5][6]

• Side reactions: Modification of the ibu-rG monomer during synthesis can make it susceptible to side reactions like transamination during deprotection.[1]

Q2: How can I assess the purity and integrity of my synthesized RNA oligonucleotide?

The primary methods for analyzing the purity and integrity of synthetic RNA are High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[3]

• HPLC (Ion-Pair Reversed-Phase or Anion-Exchange): This technique can effectively separate the full-length RNA product from shorter failure sequences (n-1, n-2) and other impurities.[3]

• Mass Spectrometry (ESI or MALDI-TOF): MS provides the exact molecular weight of your product, confirming its identity and revealing any modifications or adducts.[3]

• Gel Electrophoresis (Denaturing PAGE): This method can also be used to visualize the full-length product and any shorter fragments, giving a good indication of the overall success of the synthesis.

Q3: I'm observing a significant amount of n-1 sequences in my final product. What could be the cause?

The presence of n-1 sequences, which are oligonucleotides missing a single nucleotide, is a common issue that typically points to incomplete coupling at one of the synthesis cycles.[3] When using ibu-rG, this could be due to:

• Poor quality phosphoramidite: The ibu-rG phosphoramidite may have degraded due to moisture or prolonged storage.

• Inefficient activation: The activator (e.g., tetrazole) may not be efficiently activating the phosphoramidite.

• Suboptimal coupling time: The time allowed for the coupling reaction may be insufficient for the sterically hindered ibu-rG.

• Synthesizer malfunction: Blockages in the reagent lines can prevent the proper delivery of the phosphoramidite or activator.[3]

Troubleshooting Guides

Problem 1: Low Yield of Full-Length RNA Product

If you are experiencing a significantly lower than expected yield of your target RNA oligonucleotide, consult the following troubleshooting table.

Potential Cause	Recommended Action
Low Coupling Efficiency of ibu-rG	- Use fresh, high-quality ibu-rG phosphoramidite and activator. - Increase the coupling time for the ibu-rG monomer.[7] - Check the synthesizer for any blockages in the fluidics system.[3]
RNA Degradation during Synthesis or Deprotection	- Ensure all reagents and equipment are RNase-free.[4][6] - Use milder deprotection conditions if possible. - Minimize the time the RNA is exposed to harsh deprotection reagents.
Inefficient Cleavage from Solid Support	- Ensure the correct cleavage reagent is being used for your solid support. - Increase the cleavage time or temperature as recommended by the manufacturer.
Loss of Product during Workup/Purification	- Optimize your precipitation or purification protocol. - Ensure complete resuspension of the RNA pellet after precipitation.

Problem 2: Incomplete Deprotection of the ibu-rG Group

Incomplete removal of the isobutyryl group from guanine is a frequent problem that can impact the biological activity and hybridization properties of the RNA.

Potential Cause	Recommended Action
Suboptimal Deprotection Conditions	- Increase the deprotection time and/or temperature. - Use a stronger deprotection solution, such as AMA (Ammonium Hydroxide/40% aqueous MethylAmine 1:1 v/v), which is effective for removing the iBu group.[8]
Poor Quality Deprotection Reagent	- Use fresh deprotection reagents. Aqueous ammonia (B1221849) can lose its concentration over time.
Presence of Water in Reagents	- For silyl (B83357) group deprotection using TBAF, ensure the reagent is anhydrous, as water can significantly reduce its effectiveness.[1] Consider using molecular sieves to dry the TBAF solution.[1]

Problem 3: Observation of Unexpected Peaks in HPLC/MS Analysis

The presence of unexpected peaks in your analytical data indicates the formation of side products or modifications.

Potential Cause	Recommended Action
Transamination Side Products	- If using benzoyl-protected cytidine (B196190) (Bz-C) with deprotection agents like ethylenediamine (B42938) (EDA) or methylamine, transamination can occur.[1][9] - Consider using acetyl-protected cytidine (Ac-C) or isobutyryl-protected cytidine (ibu-dC) to avoid this side reaction.[1][9]
Modification of ibu-rG during Synthesis	- Certain reagents used in the synthesis cycle, such as DMAP, can potentially form adducts with ibu-dG.[1] - If modifications are suspected, a detailed analysis of the synthesis cycle and reagents is necessary.
Formation of Adducts with Acrylonitrile (B1666552)	- During the removal of the β-cyanoethyl phosphate (B84403) protecting groups, acrylonitrile is formed, which can react with the nucleobases.[10] - A separate deprotection step to remove the phosphate protecting groups before the base deprotection can mitigate this issue.[10]

Experimental Protocols

Key Experimental Protocol: Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) for RNA Analysis

This protocol is a standard method for assessing the purity of crude RNA oligonucleotides.[3]

• Sample Preparation: After cleavage and deprotection, evaporate the solution to dryness. Re-dissolve the crude oligonucleotide pellet in an appropriate aqueous buffer (e.g., 0.1 M triethylammonium (B8662869) acetate (B1210297) - TEAA).[3]

• Column: Use a reversed-phase column suitable for oligonucleotides (e.g., C8 or C18).[3]

• Mobile Phases:

  • Mobile Phase A: 0.1 M TEAA in water.[3]

  • Mobile Phase B: 0.1 M TEAA in 50% acetonitrile.[3]

• Gradient: Run a linear gradient of increasing mobile phase B to elute the oligonucleotides. A typical gradient might be 5-65% B over 30 minutes.[3]

• Detection: Monitor the elution profile at 260 nm.[3]

Visualizations

Caption: Standard workflow for solid-phase RNA synthesis.

Caption: Troubleshooting logic for low RNA yield.

References

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. Assessing incomplete deprotection of microarray oligonucleotides in situ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. go.zageno.com [go.zageno.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Reverse Transcription Troubleshooting | Thermo Fisher Scientific - SE [thermofisher.com]
• 7. Accelerated, high-quality photolithographic synthesis of RNA microarrays in situ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting ibu-rG Deprotection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing side reactions and other issues encountered during the deprotection of isobutyryl-guanosine (ibu-rG) in oligonucleotide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue observed during the deprotection of oligonucleotides containing ibu-rG?

A1: The most common issue is incomplete deprotection of the isobutyryl group from the guanosine (B1672433) base.[1][2] This is often the rate-determining step in the entire deprotection process.[1][2] Incomplete deprotection can lead to the final oligonucleotide product containing a mixture of fully and partially deprotected sequences, which can negatively impact downstream applications such as microarray performance.[3] The presence of the remaining protecting groups can often be detected by mass spectrometry.[1][2]

Q2: What are the typical reagents used for ibu-rG deprotection?

A2: The most traditional reagent is concentrated ammonium (B1175870) hydroxide (B78521).[1][2] However, for faster deprotection, a mixture of ammonium hydroxide and 40% aqueous methylamine (B109427) (1:1 v/v), known as AMA, is widely used in an "UltraFAST" deprotection protocol.[1][4][5] Other milder deprotection systems, such as potassium carbonate in methanol, are used for particularly sensitive oligonucleotides, though these require specialized "UltraMILD" protecting groups.[1][2]

Q3: Can side reactions other than incomplete deprotection occur?

A3: Yes, other side reactions can occur, though they are less common with ibu-rG compared to other protecting group/base combinations. One potential side reaction is transamination, where the exocyclic amine of guanine (B1146940) is modified. This is a more significant issue with benzoyl-protected cytidine (B196190) (Bz-dC) when using amine-based deprotection reagents like AMA, where N4-methyl-dC can form.[4] While less prevalent with guanosine, the possibility of modification exists, especially under harsh conditions or with prolonged exposure to certain deprotection agents like ethylenediamine (B42938) (EDA).[6]

Q4: How can I be sure my deprotection is complete?

A4: The most reliable method to confirm complete deprotection is mass spectrometry (e.g., ESI-MS or MALDI-TOF MS).[1][2] This analysis will reveal the molecular weight of the synthesized oligonucleotide, allowing for the detection of any remaining protecting groups. Chromatographic methods like HPLC can also be used, where incompletely deprotected species may appear as distinct peaks, often with different retention times than the fully deprotected oligonucleotide.[1][5][7]

Troubleshooting Guide

Issue 1: Incomplete Deprotection of ibu-rG

Symptoms:

• A peak corresponding to the mass of the oligonucleotide plus the mass of the isobutyryl group (or multiples thereof) is observed in the mass spectrum.

• Broad or multiple peaks are observed on HPLC analysis of the crude oligonucleotide.[1][7]

• Reduced performance of the oligonucleotide in downstream applications.[3]

Possible Causes:

• Insufficient Deprotection Time or Temperature: The deprotection conditions were not sufficient to completely remove the ibu group, which is known to be a slow step.[1][2]

• Old or Low-Quality Deprotection Reagent: Using an old bottle of ammonium hydroxide, where the ammonia (B1221849) concentration may have decreased, can lead to incomplete deprotection.[1]

• Inappropriate Deprotection Protocol for the Protecting Groups Used: Using a mild deprotection protocol with standard ibu-rG may not be effective.

Solutions:

• Optimize Deprotection Conditions: Increase the deprotection time or temperature according to the recommended protocols. Refer to the tables below for guidance.

• Use Fresh Reagents: Always use a fresh, unopened bottle of ammonium hydroxide or a freshly prepared AMA solution.

• Switch to a Faster Deprotection Protocol: Consider using the UltraFAST deprotection protocol with AMA, which significantly reduces the required deprotection time.[1][5]

• Consider a More Labile Protecting Group: For very long or G-rich sequences, using a more labile protecting group like dimethylformamidine (dmf) on guanosine (dmf-dG) can facilitate more efficient deprotection.[2][5]

Issue 2: Formation of Adducts or Other Side Products

Symptoms:

• Unexpected peaks in the mass spectrum that do not correspond to the desired product or simple incomplete deprotection.

• Anomalous peaks in HPLC traces.

Possible Causes:

• Reaction with Acrylonitrile (B1666552): During the removal of cyanoethyl phosphate (B84403) protecting groups with ammonium hydroxide, acrylonitrile is formed as a byproduct. This can potentially alkylate the N3-position of thymidine.[8]

• Transamination: Although less common with ibu-rG, reaction with primary amines in the deprotection solution (like methylamine in AMA or ethylenediamine) can potentially lead to modification of the exocyclic amine of guanine.[4][6] This is more pronounced with other protecting groups like benzoyl on cytidine.[4][6]

• Modification by Capping Reagents: Although rare, certain capping reagents under specific conditions could potentially lead to side reactions.

Solutions:

• Modify the Deprotection Workflow: To avoid acrylonitrile adducts, the cyanoethyl groups can be removed while the oligonucleotide is still on the solid support using a solution of a weak base in an organic solvent (e.g., 10% diethylamine (B46881) in acetonitrile).[9]

• Use Acetyl-Protected dC (Ac-dC) with AMA: When using AMA, it is mandatory to use Ac-dC instead of Bz-dC to prevent the transamination side reaction on cytosine.[1][4][5] This practice minimizes the overall reactivity of the deprotection cocktail.

• Follow Recommended Protocols Carefully: Adhere to established and validated deprotection protocols to minimize the risk of side reactions.

Data Presentation: Deprotection Conditions

The following tables summarize recommended deprotection conditions for oligonucleotides containing ibu-rG.

Table 1: Deprotection Conditions using Ammonium Hydroxide [1]

dG Protecting Group	Temperature	Time
iBu-dG	Room Temp.	36 hours
iBu-dG	55°C	16 hours
iBu-dG	65°C	8 hours

Table 2: UltraFAST Deprotection Conditions using AMA (Ammonium Hydroxide/Methylamine) [1][7]

dG Protecting Group	Temperature	Time
iBu-dG, dmf-dG, or Ac-dG	Room Temp.	120 minutes
iBu-dG, dmf-dG, or Ac-dG	37°C	30 minutes
iBu-dG, dmf-dG, or Ac-dG	55°C	10 minutes
iBu-dG, dmf-dG, or Ac-dG	65°C	5 minutes

Note: The UltraFAST system requires the use of acetyl (Ac) protected dC to avoid base modification on cytosine.[1][4][5]

Experimental Protocols

Standard Deprotection Protocol with Ammonium Hydroxide

• After synthesis, transfer the solid support containing the oligonucleotide to a screw-cap vial.

• Add concentrated ammonium hydroxide (28-33%) to the vial, ensuring the support is completely submerged.

• Tightly seal the vial.

• Incubate the vial at the desired temperature for the specified time (e.g., 55°C for 16 hours for ibu-rG).

• After incubation, cool the vial to room temperature.

• Carefully open the vial in a fume hood.

• Transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Wash the support with a small volume of water and combine the wash with the supernatant.

• Dry the oligonucleotide solution using a vacuum concentrator.

• Resuspend the oligonucleotide in an appropriate buffer for purification and analysis.

UltraFAST Deprotection Protocol with AMA [1]

• Prepare the AMA reagent by mixing equal volumes of concentrated ammonium hydroxide and 40% aqueous methylamine. This should be done in a fume hood.

• Transfer the solid support to a screw-cap vial.

• Add the AMA reagent to the vial.

• Seal the vial tightly.

• Incubate at 65°C for 5-10 minutes.

• Cool the vial to room temperature.

• Open the vial in a fume hood and transfer the supernatant to a new tube.

• Wash the support and combine the washings as in the standard protocol.

• Dry the oligonucleotide solution.

• Proceed with purification and analysis.

Visualizations

Caption: General workflow for oligonucleotide deprotection and purification.

Caption: Logical diagram illustrating the outcome of incomplete ibu-rG deprotection.

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. CA2361079C - Method for deprotecting oligonucleotides - Google Patents [patents.google.com]

Technical Support Center: Optimizing ibu-rG Concentration for Synthesis

Welcome to the technical support center for the optimization of isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) concentration in oligonucleotide synthesis. This resource is designed for researchers, scientists, and professionals in drug development to provide clear guidance, troubleshoot common issues, and answer frequently asked questions related to the use of ibu-rG in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration for ibu-rG phosphoramidite solution?

A1: For standard RNA synthesis, it is generally recommended to dissolve phosphoramidites, including ibu-rG, in anhydrous acetonitrile (B52724) to a final concentration of 0.1 M.

Q2: What is the optimal coupling time for ibu-rG?

A2: Due to the steric bulk of the isobutyryl protecting group and the inherent properties of guanosine (B1672433), a longer coupling time is often required compared to other phosphoramidites. A typical coupling time for RNA monomers is between 3 to 6 minutes. For guanosine-rich sequences, extending the coupling time may be necessary to ensure high coupling efficiency.[][2][3]

Q3: Which activator is recommended for coupling with ibu-rG?

A3: 5-Ethylthio-1H-tetrazole (ETT) at a concentration of 0.25 M is a commonly used and effective activator for RNA phosphoramidites, including ibu-rG.[3] 5-Benzylthio-1H-tetrazole (BTT) is another suitable activator that may allow for shorter coupling times.[4][5]

Q4: How can I monitor the coupling efficiency of ibu-rG during synthesis?

A4: Coupling efficiency is typically monitored by measuring the absorbance of the dimethoxytrityl (DMT) cation released during the deblocking step of each cycle. A consistent and strong signal indicates high coupling efficiency. A drop in the signal after the ibu-rG coupling step may suggest a problem.

Q5: What are the common causes of low coupling efficiency with ibu-rG?

A5: Low coupling efficiency with ibu-rG can be attributed to several factors, including:

• Moisture: Phosphoramidites are highly sensitive to moisture.

• Reagent Degradation: The ibu-rG phosphoramidite or activator solution may have degraded.

• Suboptimal Coupling Time: The coupling time may be too short for the sterically hindered guanosine.

• Activator Issues: The activator may be at an incorrect concentration or has degraded.

• Secondary Structures: The formation of secondary structures in G-rich sequences can hinder the coupling reaction.[]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of oligonucleotides containing ibu-rG.

Problem	Possible Cause	Recommended Solution
Low overall yield of the full-length oligonucleotide.	Low coupling efficiency at the ibu-rG incorporation step.	- Increase the coupling time for ibu-rG to 5-6 minutes. - Ensure the ibu-rG phosphoramidite and activator solutions are fresh and anhydrous. - Consider using a more potent activator like BTT.[4][5]
Presence of n-1 sequences (deletion of G).	Incomplete coupling of ibu-rG.	- Optimize the coupling time and activator concentration as mentioned above. - Check the synthesizer for any issues with reagent delivery.
Formation of modified guanosine adducts.	Side reactions during deprotection.	- Ensure the correct deprotection conditions are used. For TBDMS-protected RNA, a two-step deprotection is common, involving an initial basic cleavage followed by fluoride (B91410) treatment to remove the 2'-O-TBDMS group.[4][6]
Inconsistent coupling efficiency across the sequence.	Sequence-dependent effects, particularly with G-rich regions.	- For G-rich sequences, consider using a higher concentration of the activator or a longer coupling time specifically for the guanosine additions.[]
Phosphoramidite appears discolored or has poor solubility.	Degradation of the phosphoramidite.	- Discard the degraded phosphoramidite and use a fresh, properly stored vial. Phosphoramidites should be stored at low temperatures under an inert atmosphere.[7]

Quantitative Data Summary

The following tables provide a summary of recommended starting conditions for optimizing ibu-rG coupling in oligonucleotide synthesis.

Table 1: Recommended Reagent Concentrations

Reagent	Recommended Concentration	Solvent
ibu-rG Phosphoramidite	0.1 M	Anhydrous Acetonitrile
5-Ethylthio-1H-tetrazole (ETT)	0.25 M	Anhydrous Acetonitrile
5-Benzylthio-1H-tetrazole (BTT)	0.25 - 0.3 M	Anhydrous Acetonitrile

Table 2: Recommended Coupling Times

Phosphoramidite Type	Activator	Recommended Coupling Time (minutes)
Standard RNA Monomers	ETT	3 - 6
ibu-rG (Guanosine)	ETT	5 - 6 (or longer for G-rich sequences) [][2][3]
Standard RNA Monomers	BTT	~3
ibu-rG (Guanosine)	BTT	~3 - 5 [5]

Experimental Protocols

Protocol 1: Preparation of ibu-rG Phosphoramidite Solution

• Ensure all glassware and syringes are thoroughly dried and free of moisture.

• Use a fresh, sealed bottle of anhydrous acetonitrile (<10 ppm water).

• Allow the vial of ibu-rG phosphoramidite to warm to room temperature before opening to prevent condensation.

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve the required amount of ibu-rG phosphoramidite in anhydrous acetonitrile to achieve a final concentration of 0.1 M.

• Gently swirl the vial to ensure complete dissolution.

• Connect the prepared solution to the appropriate port on the automated DNA/RNA synthesizer.

Protocol 2: Standard Coupling Cycle for ibu-rG Incorporation

This protocol assumes the use of an automated solid-phase oligonucleotide synthesizer.

• Deblocking: The 5'-DMT protecting group of the growing oligonucleotide chain is removed by treatment with an acid (e.g., trichloroacetic acid in dichloromethane).

• Washing: The solid support is washed with anhydrous acetonitrile to remove the cleaved DMT group and any residual acid.

• Coupling: The 0.1 M ibu-rG phosphoramidite solution and the 0.25 M ETT activator solution are delivered simultaneously to the synthesis column. The reaction is allowed to proceed for 5-6 minutes.

• Washing: The solid support is washed with anhydrous acetonitrile to remove unreacted phosphoramidite and activator.

• Capping: Any unreacted 5'-hydroxyl groups are capped by acetylation to prevent the formation of deletion mutants in subsequent cycles.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to the more stable phosphate (B84403) triester using an iodine solution.

• Washing: The solid support is washed with anhydrous acetonitrile to remove the oxidizing agent and other byproducts.

• The cycle is repeated for the next phosphoramidite in the sequence.

Visualizations

Caption: Automated solid-phase oligonucleotide synthesis cycle.

Caption: Troubleshooting workflow for low oligonucleotide yield.

References

• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ibuprofen-Reduced Graphene Oxide (ibu-rGO) Composites

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the impact of water content on the stability and performance of ibuprofen-reduced graphene oxide (ibu-rGO) composites.

Frequently Asked Questions (FAQs)

Q1: How does water content affect the chemical stability of ibuprofen (B1674241) in an ibu-rGO composite?

A1: Water can act as a plasticizer, increasing the molecular mobility of ibuprofen and other components within the composite matrix. This heightened mobility can make ibuprofen more susceptible to chemical degradation, primarily through hydrolysis, which is a known degradation pathway for many pharmaceutical compounds.[1] Furthermore, residual functional groups on the reduced graphene oxide (rGO) surface can interact with water, potentially creating localized pH changes that could catalyze degradation.

Q2: What is the impact of humidity on the physical stability of ibu-rGO composites?

A2: Exposure to high humidity can lead to moisture sorption by the ibu-rGO composite. This can result in several physical stability issues:

• Caking and Clumping: For powdered forms of ibu-rGO, moisture can cause particles to agglomerate, leading to poor flowability and handling characteristics.[2][3]

• Changes in Drug Crystalline State: High humidity can influence the crystallization of amorphous ibuprofen or induce polymorphic transformations. One study showed that high humidity conditions accelerated the nucleation of ibuprofen crystals from a melt.[4][5] Such changes can significantly impact the drug's dissolution rate and bioavailability.

• Swelling of the rGO Matrix: Although rGO is more hydrophobic than graphene oxide (GO), it can still retain some hydrophilic functional groups that attract water.[6] Water absorption can cause swelling of the rGO matrix, which may alter the composite's mechanical properties and drug release profile.

Q3: How does the water content within the ibu-rGO composite influence its performance, particularly drug release?

A3: The water content is a critical parameter affecting drug release. Water can swell the rGO matrix, opening up channels for the diffusion of ibuprofen. Therefore, a higher water content may lead to a faster initial release rate. Conversely, in a very dry state, the release may be significantly slower due to the more compact nature of the composite. The interaction between water, ibuprofen, and the rGO surface is complex; water molecules can compete with ibuprofen for binding sites on the rGO, potentially facilitating its release.[7]

Q4: Can the level of reduction of graphene oxide in the composite affect its interaction with water?

A4: Absolutely. Graphene oxide (GO) is rich in oxygen-containing functional groups (hydroxyl, epoxy, carboxyl), making it highly hydrophilic. The process of reducing GO to rGO removes many of these groups, increasing its hydrophobicity. However, the reduction is often incomplete. The remaining functional groups on rGO are the primary sites for water interaction. Therefore, a less-reduced GO will result in a more hydrophilic composite that sorbs more water at a given humidity level, making it potentially more susceptible to moisture-related stability and performance issues.

Troubleshooting Guide

Observed Issue	Potential Cause Related to Water Content	Recommended Actions
Poor flowability, caking, or clumping of ibu-rGO powder.	High ambient humidity during processing or storage has led to moisture absorption.	1. Process and store the composite in a controlled low-humidity environment (e.g., a glovebox or dry room).2. Use desiccants in storage containers.3. Consider granulation to create larger, more uniform particles that are less prone to caking.[3]
Inconsistent or unexpectedly rapid drug release from the composite.	The composite has absorbed moisture, leading to swelling of the rGO matrix and plasticization, which accelerates drug diffusion.	1. Perform stability testing under controlled humidity conditions to establish a correlation between water content and release rate.2. Ensure the composite is thoroughly dried after synthesis and stored in moisture-proof packaging.
Degradation of ibuprofen is detected during stability studies.	Presence of water is facilitating hydrolysis of the drug.	1. Minimize water content in the final product by optimizing the drying process (e.g., vacuum drying).2. Incorporate a hydrophobic coating on the composite to act as a moisture barrier.3. Ensure all excipients used in the formulation are anhydrous.
Changes in the physical appearance of the composite (e.g., color, texture).	Moisture may be inducing changes in the physical state of the ibuprofen or the structure of the rGO matrix.	1. Characterize the material using techniques like Powder X-ray Diffraction (PXRD) to check for changes in crystallinity.2. Use Scanning Electron Microscopy (SEM) to observe any morphological changes.3. Store samples at various controlled humidity levels to identify the critical relative humidity at which these changes occur.

Data on Stability of Ibuprofen-rGO

While specific quantitative data on the stability of ibu-rGO composites at varying water content levels is not extensively available in public literature, the following table illustrates the expected format of results from a typical accelerated stability study conducted according to pharmaceutical industry guidelines.[8][9][10] This example is for illustrative purposes to guide researchers in their experimental design.

Table 1: Illustrative Example of Accelerated Stability Data for ibu-rGO Composite

Storage Condition	Time Point	Ibuprofen Assay (%)	Total Degradants (%)	Water Content (%)	Observations
25°C / 60% RH	0 Months	99.8	0.15	1.2	White, free-flowing powder
3 Months	99.5	0.35	1.8	White, free-flowing powder
6 Months	99.1	0.75	2.1	White, free-flowing powder
40°C / 75% RH	0 Months	99.8	0.15	1.2	White, free-flowing powder
3 Months	97.2	2.50	4.5	Slight yellowing, minor clumping
6 Months	94.5	5.10	5.8	Yellowish, significant caking

RH = Relative Humidity. Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Preparation of ibu-rGO Composites with Controlled Water Content

This protocol describes a method for loading ibuprofen onto rGO and subsequently conditioning the composite to achieve a specific water content.

Materials:

• Reduced Graphene Oxide (rGO)

• Ibuprofen

• Ethanol (B145695) (or another suitable solvent)

• Deionized water

• Controlled humidity chambers or desiccators with saturated salt solutions (e.g., LiCl for ~11% RH, MgCl₂ for ~33% RH, NaCl for ~75% RH)

• Vacuum oven

Procedure:

• Drug Loading: a. Disperse a known amount of rGO in ethanol via sonication for 30-60 minutes to obtain a homogenous suspension. b. Dissolve ibuprofen in ethanol. The amount should correspond to the desired drug loading percentage. c. Add the ibuprofen solution to the rGO suspension and stir for 24 hours at room temperature to allow for adsorption of the drug onto the rGO sheets. d. Remove the solvent by rotary evaporation followed by drying in a vacuum oven at a temperature below the melting point of ibuprofen (e.g., 40-50°C) for 24-48 hours to obtain the dry ibu-rGO composite.

• Water Content Conditioning: a. Place the dried ibu-rGO powder in open containers (e.g., glass vials). b. Place these containers into controlled humidity chambers or desiccators set to different relative humidity (RH) levels. c. Allow the samples to equilibrate for a set period (e.g., 7-14 days), weighing them periodically until a constant weight is achieved. d. The water content can be determined gravimetrically or by using Karl Fischer titration.

Protocol 2: Stability Testing of ibu-rGO under Controlled Humidity

This protocol outlines a procedure for assessing the chemical and physical stability of ibu-rGO composites at different humidity levels.

Materials:

• Conditioned ibu-rGO samples with known water content.

• Controlled temperature and humidity stability chambers.

• HPLC system with a suitable column (e.g., C18) for ibuprofen quantification.[11]

• PXRD instrument.

• SEM instrument.

Procedure:

• Sample Storage: a. Package the conditioned ibu-rGO samples in containers that are permeable to water vapor (e.g., vials with loosely fitted caps (B75204) or covered with a permeable membrane). b. Place the packaged samples into stability chambers set at specific temperature and humidity conditions (e.g., 25°C/60% RH for long-term, 40°C/75% RH for accelerated stability).[8][9]

• Time Point Analysis: a. At predetermined time points (e.g., 0, 1, 3, and 6 months), remove samples from each condition for analysis.[8]

• Chemical Stability Analysis: a. Accurately weigh a portion of the ibu-rGO sample and extract the ibuprofen using a suitable solvent (e.g., methanol (B129727) or acetonitrile). b. Analyze the extracted solution using a validated, stability-indicating HPLC method to determine the concentration of ibuprofen and quantify any degradation products.[11]

• Physical Stability Analysis: a. Visually inspect the samples for any changes in color, appearance, or evidence of caking. b. Analyze the powder using PXRD to detect any changes in the crystallinity of ibuprofen. c. Use SEM to examine the morphology of the composite particles for signs of aggregation or surface changes.

Visualizations

Below are diagrams illustrating key workflows and relationships relevant to the study of water's impact on ibu-rGO.

Caption: Workflow for stability testing of ibu-rGO.

References

• 1. researchgate.net [researchgate.net]
• 2. aqualab.com [aqualab.com]
• 3. Techniques for enhancing powder flowability and mitigating issues [jenike.com]
• 4. Effects of humidity and surfaces on the melt crystallization of ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ibuprofen Removal by Graphene Oxide and Reduced Graphene Oxide Coated Polysulfone Nanofiltration Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Impact of Hydration and Dehydration on the Mobility and Location of Ibuprofen Molecules in the Voids of Ultra-Stable Zeolite Y - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asean.org [asean.org]
• 9. fda.gov.ph [fda.gov.ph]
• 10. edaegypt.gov.eg [edaegypt.gov.eg]
• 11. Adsorbent Minimization for Removal of Ibuprofen from Water in a Two-Stage Batch Process [mdpi.com]

Technical Support Center: Purification of ibu-rG Synthesized Oligonucleotides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of oligonucleotides synthesized with isobutyryl-guanosine (ibu-rG). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is purification of synthetic oligonucleotides necessary?

A1: Purification is crucial to remove impurities generated during chemical synthesis. These impurities primarily include shorter, truncated sequences (n-1, n-2, etc.) and by-products from the cleavage and deprotection steps.[1][2] For many sensitive downstream applications like qPCR, sequencing, gene editing, and therapeutics, the presence of these impurities can lead to non-specific binding, reduced efficiency, and inaccurate results.[1]

Q2: What are the most common purification methods for RNA oligonucleotides?

A2: The most prevalent methods for purifying RNA oligonucleotides are High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE).[3][4] HPLC can be further categorized into Ion-Pair Reversed-Phase (IP-RP) HPLC and Anion-Exchange (AEX) HPLC.[5][6] Solid-Phase Extraction (SPE) is another method often used for initial cleanup and desalting.

Q3: How does the isobutyryl protecting group on guanosine (B1672433) (ibu-rG) affect purification?

A3: The isobutyryl group on guanosine is one of the standard protecting groups used during oligonucleotide synthesis. Incomplete removal of the ibu group during the deprotection step can lead to the final product being contaminated with oligonucleotides still carrying this modification.[7][8][9] These partially protected oligonucleotides will have different chromatographic behavior compared to the fully deprotected product, potentially co-eluting with the desired sequence or appearing as distinct impurity peaks in HPLC analysis.[8][9] The rate-determining step in oligonucleotide deprotection is often the removal of the protecting group on the guanine (B1146940) base.[8][9]

Q4: Which purification method is best for my ibu-rG synthesized oligonucleotide?

A4: The choice of purification method depends on the length of the oligonucleotide, the required purity, and the downstream application.

• IP-RP-HPLC is effective for purifying short to medium-length oligonucleotides (up to 50-80 bases) and is particularly useful for separating modified and unmodified sequences.[10]

• AEX-HPLC separates oligonucleotides based on the number of phosphate (B84403) groups and is well-suited for purifying sequences with significant secondary structures, often found in GC-rich oligonucleotides.

• PAGE offers the highest resolution and is recommended for long oligonucleotides (>50 bases) or when the highest purity (>95%) is required.[1]

Q5: What purity and yield can I expect from different purification methods?

A5: Purity and yield are often inversely related; higher purity typically results in lower yields. The following table summarizes typical performance metrics for common purification methods.

Data Presentation: Comparison of Purification Methods

Purification Method	Typical Purity (% Full-Length Product)	Typical Yield	Recommended Oligonucleotide Length	Key Advantages	Key Disadvantages
IP-RP-HPLC	>85%	50-70%[11]	< 50-80 bases	Good for modified oligos, scalable.[10]	Resolution decreases with length.
AEX-HPLC	Variable, can be high	Moderate	< 40 bases	Excellent for resolving secondary structures.	Resolution decreases with length.
PAGE	>95%	20-50%[11]	> 50 bases	Highest resolution, single-base separation.[1]	Lower yield, more complex procedure.
Solid-Phase Extraction (SPE)	65-80%	High	< 50 bases	Fast, good for desalting and initial cleanup.	Lower purity, not suitable for demanding applications.

Troubleshooting Guides

Issue 1: Multiple peaks observed in the HPLC chromatogram of the purified oligonucleotide.

Possible Cause	Troubleshooting Action	Expected Outcome
Incomplete deprotection of the ibu-rG group.	Ensure fresh deprotection reagents and optimize deprotection time and temperature as per the manufacturer's protocol.[8][9]	A single major peak corresponding to the full-length, fully deprotected oligonucleotide.
Presence of failure sequences (n-1, n-2).	Optimize the synthesis cycle efficiency. For purification, use a shallower gradient in HPLC or a higher percentage polyacrylamide gel in PAGE for better resolution.[12]	Improved separation of the full-length product from shorter sequences.
Formation of secondary structures.	For AEX-HPLC, use a mobile phase with a high pH to disrupt hydrogen bonding. For IP-RP-HPLC, perform the separation at an elevated temperature (e.g., 60°C).[13]	A sharper, more defined peak for the target oligonucleotide.
Contamination from synthesis reagents.	Ensure proper desalting of the crude oligonucleotide before final purification.	Cleaner baseline and removal of early-eluting peaks.

Issue 2: Low yield after purification.

Possible Cause	Troubleshooting Action	Expected Outcome
Suboptimal purification conditions.	For HPLC, ensure the correct mobile phase composition and gradient. For PAGE, optimize the elution protocol from the gel slice.	Increased recovery of the purified oligonucleotide.
Precipitation of the oligonucleotide during purification.	Ensure the oligonucleotide remains soluble in all buffers used during the purification process.	Minimized loss of product.
Overly stringent fraction collection.	Broaden the collection window for the main peak during HPLC, followed by analytical verification of the pooled fractions.	Higher recovery with a slight potential trade-off in purity.

Experimental Protocols & Workflows

Deprotection of ibu-rG Synthesized Oligonucleotides

A critical step preceding purification is the complete removal of all protecting groups. The isobutyryl group on guanosine is notoriously slow to cleave.

Protocol:

• Cleavage from the solid support and removal of phosphate protecting groups are typically performed concurrently using concentrated ammonium (B1175870) hydroxide (B78521) or a mixture of ammonium hydroxide and methylamine (B109427) (AMA).

• For complete removal of the ibu group from guanosine, follow the recommended deprotection times and temperatures provided by your synthesis reagent supplier. Standard conditions often involve heating at 55-65°C for several hours.[8][9]

• After deprotection, the solution is typically dried down before being reconstituted for purification.

Deprotection workflow for ibu-rG oligonucleotides.

Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) Purification

Protocol:

• Sample Preparation: Dissolve the deprotected and desalted crude oligonucleotide in the HPLC mobile phase A.

• Column: Use a C18 reversed-phase column suitable for oligonucleotide purification.

• Mobile Phase:

  • Mobile Phase A: An aqueous solution of an ion-pairing agent (e.g., 0.1 M triethylammonium (B8662869) acetate (B1210297) - TEAA).

  • Mobile Phase B: A mixture of Mobile Phase A and an organic solvent (e.g., acetonitrile).

• Gradient: Run a linear gradient of increasing Mobile Phase B to elute the oligonucleotide. A shallow gradient is often required for good resolution.

• Detection: Monitor the elution at 260 nm.

• Fraction Collection: Collect the peak corresponding to the full-length product.

• Post-Purification: Desalt the collected fractions to remove the ion-pairing agent.

Workflow for IP-RP-HPLC purification.

Denaturing Polyacrylamide Gel Electrophoresis (PAGE) Purification

Protocol:

• Gel Preparation: Prepare a high-resolution denaturing polyacrylamide gel (e.g., 15-20%) containing urea.

• Sample Preparation: Dissolve the crude oligonucleotide in a loading buffer containing formamide (B127407) and a tracking dye. Heat the sample to denature any secondary structures.

• Electrophoresis: Load the sample onto the gel and run the electrophoresis at a constant voltage until the tracking dye has migrated a sufficient distance.[14]

• Visualization: Visualize the oligonucleotide bands using UV shadowing.

• Excision: Carefully excise the band corresponding to the full-length product.

• Elution: Elute the oligonucleotide from the gel slice by crush-and-soak method in an appropriate buffer.[14]

• Recovery: Recover the purified oligonucleotide from the elution buffer by ethanol (B145695) precipitation.

References

• 1. FAQs - Purification methods - ELLA Biotech [ellabiotech.com]
• 2. Purification of DNA Oligos by denaturing polyacrylamide gel electrophoresis (PAGE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC Purification of Chemically Modified RNA Aptamers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Methods for Purification and Structure Determination of Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. eu.idtdna.com [eu.idtdna.com]
• 7. trilinkbiotech.com [trilinkbiotech.com]
• 8. glenresearch.com [glenresearch.com]
• 9. glenresearch.com [glenresearch.com]
• 10. gilson.com [gilson.com]
• 11. Choosing The Right Method Of Purification For Your Oligos [bioprocessonline.com]
• 12. Mastering Oligonucleotide Purification: IP-RP HPLC Workflows for Reliable Analytical Testing | Separation Science [sepscience.com]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]

Technical Support Center: Analysis of ibu-rG Synthesized RNA Impurities by HPLC

Welcome to the technical support center for identifying impurities in ibu-rG synthesized RNA using High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the analysis of synthetic RNA.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect to see when analyzing my ibu-rG synthesized RNA by HPLC?

During the synthesis and purification of RNA, several types of impurities can arise. These can be broadly categorized as process-related and product-related impurities.

• Product-Related Impurities:

  • Incomplete Deprotection: Residual protecting groups that were not successfully removed after synthesis are a common source of impurities. For ibu-rG synthesized RNA, this can include the isobutyryl (iBu) group on guanosine (B1672433), as well as other protecting groups like tert-butyldimethylsilyl (TBDMS) on the 2'-hydroxyl group.[]

  • Truncated Sequences (n-1, n-2): These are RNA sequences that are shorter than the desired full-length product due to incomplete coupling during a synthesis cycle.

  • Extended Sequences (n+1): In some cases, an extra nucleotide may be added, resulting in a sequence that is longer than the target.

  • Double-Stranded RNA (dsRNA): The formation of double-stranded RNA byproducts is a key concern, particularly for mRNA therapeutics, as it can trigger an immune response.

• Process-Related Impurities:

  • Residual DNA Template: Small amounts of the DNA template used for in vitro transcription may carry over.

  • Unincorporated Nucleotides (NTPs): Excess nucleoside triphosphates from the synthesis reaction may be present.

  • Enzymes and Reagents: Residual enzymes (like T7 RNA polymerase) and other reagents used during synthesis and purification can also be a source of contamination.

Q2: I see a peak in my HPLC chromatogram with a higher molecular weight than my target RNA. What could it be?

A peak with a higher molecular weight than the full-length product (FLP) could be due to several factors:

• Incomplete Deprotection: The presence of a residual protecting group will increase the mass of the RNA. For example, an incompletely removed isobutyryl (iBu) group adds 70 Da to the mass of the molecule, while a remaining tert-butyldimethylsilyl (TBDMS) group adds 114 Da.[]

• Adduct Formation: Reactive species generated during deprotection, such as acrylonitrile (B1666552) from the cyanoethyl protecting group, can form adducts with the RNA bases, leading to an increase in mass.[]

• N+1 Sequences: As mentioned above, the addition of an extra nucleotide will result in a higher molecular weight impurity.

• Aggregates: RNA molecules can sometimes form aggregates, which would elute as higher molecular weight species.

Q3: My HPLC results show multiple peaks eluting before my main product peak. What do these represent?

Peaks eluting before the main product peak in a reversed-phase HPLC separation are typically more polar and often represent shorter RNA species. These can include:

• Abortive Transcripts: Short RNA sequences that are prematurely terminated during in vitro transcription.

• Degradation Products: RNA is susceptible to hydrolysis, which can lead to the formation of shorter fragments.

• N-1, N-2, etc. Failure Sequences: These are shorter sequences resulting from incomplete coupling during solid-phase synthesis.

Q4: Can the isobutyryl (iBu) protecting group on guanosine cause specific issues during HPLC analysis?

Yes, the iBu group on guanosine can present challenges. The removal of the iBu group is often one of the more difficult deprotection steps and may require extended incubation at elevated temperatures.[] Incomplete removal will result in a distinct impurity with a mass increase of 70 Da.[] When analyzing by HPLC, this iBu-containing RNA will likely have a different retention time compared to the fully deprotected RNA, often appearing as a separate, less polar peak.

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC analysis of ibu-rG synthesized RNA.

Issue 1: Unexpected Peaks in the Chromatogram

Symptom	Possible Cause	Recommended Solution
Peak with +70 Da mass shift	Incomplete removal of the isobutyryl (iBu) protecting group from guanosine.[]	Optimize the deprotection step by extending the incubation time or increasing the temperature as recommended for iBu group removal.[]
Peak with +114 Da mass shift	Incomplete removal of the TBDMS protecting group from the 2'-OH.[]	Ensure the fluoride (B91410) treatment (e.g., with TEA·3HF) for TBDMS removal is sufficient in time and concentration.
Peak with +14 Da mass shift	Formation of N-4-methyl cytidine (B196190), which can occur when using AMA (ammonium hydroxide/methylamine) for deprotection.[]	Consider using alternative deprotection conditions or using acetyl-protected cytidine to minimize this side reaction.[]
Multiple peaks eluting before the main peak	Presence of truncated sequences (n-1, n-2), abortive transcripts, or degradation products.	Optimize the synthesis coupling efficiency to reduce failure sequences. Ensure RNase-free handling and storage conditions to prevent degradation.
Broad or tailing peaks	Poor column performance, inappropriate mobile phase, or secondary interactions between the RNA and the stationary phase.	Use a column specifically designed for oligonucleotide analysis. Optimize the mobile phase composition, including the ion-pairing agent concentration and pH.

Issue 2: Poor Peak Resolution

Symptom	Possible Cause	Recommended Solution
Co-elution of impurities with the main peak	Insufficient separation power of the HPLC method.	Optimize the HPLC gradient to improve separation. Consider using an orthogonal HPLC method (e.g., anion-exchange if you are using reversed-phase) for a different selectivity.
Main peak is broad, masking smaller impurity peaks	Column overloading or secondary structure of the RNA.	Reduce the amount of sample injected. Increase the column temperature to denature the RNA and improve peak shape.

Quantitative Data Summary

The following table summarizes common impurities associated with synthetic RNA and their expected mass difference from the full-length product (FLP). This information is crucial for interpreting mass spectrometry data coupled with HPLC.

Impurity Type	Description	Mass Difference from FLP (Da)
Incomplete iBu Deprotection	Residual isobutyryl group on guanosine.[]	+70
Incomplete TBDMS Deprotection	Residual tert-butyldimethylsilyl group on the 2'-OH.[]	+114
N-4-methyl cytidine	Methylamine adduct on cytosine from AMA deprotection.[]	+14
Acrylonitrile Adduct	Adduct formation from the cyanoethyl protecting group byproduct.[]	+53
n-1 Sequence	A single nucleotide deletion.	Varies by nucleotide
n+1 Sequence	A single nucleotide insertion.	Varies by nucleotide

Experimental Protocols

Protocol 1: Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) for Impurity Profiling

This method is widely used for the analysis of synthetic oligonucleotides due to its high resolving power.

• Column: A reversed-phase column suitable for oligonucleotides (e.g., C18 or C8, with appropriate pore size).

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

• Mobile Phase B: 0.1 M TEAA in 50% acetonitrile.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 50 - 70 °C (elevated temperature helps to denature the RNA and improve peak shape).

• Detection: UV at 260 nm.

• Gradient: A linear gradient from a low percentage of Mobile Phase B to a high percentage over 20-40 minutes. The exact gradient will need to be optimized based on the length and sequence of the RNA.

• Sample Preparation: Dissolve the purified RNA in Mobile Phase A or RNase-free water.

Visualizations

Caption: Workflow for synthesis and impurity analysis of ibu-rG RNA.

Caption: Troubleshooting logic for identifying HPLC impurities.

References

preventing n-1 deletions during ibu-rG incorporation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to n-1 deletions during the incorporation of isobutyryl-protected riboguanosine (ibu-rG) in oligonucleotide synthesis.

Troubleshooting Guide: Preventing n-1 Deletions with ibu-rG

High levels of n-1 deletion sequences are a common impurity in oligonucleotide synthesis, often stemming from incomplete coupling of a phosphoramidite (B1245037) monomer or inefficient capping of unreacted 5'-hydroxyl groups.[1][2] The incorporation of riboguanosine (rG), particularly with bulky protecting groups like isobutyryl (ibu) and the 2'-O-TBDMS group, presents a steric challenge that can decrease coupling efficiency and lead to an increase in n-1 deletions.[3]

Problem: Significant n-1 deletion peak observed during HPLC or Mass Spectrometry analysis of an oligonucleotide containing ibu-rG.

Follow this troubleshooting workflow to diagnose and resolve the issue:

Troubleshooting workflow for n-1 deletions.

Frequently Asked Questions (FAQs)

Q1: What are n-1 deletions and why are they a problem?

A1: An n-1 deletion is an impurity in synthetic oligonucleotides that is one nucleotide shorter than the desired full-length product (the 'n' sequence).[1][2] These impurities arise from a failure to add a nucleotide at a specific cycle during synthesis. Because n-1 deletions have very similar chemical and physical properties to the full-length oligonucleotide, they are often difficult to remove during purification, which can impact the efficacy and safety of therapeutic oligonucleotides.

Q2: Why is ibu-rG incorporation particularly prone to n-1 deletions?

A2: The incorporation of ibu-rG is challenging due to steric hindrance. The isobutyryl (ibu) protecting group on the guanine (B1146940) base, combined with the standard tert-butyldimethylsilyl (TBDMS) protecting group on the 2'-hydroxyl of the ribose sugar, creates a bulky molecule. This bulkiness can physically impede the phosphoramidite from efficiently coupling to the free 5'-hydroxyl of the growing oligonucleotide chain, leading to a higher incidence of incomplete coupling and subsequent n-1 deletions.[3]

Q3: How does moisture affect the synthesis and lead to n-1 deletions?

A3: Moisture is detrimental to phosphoramidite chemistry. Water can react with the activated phosphoramidite, inactivating it before it has a chance to couple to the growing oligonucleotide chain. This leads to a lower coupling efficiency and an increase in unreacted 5'-hydroxyl groups, which, if not properly capped, will result in n-1 deletions. It is crucial to use anhydrous reagents and solvents (especially acetonitrile) and to minimize the exposure of reagents to atmospheric moisture.

Q4: What is the role of the activator and which one should I use for ibu-rG?

A4: The activator is a critical reagent that protonates the phosphoramidite, making it highly reactive for coupling. For sterically hindered monomers like ibu-rG, a more potent activator is often required to achieve high coupling efficiency. While 1H-Tetrazole is a standard activator, more acidic activators like 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT) are often recommended for RNA synthesis.[4][5] BTT is generally considered a very effective activator for RNA monomers, often allowing for shorter coupling times compared to 1H-tetrazole.[5] However, highly acidic activators can increase the risk of detritylation of the phosphoramidite in solution, which can lead to n+1 impurities (dimer additions).[4] Therefore, a balance must be struck, and optimization may be required. 4,5-Dicyanoimidazole (DCI) is a less acidic but more nucleophilic activator that can be a good alternative, especially for larger-scale synthesis.[4]

Q5: What is capping and why is it important in preventing n-1 deletions?

A5: Capping is a crucial step in oligonucleotide synthesis that permanently blocks any 5'-hydroxyl groups that failed to react during the coupling step. This is typically achieved by acetylation using acetic anhydride and N-methylimidazole.[6] If these unreacted hydroxyl groups are not capped, they will be available to couple with the phosphoramidite in the next synthesis cycle, leading to the formation of an oligonucleotide with a single internal deletion (an n-1 sequence). Therefore, efficient capping is essential to prevent the accumulation of these difficult-to-remove impurities.

Data Presentation

The following table summarizes the expected impact of different experimental conditions on the coupling efficiency of ibu-rG and the resulting n-1 deletion levels. The values presented are illustrative and intended to demonstrate trends; actual results may vary depending on the specific synthesizer, reagents, and sequences.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Activator	1H-Tetrazole (0.25 M)	ETT (0.25 M)	BTT (0.3 M)	BTT generally provides the highest coupling efficiency for RNA monomers.[5]
Coupling Time	3 minutes	6 minutes	12 minutes	Longer coupling times allow for more complete reaction of the sterically hindered ibu-rG.
Phosphoramidite Conc.	0.1 M	0.15 M	0.2 M	Higher concentration can drive the reaction forward, improving coupling efficiency.
Expected Coupling Eff.	~95%	~97-98%	>99%	Illustrative values based on optimization.
Expected n-1 Deletion	High	Moderate	Low	Lower n-1 levels correlate with higher coupling efficiency.

Experimental Protocols

Protocol 1: Optimization of ibu-rG Coupling

This protocol outlines a method to determine the optimal coupling time for ibu-rG phosphoramidite.

1. Materials:

• Oligonucleotide synthesizer
• CPG solid support
• Standard DNA/RNA phosphoramidites and synthesis reagents
• ibu-rG phosphoramidite (0.15 M in anhydrous acetonitrile)
• Activator solution (e.g., 0.25 M ETT in anhydrous acetonitrile)
• Cleavage and deprotection reagents
• HPLC system with a suitable column for oligonucleotide analysis

2. Method:

• Synthesize a short test sequence (e.g., a 10-mer) containing at least one ibu-rG incorporation.
• Program the synthesizer to run three separate syntheses of the same sequence with varying coupling times for the ibu-rG monomer:

• Synthesis 1: 3-minute coupling time
• Synthesis 2: 6-minute coupling time
• Synthesis 3: 12-minute coupling time

• Maintain all other synthesis parameters (reagent concentrations, other coupling times, capping, oxidation, and deblocking steps) constant across the three syntheses.
• After synthesis, cleave the oligonucleotides from the solid support and perform full deprotection according to standard protocols for RNA.
• Analyze the crude product from each synthesis by reverse-phase HPLC.
• Integrate the peak areas of the full-length product (n) and the n-1 deletion peak.
• Calculate the percentage of n-1 deletion for each coupling time. The condition with the lowest percentage of n-1 deletion indicates the optimal coupling time for your system.

Protocol 2: Analysis of n-1 Deletions by Anion-Exchange HPLC

Anion-exchange (AEX) HPLC is a powerful technique for separating oligonucleotides based on their charge, which is proportional to their length. This allows for accurate quantification of n-1 deletions.

1. System Preparation:

• Use an HPLC system equipped with a strong anion-exchange column (e.g., DNAPac).
• Ensure the system is thoroughly flushed to remove any residual salts from previous analyses.

2. Mobile Phase Preparation:

• Buffer A: 20 mM Tris-HCl, pH 8.0, 10% Acetonitrile.
• Buffer B: 20 mM Tris-HCl, pH 8.0, 10% Acetonitrile, 1 M NaCl.

3. Sample Preparation:

• Dissolve the crude or purified oligonucleotide in Buffer A to a final concentration of approximately 0.5-1.0 A260 units/mL.

4. Chromatographic Conditions:

• Column Temperature: 80 °C (to minimize secondary structures).
• Flow Rate: 1.0 mL/min.
• Injection Volume: 5-20 µL.
• Gradient: A linear gradient from 0% to 100% Buffer B over 30-45 minutes is typically effective for separating n-1 species from the full-length product.
• Detection: UV absorbance at 260 nm.

5. Data Analysis:

• The full-length product will be the main peak, and the n-1 deletion products will typically elute slightly earlier.
• Integrate the peak areas to determine the relative percentage of n-1 impurities.

Signaling Pathways and Workflows

The following diagram illustrates the chemical steps in the phosphoramidite cycle, highlighting where failures can lead to n-1 deletions.

The phosphoramidite synthesis cycle.

References

• 1. Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. blog.biolytic.com [blog.biolytic.com]

managing premature desilylation in TBDMS chemistry with ibu-rG

Welcome to the Technical Support Center for managing tert-Butyldimethylsilyl (TBDMS) chemistry, with a specific focus on challenges encountered with N2-isobutyryl-2'-O-TBDMS-riboguanosine (ibu-rG) in oligonucleotide synthesis. This resource is tailored for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting and optimizing experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is premature desilylation and why is it a concern in oligonucleotide synthesis?

A1: Premature desilylation is the unintended removal of the TBDMS protecting group from the 2'-hydroxyl of the ribose sugar during oligonucleotide synthesis, before the final deprotection step. This is problematic because the exposed 2'-hydroxyl can lead to unwanted side reactions, most notably phosphodiester chain cleavage under basic conditions used for nucleobase deprotection. This results in reduced yield of the full-length oligonucleotide product and complicates purification.[1]

Q2: Are certain nucleosides more prone to premature TBDMS cleavage?

A2: Yes, purine (B94841) nucleosides, particularly guanosine (B1672433) and adenosine, have been observed to have a higher intrinsic reactivity at the 2'-hydroxyl position compared to pyrimidines like uridine (B1682114) and cytidine.[2][3][4] This can make them more susceptible to premature desilylation under certain conditions.

Q3: How might the N2-isobutyryl (ibu) protecting group on guanosine (ibu-rG) contribute to premature desilylation?

A3: While not definitively proven in all literature, a plausible chemical rationale exists. The N2-isobutyryl group is electron-withdrawing. This effect can be relayed through the purine ring system, increasing the acidity of the N1 proton. Under basic deprotection conditions, deprotonation at N1 can further enhance the acidity of the nearby 2'-hydroxyl proton on the ribose sugar, making the corresponding alkoxide a better nucleophile for intramolecular attack on the silicon atom of the TBDMS group, facilitating its premature removal.

Q4: What are the primary indicators of premature desilylation in my experimental results?

A4: The most common signs of premature desilylation include:

• Low yield of the full-length oligonucleotide: This is often the most apparent indicator.

• Presence of shorter oligonucleotide fragments: Analysis by HPLC or gel electrophoresis may show an increased prevalence of n-1, n-2, etc., failure sequences.

• Complex purification profiles: The presence of various cleaved products can make the purification of the target oligonucleotide challenging.[5]

Troubleshooting Guide: Premature Desilylation with ibu-rG

This guide provides a systematic approach to diagnosing and resolving issues with premature TBDMS cleavage when using ibu-rG.

Problem: Low yield of full-length RNA oligonucleotide, with evidence of chain cleavage.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low RNA yield.

Potential Causes and Solutions

Potential Cause	Explanation	Recommended Solution
Harsh Deprotection Conditions	Standard deprotection with ammonium (B1175870) hydroxide (B78521)/ethanol at elevated temperatures can be too harsh, leading to TBDMS cleavage.[6]	Switch to a milder deprotection cocktail such as Ammonium Hydroxide/Methylamine (B109427) (AMA). This mixture can effectively remove the ibu- and other base-protecting groups under conditions that minimize TBDMS loss.[7][8]
Suboptimal Deprotection Time and Temperature	Prolonged exposure to basic conditions, even with milder reagents, can still lead to some degree of premature desilylation.	Optimize deprotection time and temperature. For AMA, a common starting point is 65°C for 10-15 minutes.[7][9] For more sensitive sequences, consider deprotection at room temperature for a longer duration.
Water Content in Fluoride Reagent	The fluoride source used for the final TBDMS removal (e.g., TBAF, TEA·3HF) can be less effective if it contains significant amounts of water, potentially leading to incomplete deprotection of some residues while others may have been prematurely cleaved earlier.[10][11]	Use a fresh, anhydrous source of the fluoride reagent. Triethylamine trihydrofluoride (TEA·3HF) is often considered more reliable and less sensitive to moisture than Tetrabutylammonium fluoride (TBAF).[10][12]
Inefficient Capping During Synthesis	Failure to cap unreacted 5'-hydroxyl groups during synthesis can lead to the formation of shorter oligonucleotides (n-1 sequences), which can be mistaken for products of chain cleavage.	Ensure that the capping step is efficient. Use fresh capping reagents and consider extending the capping time if necessary.

Experimental Protocols

Protocol 1: Mild Deprotection using Ammonium Hydroxide/Methylamine (AMA)

This protocol is recommended to minimize premature desilylation during the removal of base-protecting groups.

Materials:

• Oligonucleotide synthesis column containing the synthesized RNA on solid support.

• Ammonium hydroxide (28-30%).

• Methylamine (40% in water).

• Sterile, sealable glass vial.

• Heating block or oven set to 65°C.

Procedure:

• Prepare the AMA solution by mixing equal volumes of ammonium hydroxide and 40% aqueous methylamine (1:1 v/v).[7]

• Transfer the solid support from the synthesis column to a sterile, sealable glass vial.

• Add the AMA solution to the vial, ensuring the support is fully submerged (typically 1-2 mL).

• Seal the vial tightly and place it in a heating block at 65°C for 10-15 minutes.[7][9]

• After incubation, cool the vial on ice for 10 minutes before opening.

• Transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new sterile tube.

• Wash the solid support with RNase-free water and combine the washes with the supernatant.

• Evaporate the solution to dryness using a vacuum concentrator.

Protocol 2: TBDMS Deprotection using Triethylamine Trihydrofluoride (TEA·3HF)

This is the final deprotection step to remove the 2'-O-TBDMS groups.

Materials:

• Dried, base-deprotected oligonucleotide from Protocol 1.

• Anhydrous DMSO.

• Triethylamine (TEA).

• Triethylamine trihydrofluoride (TEA·3HF).

• Sterile, polypropylene (B1209903) microcentrifuge tubes.

• Heating block set to 65°C.

Procedure:

• Dissolve the dried oligonucleotide in anhydrous DMSO. For DMT-off synthesis, use 100 µL of DMSO. For DMT-on, use 115 µL.[13][14]

• If the oligonucleotide is DMT-on, add 60 µL of TEA to the solution and mix gently.[13][14]

• Add the TEA·3HF. For DMT-off, add 125 µL. For DMT-on, add 75 µL.[13][14]

• Mix well and incubate at 65°C for 2.5 hours.[13][14]

• Cool the reaction mixture in a freezer briefly.

• Proceed with quenching and purification (e.g., butanol precipitation or cartridge purification).

Data Summary

Deprotection Method	Key Parameters	Advantages	Disadvantages
Ammonium Hydroxide/Ethanol	55°C, 4-17 hours	Traditional method	Can cause significant premature desilylation, leading to chain cleavage[6]
Ammonium Hydroxide/Methylamine (AMA)	65°C, 10-15 minutes	Fast and significantly reduces premature TBDMS cleavage[7][8]	Requires acetyl-protected Cytidine (Ac-C) to avoid side reactions
Tetrabutylammonium Fluoride (TBAF)	Room temperature, overnight	Effective for TBDMS removal	Highly sensitive to water content, which can lead to incomplete deprotection[10][11]
Triethylamine Trihydrofluoride (TEA·3HF)	65°C, 2.5 hours	More reliable and less sensitive to moisture than TBAF[10][12]	Corrosive reagent

Visualizations

Signaling Pathway: Premature Desilylation and Chain Cleavage

Caption: Pathway of premature desilylation leading to reduced yield.

Experimental Workflow: Optimized RNA Deprotection

Caption: Optimized two-step deprotection workflow for RNA.

References

• 1. benchchem.com [benchchem.com]
• 2. Influence of nucleotide identity on ribose 2'-hydroxyl reactivity in RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of nucleotide identity on ribose 2′-hydroxyl reactivity in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. kulturkaufhaus.de [kulturkaufhaus.de]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. academic.oup.com [academic.oup.com]
• 11. trilinkbiotech.com [trilinkbiotech.com]
• 12. What is Triethylamine trihydrofluoride?_Chemicalbook [chemicalbook.com]
• 13. glenresearch.com [glenresearch.com]
• 14. glenresearch.com [glenresearch.com]

Reference Data & Comparative Studies

A Comparative Guide to ibu-rG and dmf-rG Phosphoramidites in RNA Synthesis

For researchers, scientists, and professionals in drug development, the choice of phosphoramidites is a critical determinant of the efficiency and quality of synthetic RNA. The selection of the protecting group for the exocyclic amine of guanosine (B1672433), in particular, has significant implications for the synthesis workflow. This guide provides an objective comparison of two commonly used guanosine phosphoramidites: N2-isobutyryl-guanosine (ibu-rG) and N2-dimethylformamidyl-guanosine (dmf-rG).

Executive Summary

The primary distinction between ibu-rG and dmf-rG phosphoramidites lies in their deprotection kinetics, which in turn influences the overall speed of the RNA synthesis workflow. While both are capable of producing high-quality RNA, dmf-rG is generally favored for rapid deprotection protocols, making it a suitable choice for high-throughput synthesis. In contrast, ibu-rG is a more traditional protecting group with well-established, albeit slower, deprotection procedures. The choice between the two often depends on the specific requirements of the synthesis, such as the desired turnaround time and compatibility with other sensitive modifications on the RNA strand.

Performance Comparison

The following table summarizes the key performance characteristics of ibu-rG and dmf-rG phosphoramidites based on available data and established synthesis protocols. It is important to note that direct, head-to-head quantitative comparisons under identical conditions are not extensively published. The data presented here is a synthesis of typical performance characteristics reported in the literature.

Parameter	ibu-rG Phosphoramidite (B1245037)	dmf-rG Phosphoramidite	Key Considerations
Coupling Efficiency	Typically >98%	Typically >98%	Coupling efficiency is highly dependent on the synthesizer, activator, and reaction conditions. Both phosphoramidites can achieve high coupling efficiencies under optimized protocols.[1]
Deprotection Conditions	Standard deprotection with ammonium (B1175870) hydroxide (B78521)/ethanol (B145695) or AMA at elevated temperatures.	Compatible with "UltraFAST" deprotection protocols using AMA (Ammonium Hydroxide/Methylamine).	dmf-rG allows for significantly faster deprotection, reducing the overall synthesis time.
Deprotection Time	Several hours to overnight with standard ammonium hydroxide methods.	As short as 10-15 minutes at 65°C with AMA.	The faster deprotection of dmf-rG is a major advantage for rapid and high-throughput RNA synthesis.
Final Product Purity	High purity achievable with standard purification methods.	High purity achievable with standard purification methods.	Purity is influenced by the efficiency of all steps in the synthesis cycle and subsequent purification. No significant difference in achievable purity has been reported.
Side Reactions	Standard side reactions associated with phosphoramidite chemistry.	Generally low incidence of side reactions. The lability of the dmf group can be advantageous in preventing side reactions during prolonged synthesis.	Proper capping and oxidation steps are crucial to minimize side reactions for both phosphoramidites.
Stability	Good stability under standard storage and synthesis conditions.	Generally stable, though the dmf group is more labile than the ibu group.	Proper handling and storage are essential to maintain the integrity of the phosphoramidites.

Experimental Protocols

Standard Solid-Phase RNA Synthesis Cycle

The solid-phase synthesis of RNA using phosphoramidite chemistry follows a cyclical four-step process for each nucleotide addition.[2][3]

• Deblocking (Detritylation): The 5'-hydroxyl group of the support-bound nucleoside is deprotected by treatment with a mild acid, typically trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in dichloromethane. This exposes the 5'-hydroxyl for the subsequent coupling reaction.

• Coupling: The activated phosphoramidite (in this case, either ibu-rG or dmf-rG) is coupled to the deprotected 5'-hydroxyl group of the growing RNA chain. This reaction is facilitated by an activator, such as 5-ethylthio-1H-tetrazole (ETT) or 5-benzylthio-1H-tetrazole (BTT).

• Capping: Any unreacted 5'-hydroxyl groups are "capped" by acetylation to prevent the formation of deletion mutants in the final product. This is typically done using a mixture of acetic anhydride (B1165640) and N-methylimidazole.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent, commonly an iodine solution.

This cycle is repeated for each nucleotide to be added to the sequence.

Deprotection and Cleavage Protocols

The key difference in the experimental workflow when using ibu-rG versus dmf-rG lies in the final deprotection and cleavage step.

Protocol for ibu-rG:

• Cleavage and Base Deprotection: The solid support is treated with a mixture of concentrated ammonium hydroxide and ethanol (3:1 v/v) at 55°C for 8-12 hours. This step cleaves the RNA from the support and removes the protecting groups from the nucleobases, including the isobutyryl group from guanosine.

• 2'-Hydroxyl Deprotection: The silyl (B83357) protecting groups (e.g., TBDMS) on the 2'-hydroxyls are removed by treatment with a fluoride (B91410) source, such as triethylamine (B128534) trihydrofluoride (TEA·3HF) in N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).[4]

Protocol for dmf-rG (UltraFAST):

• Cleavage and Base Deprotection: The solid support is treated with a 1:1 mixture of ammonium hydroxide and 40% aqueous methylamine (B109427) (AMA) at 65°C for 10-15 minutes. This rapidly cleaves the RNA and removes the base protecting groups, including the dimethylformamidyl group from guanosine.

• 2'-Hydroxyl Deprotection: The 2'-hydroxyl protecting groups are removed using a fluoride source as described for the ibu-rG protocol.[4]

Visualizing the Workflow and Chemical Structures

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Chemical nature of the protecting groups.

Caption: Standard solid-phase RNA synthesis cycle.

Caption: Comparison of synthesis workflows.

Conclusion

The choice between ibu-rG and dmf-rG phosphoramidites for RNA synthesis is a trade-off between established, slower protocols and newer, faster methods. For applications where speed and throughput are paramount, dmf-rG with its compatibility with "UltraFAST" deprotection is the superior choice. However, for syntheses involving sensitive modifications that may not be compatible with the conditions of rapid deprotection, the well-characterized and milder standard deprotection of ibu-rG may be preferable. Both phosphoramidites are capable of producing high-purity RNA, and the ultimate decision should be based on the specific experimental needs and available resources of the laboratory.

References

• 1. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries [mdpi.com]
• 3. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glenresearch.com [glenresearch.com]

A Comparative Guide to the Mass Spectrometry Analysis of Oligonucleotides Containing N2-isobutyryl-2'-riboguanosine (ibu-rG)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry techniques for the analysis of oligonucleotides containing the N2-isobutyryl-2'-riboguanosine (ibu-rG) modification. We will delve into the performance of common analytical methods, supported by experimental data, and provide detailed protocols for key experiments. This document aims to equip researchers with the necessary information to select the optimal analytical strategy for their specific needs.

Introduction to ibu-rG and its Significance

N2-isobutyryl-guanosine is frequently utilized as a protecting group during the chemical synthesis of oligonucleotides to prevent unwanted side reactions at the N2 position of guanine.[1] While typically removed during the final deprotection step, the isobutyryl group adds a mass of 70 Daltons to the guanosine (B1672433) base.[2] In the context of this guide, we will consider the analysis of oligonucleotides where the N2-isobutyryl modification on a riboguanosine (ibu-rG) is a stable, intended modification. Such modifications can be employed to modulate the therapeutic properties of oligonucleotides, including their binding affinity and nuclease resistance. Accurate characterization of these modified oligonucleotides by mass spectrometry is crucial for quality control, stability studies, and metabolic profiling.

Comparison of Mass Spectrometry Techniques: ESI-MS vs. MALDI-TOF MS

The two most prevalent mass spectrometry techniques for oligonucleotide analysis are Electrospray Ionization (ESI-MS) and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS.[3] The choice between these methods depends on several factors, including the length of the oligonucleotide, the desired level of structural information, and the required throughput.

Feature	ESI-MS	MALDI-TOF MS
Ionization Process	Soft ionization from solution, producing multiply charged ions.	Soft ionization from a solid matrix, primarily producing singly charged ions.
Mass Range	Effective for a wide range of oligonucleotide lengths, including those over 100 bases.[2]	Generally more effective for oligonucleotides less than 50-60 bases in length.[4]
Mass Accuracy	High mass accuracy, often in the low ppm range, especially with high-resolution analyzers.	Good mass accuracy, but can be lower than high-resolution ESI-MS.
Fragmentation	Can be coupled with tandem MS (MS/MS) for detailed structural elucidation and sequencing.	Fragmentation can occur, but is less controlled than in ESI-MS/MS.
Throughput	Can be high-throughput with the use of autosamplers and fast liquid chromatography (LC) gradients.[5]	Generally higher throughput due to rapid sample spotting and data acquisition.[5]
Tolerance to Salts/Buffers	Less tolerant to non-volatile salts and buffers, often requiring sample desalting.[5]	More tolerant to salts and buffers compared to ESI-MS.[5]
Analysis of Labile Modifications	Milder ionization conditions make it suitable for labile modifications.[6]	The laser used for ionization can sometimes cause fragmentation of photosensitive or labile modifications.[6]

Experimental Data: Performance Comparison

While specific quantitative data for the analysis of stable ibu-rG containing oligonucleotides is not extensively available in the public domain, we can extrapolate from the general performance of these techniques for other modified oligonucleotides.

Table 1: General Performance Characteristics of ESI-MS and MALDI-TOF MS for Modified Oligonucleotide Analysis

Parameter	ESI-MS	MALDI-TOF MS	Supporting Evidence
Sensitivity	High, often in the low ng/mL to pg/mL range with appropriate sample preparation and instrumentation.[7]	High, with detection limits typically in the femtomole to low picomole range.[2]
Mass Resolution	High resolution is achievable, allowing for the separation of isotopic peaks and confident identification of modifications.	Resolution can be lower, especially for larger oligonucleotides, which may complicate the analysis of complex mixtures.[2]
Quantitative Reproducibility	Generally offers higher reproducibility, especially when coupled with liquid chromatography (LC).[5]	Can be affected by the heterogeneity of matrix crystallization, potentially leading to lower reproducibility.[5]

Experimental Protocols

Sample Preparation for Mass Spectrometry Analysis

Proper sample preparation is critical for obtaining high-quality mass spectra. For both ESI-MS and MALDI-TOF MS, it is essential to remove salts and other non-volatile components that can interfere with ionization.

Protocol for Oligonucleotide Desalting:

• Solid-Phase Extraction (SPE): Utilize a reversed-phase SPE cartridge (e.g., C18).

• Conditioning: Condition the cartridge with methanol (B129727) followed by water.

• Loading: Load the oligonucleotide sample onto the cartridge.

• Washing: Wash the cartridge with a low-organic-content buffer (e.g., 2% acetonitrile (B52724) in water) to remove salts.

• Elution: Elute the desalted oligonucleotide with a higher-organic-content solvent (e.g., 50% acetonitrile in water).

• Drying: Dry the eluted sample in a vacuum centrifuge.

LC-MS/MS Analysis of ibu-rG Containing Oligonucleotides (ESI-MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for detailed characterization and quantification of modified oligonucleotides.[4]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Electrospray Ionization (ESI) source.

• High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

LC Method:

• Column: A reversed-phase column suitable for oligonucleotide separation (e.g., C18).

• Mobile Phase A: An aqueous solution containing an ion-pairing agent, such as 15 mM triethylamine (B128534) (TEA) and 400 mM 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP).[8]

• Mobile Phase B: Methanol or acetonitrile with the same concentration of ion-pairing agents.

• Gradient: A linear gradient from low to high organic content to elute the oligonucleotides.

• Column Temperature: Typically elevated (e.g., 50-60 °C) to improve peak shape and resolution.

MS/MS Method:

• Ionization Mode: Negative ion mode is typically used for oligonucleotides due to the negatively charged phosphate (B84403) backbone.

• Precursor Ion Selection: Isolate the desired multiply charged precursor ion of the ibu-rG containing oligonucleotide.

• Collision-Induced Dissociation (CID): Fragment the precursor ion to generate characteristic product ions for sequence confirmation and localization of the modification. The fragmentation of the phosphodiester backbone will produce a series of a-, b-, c-, d-ions (containing the 5' terminus) and w-, x-, y-, z-ions (containing the 3' terminus). The presence of the ibu-rG modification will result in a mass shift in the corresponding fragment ions.

MALDI-TOF MS Analysis of ibu-rG Containing Oligonucleotides

MALDI-TOF MS is a rapid method for determining the molecular weight of oligonucleotides.

Instrumentation:

• MALDI-TOF Mass Spectrometer.

Sample Preparation:

• Matrix Selection: A common matrix for oligonucleotide analysis is 3-hydroxypicolinic acid (3-HPA).

• Sample Spotting: Mix the desalted oligonucleotide sample with the matrix solution and spot it onto the MALDI target plate.

• Crystallization: Allow the spot to air-dry, forming co-crystals of the matrix and the oligonucleotide.

MS Method:

• Ionization Mode: Positive or negative ion mode can be used, though positive mode is common.

• Data Acquisition: Acquire the mass spectrum, which will primarily show the singly charged molecular ion ([M+H]+ or [M-H]-). The presence of the ibu-rG modification will be confirmed by a mass increase of 70 Da for each modified guanosine compared to the unmodified oligonucleotide.

Visualization of Experimental Workflow

Below is a diagram illustrating the general workflow for the LC-MS/MS analysis of an oligonucleotide containing an ibu-rG modification.

References

• 1. Analysis of RNA and its Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Observations from a decade of oligonucleotide bioanalysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solid-Phase Chemical Synthesis of Stable Isotope-Labeled RNA to Aid Structure and Dynamics Studies by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nationalacademies.org [nationalacademies.org]
• 8. Production, Isolation, and Characterization of Stable Isotope-Labeled Standards for Mass Spectrometric Measurements of Oxidatively-Damaged Nucleosides in RNA | NIST [nist.gov]

A Comparative High-Performance Liquid Chromatography (HPLC) Purity Analysis of Ibu-rG from Diverse Suppliers

For Researchers, Scientists, and Drug Development Professionals

The purity of nucleoside phosphoramidites is a critical determinant in the successful synthesis of high-quality oligonucleotides for therapeutic and research applications. This guide provides a comparative analysis of the purity of N2-isobutyryl-guanosine (ibu-rG) phosphoramidite (B1245037) from various suppliers, based on publicly available data. The objective is to offer a clear, data-driven overview to aid researchers in selecting the most suitable materials for their work.

Purity Comparison of Commercially Available ibu-rG Phosphoramidites

The purity of ibu-rG phosphoramidite is a key quality attribute that can significantly impact the efficiency of oligonucleotide synthesis and the purity of the final product. Even small amounts of reactive impurities can lead to the formation of undesirable side products. High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the purity of these critical raw materials.

Below is a summary of the HPLC purity specifications for ibu-rG phosphoramidite from prominent suppliers. This data has been compiled from Certificates of Analysis and product specification sheets.

Supplier	Product Name/Grade	HPLC Purity Specification
Thermo Fisher Scientific	TheraPure™ iBu rG Phosphoramidite	≥ 99.0%[1]
Thermo Fisher Scientific	iBu rG Phosphoramidite (Standard Grade)	≥ 98.0%[2]
Hongene Biotechnology	DMT-2'-O-Me-G(iBu)-CE Phosphoramidite	≥ 98.0%[3][4]
BOC Sciences	2'-OMe-G(iBu)-3'-phosphoramidite	≥ 95%[]

Note: Data for a closely related ibu-rG analogue is presented as specific data for the primary compound was not available.

Understanding Potential Impurities

The synthesis of phosphoramidites is a multi-step process, and impurities can be introduced at various stages. These impurities can be broadly categorized as non-reactive, reactive but non-critical, and reactive and critical.[6] Reactive and critical impurities are of the most concern as they can be incorporated into the growing oligonucleotide chain, leading to truncated sequences or other modifications that are difficult to remove during purification. Each batch of phosphoramidite undergoes rigorous quality control, including HPLC and ³¹P NMR, to identify and quantify such impurities.[3][]

Experimental Protocol: A Generalized Approach for HPLC Purity Analysis of ibu-rG Phosphoramidite

This protocol is a generalized method adapted from established procedures for phosphoramidite analysis and is intended to serve as a starting point for in-house validation.[7]

1. Materials and Reagents:

• ibu-rG Phosphoramidite sample

• Acetonitrile (B52724) (HPLC grade, anhydrous)

• Triethylammonium acetate (B1210297) (TEAA) buffer (0.1 M, pH 7.0)

• Water (HPLC grade)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm particle size)

2. Sample Preparation:

• Accurately weigh and dissolve the ibu-rG phosphoramidite sample in anhydrous acetonitrile to a final concentration of 0.5 mg/mL.

• Handle the sample under an inert atmosphere (e.g., argon or nitrogen) to the extent possible to minimize moisture exposure and potential degradation.

3. HPLC Conditions:

• Column: C18 reverse-phase, 4.6 x 250 mm, 5 µm

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 50% A, 50% B

  • 25-30 min: Linear gradient to 5% A, 95% B

  • 30-35 min: Hold at 5% A, 95% B

  • 35-40 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Column Temperature: 25°C

4. Data Analysis:

• The purity of the ibu-rG phosphoramidite is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Due to the presence of two diastereomers resulting from the chiral phosphorus atom, the main product may appear as a doublet. For purity calculations, the areas of both diastereomer peaks should be summed.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the logical flow of the HPLC purity analysis.

Caption: Experimental workflow for HPLC purity analysis of ibu-rG.

Caption: Impact of ibu-rG purity on oligonucleotide synthesis.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. shop.hongene.com [shop.hongene.com]
• 4. shop.hongene.com [shop.hongene.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RNA Phosphoramidites | Thermo Fisher Scientific - TW [thermofisher.com]

A Comparative Analysis of Ibu-rG and Alternative Guanosine Phosphoramidites: Stability and Performance in Oligonucleotide Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate phosphoramidites is a critical determinant of success in oligonucleotide synthesis. This guide provides a comprehensive comparison of the stability and performance of N2-isobutyryl-2'-O-TBDMS-5'-O-DMT-riboguanosine (ibu-rG) against other commonly utilized guanosine (B1672433) amidites, with a focus on supporting experimental data.

The stability of phosphoramidites, particularly guanosine derivatives, is a crucial factor influencing the yield and purity of synthetic oligonucleotides. Degradation of these building blocks in solution can lead to lower coupling efficiencies and the introduction of impurities. Furthermore, the choice of the N-protecting group on the guanine (B1146940) base significantly impacts the susceptibility of the resulting oligonucleotide to depurination during the acidic detritylation steps of solid-phase synthesis. This guide will delve into the comparative stability of ibu-rG and its alternatives, primarily focusing on the widely used dimethylformamidine (dmf) protected guanosine amidite (dmf-rG).

Comparative Stability in Solution

Guanosine phosphoramidites are known to be the least stable of the four standard RNA phosphoramidites in solution. Their degradation is primarily driven by hydrolysis. Studies comparing different N-protecting groups on deoxyguanosine (dG) phosphoramidites have shown a clear trend in stability.

A comparative study on the degradation of dG phosphoramidites with isobutyryl (ibu), dimethylformamidine (dmf), and tert-butylphenoxyacetyl (tac) protecting groups in solution revealed that the rate of degradation is dependent on the protecting group. The stability was found to follow the order: dmf > ibu > tac. This indicates that ibu-dG is more susceptible to hydrolysis in solution than dmf-dG.

Table 1: Relative Solution Stability of Guanosine Phosphoramidites

Protecting Group	Relative Stability in Solution	Primary Degradation Pathway
dmf	High	Hydrolysis
ibu	Moderate	Hydrolysis
tac	Low	Hydrolysis

Resistance to Depurination during Synthesis

Depurination, the cleavage of the N-glycosidic bond between the purine (B94841) base and the sugar, is a significant side reaction during oligonucleotide synthesis, particularly when using strong acids like trichloroacetic acid (TCA) for detritylation. The electron-withdrawing nature of acyl protecting groups like isobutyryl can destabilize this bond, making the corresponding nucleotide more prone to depurination. In contrast, electron-donating protecting groups like dimethylformamidine stabilize the glycosidic bond.[1]

Table 2: Comparative Resistance to Depurination of Synthesized Oligonucleotides

N-Protecting Group on Purine	Relative Resistance to Depurination	Rationale
ibu	High	Acyl group's electronic effect on the glycosidic bond in the polymer.[2]
dmf	Moderate	Formamidine group's electronic effect on the glycosidic bond in the polymer.[1]

Experimental Protocols

Protocol 1: Determination of Phosphoramidite (B1245037) Solution Stability by RP-HPLC

This protocol outlines a general method for comparing the stability of different guanosine phosphoramidites in solution over time.

Materials:

• ibu-rG, dmf-rG, and other guanosine phosphoramidites of interest.

• Anhydrous acetonitrile (B52724) (ACN).

• Reverse-phase HPLC system with a C18 column.

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water.

• Mobile Phase B: Acetonitrile.

Procedure:

• Prepare solutions of each phosphoramidite in anhydrous ACN at a standard concentration (e.g., 0.1 M).

• Store the solutions at room temperature on an automated synthesizer or in sealed vials.

• At specified time points (e.g., 0, 24, 48, 72 hours), inject an aliquot of each solution into the HPLC system.

• Elute with a gradient of Mobile Phase B into Mobile Phase A.

• Monitor the chromatogram at a suitable wavelength (e.g., 260 nm).

• The purity of the phosphoramidite is determined by the peak area of the two diastereomers relative to the total peak area of all components.

• Plot the percentage of intact phosphoramidite as a function of time to determine the degradation rate.

Protocol 2: Assessment of Depurination by HPLC Analysis of Cleaved Oligonucleotides

This protocol is designed to evaluate the extent of depurination that occurs during oligonucleotide synthesis with different guanosine amidites.

Materials:

• Solid support functionalized with a starting nucleoside.

• ibu-rG and dmf-rG phosphoramidites.

• Standard oligonucleotide synthesis reagents (activator, capping solution, oxidizing solution).

• Deblocking solution: 3% Trichloroacetic acid (TCA) in dichloromethane (B109758) (DCM).

• Cleavage and deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide).

• Reverse-phase HPLC system with a C18 column.

Procedure:

• Synthesize a short oligonucleotide sequence containing the guanosine analogue of interest using both ibu-rG and dmf-rG.

• After synthesis, cleave the oligonucleotide from the solid support and deprotect it using standard procedures.

• Analyze the crude product by RP-HPLC.

• Depurination leads to chain cleavage at the abasic site during the final deprotection step, resulting in truncated oligonucleotide fragments.

• Quantify the peak area of the full-length product and any truncated fragments.

• A higher ratio of truncated products to the full-length product indicates a greater extent of depurination during synthesis.

Visualizing the Oligonucleotide Synthesis Workflow

The following diagram illustrates the key steps in the solid-phase synthesis of oligonucleotides using phosphoramidite chemistry.

Caption: A flowchart of the solid-phase oligonucleotide synthesis cycle.

Logical Comparison of Guanosine Amidite Properties

The choice between ibu-rG and dmf-rG involves a trade-off between solution stability and the stability of the resulting oligonucleotide to depurination.

References

• 1. Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis [mdpi.com]
• 2. Modification of guanine bases by nucleoside phosphoramidite reagents during the solid phase synthesis of oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to RNA Duplex Thermal Stability: The Role of N2-isobutyryl-Guanosine and Other Modifications

For researchers engaged in the development of RNA-based therapeutics and diagnostics, the thermal stability of RNA duplexes is a critical parameter influencing their efficacy and specificity. This guide provides a comparative analysis of the impact of various modifications on RNA duplex thermal stability, with a special focus on clarifying the role of N2-isobutyryl-guanosine (ibu-rG). Experimental data is presented to offer a clear, objective comparison for scientists and drug development professionals.

The Role of N2-isobutyryl-Guanosine (ibu-rG) in RNA Synthesis

In the solid-phase synthesis of RNA oligonucleotides, protecting groups are essential to prevent unwanted side reactions at the exocyclic amines of the nucleobases. For guanosine (B1672433), the N2-amino group is commonly protected with an isobutyryl group, forming N2-isobutyryl-guanosine (ibu-rG). This modification is introduced in the phosphoramidite (B1245037) building block, such as 2'-TBDMS-rG(ibu) Phosphoramidite, used during oligonucleotide synthesis.

It is crucial to understand that the isobutyryl group is a temporary modification and is cleaved off during the final deprotection step of the synthesis process.[1] Standard deprotection protocols, often involving treatment with methylamine (B109427) or ammonia, are designed to efficiently remove the isobutyryl group, yielding a native, unmodified guanosine in the final RNA duplex.[2][3] Consequently, the use of ibu-rG phosphoramidite in synthesis does not result in a modified guanosine in the final product and therefore has no direct impact on the thermal stability of the resulting RNA duplex.

The primary function of the isobutyryl group is to ensure high-fidelity synthesis. The choice of protecting group can influence the efficiency and yield of the synthesis, but it is not intended to be a stable modification in the final oligonucleotide.

Comparison with Stable RNA Modifications

In contrast to the transient nature of the isobutyryl protecting group, various stable modifications are intentionally incorporated into RNA duplexes to modulate their thermal stability. The impact of these modifications is typically quantified by the change in melting temperature (ΔTm) of the modified duplex compared to its unmodified counterpart. A positive ΔTm indicates an increase in thermal stability.

The following table summarizes the effects of several common RNA modifications on duplex stability.

Modification	Abbreviation	Typical ΔTm per Modification (°C)	Impact on Stability
2'-O-Methyl	-OMe	+1.0 to +1.5	Stabilizing
2'-Fluoro	-F	+1.5 to +2.0	Stabilizing
Locked Nucleic Acid	LNA	+2.0 to +8.0	Strongly Stabilizing
5-Methylcytidine	m5C	~+0.5	Slightly Stabilizing
Pseudouridine	Ψ	+0.5 to +1.0	Slightly Stabilizing
Inosine	I	-1.0 to -2.0 (when substituting G)	Destabilizing
N2,N2-dimethylguanosine	m22G	Variable (context-dependent)	Can be destabilizing

Experimental Protocols

The thermal stability of RNA duplexes is most commonly determined by UV-melting experiments. The melting temperature (Tm) is the temperature at which 50% of the duplex strands are in the double-stranded state and 50% are in the single-stranded state.

Detailed Protocol for UV-Melting Analysis of RNA Duplexes

• Sample Preparation:

  • Synthesize and purify the desired RNA oligonucleotides, including both the unmodified and modified sequences.

  • Quantify the concentration of each RNA strand using UV absorbance at 260 nm.

  • Prepare equimolar solutions of the complementary RNA strands in a buffer solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, 1 mM EDTA, pH 7.0).

• Annealing:

  • Mix the complementary RNA strands to the desired final concentration (typically 1-5 µM).

  • Heat the mixture to 95°C for 3-5 minutes to dissociate any pre-existing secondary structures.

  • Slowly cool the solution to room temperature (e.g., over 1-2 hours) to allow for proper duplex formation.

• UV-Melting Measurement:

  • Transfer the annealed RNA duplex solution to a quartz cuvette.

  • Place the cuvette in a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

  • Monitor the absorbance at 260 nm as the temperature is increased from a starting temperature (e.g., 20°C) to a final temperature (e.g., 90°C) at a controlled ramp rate (e.g., 0.5°C/minute).

• Data Analysis:

  • Plot the absorbance at 260 nm versus temperature to obtain a melting curve.

  • The melting temperature (Tm) is determined from the first derivative of the melting curve, where the peak of the derivative corresponds to the Tm.

  • The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the unmodified duplex from the Tm of the modified duplex (ΔTm = Tm(modified) - Tm(unmodified)).

Visualizing Experimental and Logical Workflows

Caption: Workflow for assessing RNA duplex thermal stability.

Caption: Role of ibu-rG in RNA synthesis and final duplex stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical syntheses of inhibitory substrates of the RNA–RNA ligation reaction catalyzed by the hairpin ribozyme - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glenresearch.com [glenresearch.com]

Navigating the Labyrinth of Synthetic RNA Sequence Validation: A Comparative Guide to Enzymatic Digestion of ibu-rG Synthesized RNA

For researchers, scientists, and drug development professionals, the fidelity of synthetic RNA sequences is not just a matter of academic precision; it is the bedrock of therapeutic efficacy and experimental reliability. The advent of RNA-based therapeutics, including mRNA vaccines and gene-editing tools, has placed unprecedented demand on robust and accurate sequence validation methodologies. A common practice in synthetic RNA manufacturing involves the use of protecting groups to ensure the correct assembly of the RNA molecule. One such protecting group is N2-isobutyrylguanosine (ibu-rG) for the guanine (B1146940) nucleotide.

This guide provides a comprehensive comparison of enzymatic digestion coupled with mass spectrometry for the sequence validation of RNA synthesized using ibu-rG, benchmarked against established sequencing technologies like Sanger sequencing and Next-Generation Sequencing (NGS). We will delve into the experimental data, detailed protocols, and the underlying workflows to empower you to make informed decisions for your RNA quality control pipeline.

The Challenge of ibu-rG and the Criticality of Deprotection

During solid-phase RNA synthesis, reactive functional groups on the nucleobases are protected to prevent unwanted side reactions. The isobutyryl group on guanosine (B1672433) (ibu-rG) is a standard protecting group that must be efficiently removed after synthesis to yield the final, functional RNA molecule. Incomplete deprotection can lead to a heterogeneous product with altered biological activity and can interfere with downstream analytical procedures, including enzymatic digestion. Therefore, any sequence validation workflow for RNA synthesized with ibu-rG must begin with a robust and complete deprotection step.

Methods Under the Microscope: A Head-to-Head Comparison

The sequence of a synthetic RNA molecule can be validated through several orthogonal methods, each with its own set of strengths and limitations. Here, we compare three prominent techniques: enzymatic digestion with mass spectrometry, Sanger sequencing, and Next-Generation Sequencing.

Feature	Enzymatic Digestion with Mass Spectrometry	Sanger Sequencing	Next-Generation Sequencing (NGS)
Principle	Sequence-specific ribonucleases (e.g., RNase T1) cleave the RNA into smaller fragments, which are then analyzed by mass spectrometry to generate a "mass fingerprint" that is matched to the expected sequence.	Dideoxy chain-termination method where DNA polymerase incorporates fluorescently labeled dideoxynucleotides, creating fragments of varying lengths that are separated by capillary electrophoresis to read the sequence. Requires reverse transcription of RNA to cDNA.	Massively parallel sequencing of millions of small RNA (or cDNA) fragments simultaneously, followed by computational alignment to a reference sequence.
Sequence Coverage	Typically >80-95% with optimized partial digestion and use of multiple enzymes.[1] Complete coverage can be challenging for long or complex RNAs.	Provides a single, long, contiguous read, often achieving 100% coverage for synthetic RNAs up to a few hundred nucleotides.	Can achieve 100% coverage with sufficient sequencing depth.
Accuracy	High mass accuracy allows for confident identification of expected fragments and some modifications.	Considered the "gold standard" for accuracy, with error rates as low as 0.01%.[2]	High accuracy, with error rates typically below 0.1%, which can be further improved with deeper sequencing.
Throughput	Moderate; can be automated for higher throughput.	Low; not suitable for high-throughput screening of many different sequences.	Very high; ideal for analyzing hundreds to thousands of samples in parallel.
Detection of Modifications	Can directly detect and locate modifications based on mass shifts in the fragments.	Indirectly detects modifications that cause reverse transcriptase to stall or misincorporate, but does not identify the modification.	Can detect some modifications that affect reverse transcription, but specific library preparation methods are often required for targeted modification analysis.
Cost per Sample	Moderate, dependent on the mass spectrometry instrumentation.	Relatively low for a single sample, but becomes expensive for high-throughput applications.	Can be high for a single sample due to instrument and reagent costs, but the cost per sample decreases significantly with high-throughput runs.
Sample Input	Picomole to low microgram quantities.	Nanogram to low microgram quantities of cDNA.	Nanogram to microgram quantities of RNA.

Experimental Workflows and Logical Relationships

To visualize the process, the following diagrams illustrate the experimental workflow for RNA sequence validation and the logical comparison of the different methods.

Figure 1: Experimental workflow for RNA sequence validation.

Figure 2: Logical comparison of sequencing validation methods.

Detailed Experimental Protocols

Accurate and reproducible results are contingent on meticulous execution of the experimental protocols. Below are detailed methodologies for the enzymatic digestion of RNA synthesized with ibu-rG, followed by mass spectrometry analysis, as well as for Sanger and Next-Generation Sequencing.

Protocol 1: Enzymatic Digestion with RNase T1 and Mass Spectrometry Analysis

This protocol assumes the synthetic RNA has undergone a complete deprotection and purification process to remove the isobutyryl groups from guanosine residues.

Materials:

• Purified, deprotected synthetic RNA

• RNase T1 (e.g., 1 U/µL)

• RNase-free water

• Reaction buffer (e.g., 20 mM ammonium (B1175870) acetate, pH 6.5)

• LC-MS system (e.g., UPLC coupled to a high-resolution mass spectrometer)

Procedure:

• Sample Preparation: In a nuclease-free microcentrifuge tube, dilute the purified RNA to a final concentration of 1 µM in the reaction buffer.

• Enzymatic Digestion:

  • For a 20 µL reaction, mix 18 µL of the diluted RNA with 2 µL of RNase T1 (final concentration 0.1 U/µL).

  • To achieve partial digestion for better sequence coverage, the enzyme concentration or incubation time can be optimized. A typical starting point for partial digestion is to incubate at 37°C for 15 minutes. For a more complete digest, the incubation time can be extended to 1 hour.

• Reaction Quenching: Stop the reaction by adding an equal volume of a quenching solution (e.g., 0.1% formic acid) or by flash freezing.

• LC-MS/MS Analysis:

  • Inject an appropriate volume of the digested sample onto a suitable reversed-phase column for oligonucleotide separation.

  • Elute the fragments using a gradient of an ion-pairing reagent (e.g., triethylamine (B128534) and hexafluoroisopropanol) and an organic solvent (e.g., acetonitrile).

  • Acquire mass spectra in both MS1 (full scan) and MS2 (tandem MS) modes. The MS1 scan provides the accurate mass of the RNA fragments, while the MS2 scan provides fragmentation data for sequence confirmation.

• Data Analysis:

  • Use specialized software to process the raw data. The software will identify the masses of the detected fragments and match them against a theoretical digest of the expected RNA sequence.

  • The MS/MS fragmentation data is used to confirm the sequence of the individual fragments.

  • The identified fragments are then mapped back to the full-length RNA sequence to determine the overall sequence coverage.[1][3]

Protocol 2: Sanger Sequencing of Synthetic RNA

This method requires the conversion of RNA to cDNA before sequencing.

Materials:

• Purified, deprotected synthetic RNA

• Reverse transcriptase

• dNTPs

• A sequence-specific reverse primer

• PCR amplification reagents (DNA polymerase, dNTPs, forward and reverse primers)

• BigDye™ Terminator v3.1 Cycle Sequencing Kit (or equivalent)

• Capillary electrophoresis instrument

Procedure:

• Reverse Transcription:

  • In a PCR tube, anneal the reverse primer to the RNA template by heating to 65°C for 5 minutes and then placing on ice.

  • Add the reverse transcription master mix (containing reverse transcriptase, dNTPs, and buffer) and incubate at 50-55°C for 60 minutes to synthesize the first-strand cDNA.

  • Inactivate the reverse transcriptase by heating to 70°C for 15 minutes.[4]

• PCR Amplification:

  • Use a small aliquot of the cDNA as a template for PCR to amplify the region of interest.

  • Perform PCR with a high-fidelity DNA polymerase to minimize the introduction of errors.

• PCR Product Purification:

  • Purify the PCR product to remove unincorporated dNTPs and primers using a spin column or enzymatic cleanup method.[5]

• Cycle Sequencing:

  • Set up the cycle sequencing reaction using the purified PCR product as a template, a sequencing primer (either the forward or reverse PCR primer), and the BigDye™ Terminator mix.

  • Perform thermal cycling as per the manufacturer's instructions.[4]

• Sequencing Product Cleanup:

  • Remove unincorporated dye terminators from the sequencing reaction using ethanol/EDTA precipitation or a column-based method.

• Capillary Electrophoresis:

  • Resuspend the purified sequencing products in highly deionized formamide (B127407) and run on an automated capillary electrophoresis sequencer.

• Data Analysis:

  • Analyze the resulting electropherogram using sequencing analysis software to determine the nucleotide sequence.

Protocol 3: Next-Generation Sequencing (NGS) of Synthetic RNA

This protocol outlines a general workflow for preparing a synthetic RNA library for sequencing on an Illumina platform.

Materials:

• Purified, deprotected synthetic RNA

• NGS library preparation kit for RNA (e.g., TruSeq Stranded mRNA Library Prep Kit or equivalent)

• High-throughput sequencing instrument (e.g., Illumina MiSeq or NovaSeq)

Procedure:

• RNA Fragmentation:

  • Fragment the RNA to the desired size range (typically 150-200 bp) using enzymatic or chemical methods, as specified by the library preparation kit.

• Reverse Transcription and Second Strand Synthesis:

  • Synthesize the first strand of cDNA from the fragmented RNA using reverse transcriptase and random primers.

  • Synthesize the second strand of cDNA to create double-stranded cDNA.[6][7]

• End Repair, A-tailing, and Adapter Ligation:

  • Repair the ends of the double-stranded cDNA fragments to create blunt ends.

  • Add a single adenosine (B11128) (A) nucleotide to the 3' ends of the fragments (A-tailing).

  • Ligate sequencing adapters with a single thymine (B56734) (T) overhang to the A-tailed fragments. These adapters contain the sequences necessary for binding to the sequencer's flow cell and for primer binding during sequencing.[8]

• Library Amplification:

  • Amplify the adapter-ligated library via PCR to generate a sufficient quantity of DNA for sequencing. This step also adds the index sequences for multiplexing.

• Library Quantification and Quality Control:

  • Quantify the final library using a fluorometric method (e.g., Qubit) and assess the size distribution using an automated electrophoresis system (e.g., Agilent Bioanalyzer).

• Sequencing:

  • Pool multiple libraries (if indexed) and load onto the sequencing instrument.

  • Perform sequencing according to the manufacturer's protocol.

• Data Analysis:

  • Perform quality control on the raw sequencing reads to trim adapters and remove low-quality bases.

  • Align the quality-filtered reads to the expected reference sequence.

  • Perform variant calling to identify any differences between the sequencing data and the reference sequence.

Conclusion: Choosing the Right Tool for the Job

The validation of synthetic RNA sequences is a critical step that ensures the quality and reliability of research and therapeutic products. For RNA synthesized using ibu-rG, complete deprotection is a non-negotiable prerequisite for accurate analysis.

• Enzymatic digestion with mass spectrometry offers a powerful approach for sequence confirmation and is particularly advantageous for the direct detection and localization of modifications. Its moderate throughput makes it suitable for routine quality control of a moderate number of samples.

• Sanger sequencing remains the gold standard for high-accuracy sequencing of individual RNA constructs and is an excellent choice for the definitive validation of a specific sequence.[2] However, its low throughput limits its applicability for large-scale screening.

• Next-Generation Sequencing provides unparalleled throughput for the simultaneous validation of a large number of different RNA sequences, making it the method of choice for high-throughput manufacturing and quality control environments.

Ultimately, the selection of the most appropriate method depends on the specific needs of the project, balancing the requirements for accuracy, throughput, cost, and the need to detect chemical modifications. In many cases, a multi-pronged approach that utilizes orthogonal methods can provide the highest level of confidence in the sequence integrity of synthetic RNA molecules.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sanger sequencing - Wikipedia [en.wikipedia.org]
• 3. Identification of RNA molecules by specific enzyme digestion and mass spectrometry: software for and implementation of RNA mass mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. unsw.edu.au [unsw.edu.au]
• 6. idtdna.com [idtdna.com]
• 7. Library construction for next-generation sequencing: Overviews and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NGS library preparation [qiagen.com]

A Comparative Guide to the Use of N2-isobutyryl-guanosine (ibu-rG) in Modified Oligonucleotide Synthesis: Performance and Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

The chemical synthesis of modified oligonucleotides is a cornerstone of modern molecular biology, therapeutic development, and diagnostics. The fidelity of this process hinges on the strategic use of protecting groups to prevent unwanted side reactions. For guanosine (B1672433), the exocyclic N2 amine is particularly reactive and requires robust protection. N2-isobutyryl-guanosine (ibu-rG) is a widely adopted phosphoramidite (B1245037) building block for this purpose. This guide provides an objective comparison of ibu-rG with other common alternatives, supported by experimental data and detailed protocols, to help researchers navigate the complexities of modified oligonucleotide synthesis and minimize cross-reactivity.

Comparison of Guanosine Protecting Groups

The choice of protecting group for guanosine is critical as it influences coupling efficiency, stability during synthesis, and the conditions required for deprotection. The most common strategies involve acyl or formamidine (B1211174) groups.

Protecting Group	Chemical Structure (Conceptual)	Deprotection Conditions	Advantages	Disadvantages & Potential Side Reactions
ibu-rG (isobutyryl)	Guanosine-N2-CO-CH(CH3)2	Standard: Ammonium (B1175870) hydroxide (B78521), elevated temp.[1][2] Fast: AMA (Ammonium hydroxide/40% Methylamine), 65°C, ~10 min.[3][4]	Robust and widely used.[5] Compatible with a range of deprotection schemes, including UltraFAST protocols.[3]	Can be susceptible to modification during synthesis, leading to transamination during certain deprotection conditions (e.g., with EDA).[6] Adduct formation possible with DMAP.[6]
dmf-rG (dimethylformamidine)	Guanosine-N2-CH=N(CH3)2	Milder conditions than ibu-rG; labile.[7] Often deprotected with ammonium hydroxide at room temp.[3]	Electron-donating nature protects against depurination during the acidic detritylation step.[8]	Less stable on the phosphoramidite monomer. Not stable enough for use on adenosine, complicating universal application.[8]
Ac-rG (acetyl)	Guanosine-N2-CO-CH3	Faster deprotection than ibu-rG under similar conditions (e.g., 30 min at 37°C with AMA).[4][7]	Allows for faster deprotection protocols.[3]	Less commonly cited in standard protocols compared to ibu and dmf.
No Protection	Guanosine	N/A	Simplifies monomer synthesis.	Poor solubility of the resulting phosphoramidite in acetonitrile, the standard coupling solvent.[9] The exocyclic amine can react with activated phosphoramidites.

Cross-Reactivity and Side Reactions with ibu-rG

While effective, the use of ibu-rG is not without challenges. Understanding potential side reactions is crucial for troubleshooting and optimizing synthesis, especially for long or highly modified oligonucleotides.

• Depurination: A primary side reaction in all oligonucleotide synthesis is the cleavage of the glycosidic bond of purines (A and G) during the acidic 5'-O-DMT removal step.[8][10] While dmf-G offers superior protection against this, standard protocols with ibu-rG are generally successful, though care must be taken, especially with longer sequences.[8]

• Base Modification and Transamination: Research has shown that the ibu-dG base can be modified during the synthesis cycle itself.[6] This modification can render the base susceptible to transamination (exchange of the exocyclic amine) during deprotection, particularly when using amine-based reagents like ethylenediamine (B42938) (EDA).[6]

• Adduct Formation: The capping catalyst 4-dimethylaminopyridine (B28879) (DMAP) has been observed to form adducts with ibu-dG under certain synthesis conditions.[6] This highlights the importance of considering the entire chemical environment, not just the deprotection step, when assessing cross-reactivity.

Experimental Data and Performance Metrics

The success of an oligonucleotide synthesis is ultimately measured by the purity and yield of the final full-length product. This is heavily influenced by the stepwise coupling efficiency.

Table 2: Impact of Stepwise Coupling Efficiency on Final Product Yield

Even a minor drop in coupling efficiency has a dramatic cumulative effect on the theoretical maximum yield of the desired full-length oligonucleotide.[11][12] This effect is exacerbated as the length of the oligonucleotide increases.[13][14]

Oligo Length	98.0% Coupling Efficiency	99.0% Coupling Efficiency	99.5% Coupling Efficiency
20mer	68.1%	82.6%	90.9%
40mer	45.5%	67.6%	82.2%
60mer	30.4%	55.3%	74.4%
80mer	20.3%	45.2%	67.3%
100mer	13.5%	37.0%	60.9%

Data calculated using the formula: Yield = (Coupling Efficiency)^(Number of Couplings).[11]

Experimental Protocols and Methodologies

Protocol 1: Standard Phosphoramidite Synthesis Cycle

The synthesis of oligonucleotides on a solid support follows a four-step cycle for each monomer addition.[9][15]

• Deblocking (Detritylation): The acid-labile 5'-O-dimethoxytrityl (DMT) group is removed from the support-bound nucleoside, typically with a solution of dichloroacetic or trichloroacetic acid in an inert solvent, to expose the 5'-hydroxyl group for the next coupling step.[8][9]

• Coupling: The phosphoramidite monomer (e.g., ibu-rG phosphoramidite) is activated, commonly with an acidic azole catalyst like 5-ethylthio-1H-tetrazole or 4,5-dicyanoimidazole.[5][9] The activated monomer is then coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. This reaction is highly sensitive to moisture.[8][9]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a mixture of acetic anhydride (B1165640) and a catalyst (e.g., 1-methylimidazole (B24206) or DMAP).[9] This prevents the formation of failure sequences with internal deletions (n-1).[8]

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an iodine solution in the presence of water and a weak base like pyridine.

This cycle is repeated until the desired sequence is assembled.

Protocol 2: Cleavage and Deprotection using AMA

This protocol is suitable for standard oligonucleotides synthesized using ibu-rG, Ac-dC, and other base-labile protecting groups.[3]

• Cleavage from Support: Transfer the solid support (e.g., CPG) to a pressure-tight vial. Add a 1:1 mixture of concentrated Ammonium Hydroxide (28-30%) and 40% aqueous Methylamine (AMA).

• Base Deprotection: Seal the vial tightly and heat at 65°C for 10-15 minutes. This step cleaves the oligonucleotide from the support and removes the protecting groups from the nucleobases (e.g., isobutyryl from G) and the cyanoethyl groups from the phosphate backbone.[3][4]

• Evaporation: After cooling the vial to room temperature, carefully open it and evaporate the AMA solution to dryness using a vacuum concentrator.

• 2'-O-Silyl Group Removal (for RNA): If synthesizing RNA with 2'-O-TBDMS protection, the dried pellet is resuspended in a fluoride-containing reagent such as triethylamine (B128534) trihydrofluoride (TEA·3HF) and heated to 65°C for approximately 2.5 hours to remove the 2'-O-silyl groups.[3]

• Quenching and Purification: The desilylation reaction is quenched, and the crude oligonucleotide is then purified, typically by HPLC or PAGE, to isolate the full-length product.[14]

Visualizations: Workflows and Chemical Moieties

Caption: Chemical structures of common guanosine protecting groups.

Caption: The four-step phosphoramidite oligonucleotide synthesis cycle.

Caption: Potential side reaction pathway for ibu-G during synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. glenresearch.com [glenresearch.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 10. Synthesis of high-quality libraries of long (150mer) oligonucleotides by a novel depurination controlled process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. trilinkbiotech.com [trilinkbiotech.com]
• 12. What affects the yield of your oligonucleotides synthesis [biosyn.com]
• 13. genelink.com [genelink.com]
• 14. idtdna.com [idtdna.com]
• 15. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]

evaluating the performance of ibu-rG in long RNA synthesis

A Comparative Guide to GTP Analogs in Long RNA Synthesis

For researchers and professionals in drug development engaged in the synthesis of long RNA molecules via in vitro transcription (IVT), the choice of nucleotides is critical. While isobutyl-guanosine (ibu-rG) is a protected phosphoramidite (B1245037) utilized in solid-phase chemical synthesis of RNA, enzymatic synthesis through IVT employs guanosine (B1672433) triphosphate (GTP) and its analogs. The performance of these GTP analogs can significantly impact the yield, purity, and fidelity of the resulting long RNA transcripts. This guide provides an objective comparison of standard GTP with modified GTP analogs, supported by experimental data and detailed protocols.

Performance Comparison of GTP Analogs in Long RNA Synthesis

The efficiency of incorporating GTP analogs into long RNA transcripts by T7 RNA polymerase is highly dependent on the nature of the modification. Generally, modifications that do not significantly alter the conformation of the nucleotide are better tolerated.

Key Performance Metrics:

• Yield: The total amount of RNA synthesized.

• Purity: The percentage of the desired full-length RNA transcript relative to shorter, abortive sequences or other impurities.

• Fidelity: The accuracy of nucleotide incorporation by the RNA polymerase.

Quantitative Data Summary

The following tables summarize available data on the performance of various GTP analogs compared to standard GTP in in vitro transcription.

Table 1: Comparison of RNA Yield with GTP Analogs

GTP Analog	Modification Type	Relative Yield (Compared to GTP)	Notes
Standard GTP	None (Unmodified)	100%	Baseline for comparison.
(th)GTP	Isomorphic, fluorescent	Comparable to natural GTP[1]	Can fully replace GTP for both short and long transcripts without a significant loss in yield.[1]
7-deaza-GTP	Modification at the N7 position	Generally well-tolerated	Often used to reduce secondary structures.
N1-methyl-GTP	Methylation at the N1 position	Can be inhibitory	May reduce transcription efficiency.
Cap Analogs (e.g., ARCA)	Dinucleotide with 7-methylguanosine	Yield can be lower due to competition with GTP for initiation	Optimized ratios of cap analog to GTP are crucial for maximizing both capping efficiency and overall yield.[2][3]

Table 2: Impact of GTP Analogs on Transcript Purity and Fidelity

GTP Analog	Impact on Purity	Impact on Fidelity	Notes
Standard GTP	High purity achievable with optimized conditions	Baseline error rate for T7 RNA polymerase is approximately 5 x 10-5[2]	High salt concentrations and optimized promoter sequences can reduce self-primed extension products, improving purity.[4]
(th)GTP	Not explicitly reported, but comparable yield suggests good purity	Not explicitly reported	The isomorphic nature suggests it should not significantly impact fidelity.[1]
Bulky adducts on GTP	Can lead to premature termination, reducing purity	May increase misincorporation rates	Bulky dibenzofuryl derivatives of GTP were found to not be substrates for T7 RNA polymerase.
Cap Analogs	Can increase 5' homogeneity	The error rate of an engineered T7 polymerase (T7-68) was statistically indistinguishable from the wild-type when using a cap analog.[2]	Co-transcriptional capping can reduce the need for enzymatic post-processing, potentially improving overall purity.[2]

Experimental Protocols

A detailed methodology for comparing the performance of different GTP analogs in long RNA synthesis is provided below. This protocol is a generalized procedure based on common practices in the field.

Experimental Protocol: Comparative Analysis of GTP Analogs in Long RNA Synthesis

1. Objective: To evaluate the yield, purity, and fidelity of long RNA transcripts synthesized by T7 RNA polymerase using different GTP analogs in comparison to standard GTP.

2. Materials:

• Linearized plasmid DNA or PCR product containing a T7 promoter upstream of the target sequence for a long RNA (>1 kb).

• T7 RNA Polymerase.

• Transcription Buffer (typically contains Tris-HCl, MgCl2, DTT, and spermidine).

• Ribonucleoside triphosphates (NTPs): ATP, CTP, UTP, and standard GTP.

• GTP analogs to be tested.

• RNase Inhibitor.

• DNase I (RNase-free).

• Nuclease-free water.

• Purification system (e.g., silica-based columns or lithium chloride precipitation).

• Quantification method (e.g., NanoDrop, Qubit).

• Analysis equipment (e.g., agarose (B213101) gel electrophoresis apparatus, Bioanalyzer, or HPLC).

3. Procedure:

• In Vitro Transcription Reaction Setup:

  • For each GTP analog and the standard GTP control, set up parallel in vitro transcription reactions.

  • A typical 20 µL reaction mixture includes:

    • Nuclease-free water

    • 10X Transcription Buffer (2 µL)

    • ATP, CTP, UTP (final concentration of 5 mM each)

    • GTP or GTP analog (final concentration of 5 mM)

    • Linearized DNA template (0.5 - 1.0 µg)

    • RNase Inhibitor (20 units)

    • T7 RNA Polymerase (50 units)

  • Incubate the reactions at 37°C for 2-4 hours.

• Template Removal:

  • Add 1 µL of RNase-free DNase I to each reaction.

  • Incubate at 37°C for 15-30 minutes.

• RNA Purification:

  • Purify the synthesized RNA using a method of choice (e.g., column purification or LiCl precipitation) to remove enzymes, unincorporated NTPs, and DNA fragments.

  • Elute or resuspend the purified RNA in nuclease-free water.

• Quantification (Yield):

  • Measure the concentration of the purified RNA using a spectrophotometer (e.g., NanoDrop) or a fluorometric method (e.g., Qubit).

  • Calculate the total yield of RNA for each reaction.

• Purity and Integrity Analysis:

  • Analyze the integrity and purity of the RNA transcripts by denaturing agarose gel electrophoresis or using an automated electrophoresis system like the Agilent Bioanalyzer.

  • The presence of a sharp, single band at the expected size indicates high purity and integrity. The presence of smears or multiple bands suggests degradation or the presence of abortive transcripts.

• Fidelity Analysis (Optional):

  • To assess fidelity, the synthesized RNA can be reverse transcribed into cDNA.

  • The cDNA is then cloned into a suitable vector, and multiple clones are sequenced.

  • The sequences are aligned with the template DNA sequence to identify any misincorporations. The error rate is calculated as the number of mutations per nucleotide.

Visualizations

Diagram 1: Experimental Workflow for Comparing GTP Analogs

Caption: Workflow for the comparative evaluation of GTP analogs in long RNA synthesis.

Diagram 2: Factors Influencing Long RNA Synthesis Performance

Caption: Interplay of factors affecting the outcome of long RNA synthesis.

References

• 1. Isomorphic emissive GTP surrogate facilitates initiation and elongation of in vitro transcription reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An engineered T7 RNA polymerase for efficient co-transcriptional capping with reduced dsRNA byproducts in mRNA synthesis - Faraday Discussions (RSC Publishing) DOI:10.1039/D4FD00023D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. High-salt transcription from enzymatically gapped promoters nets higher yields and purity of transcribed RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review of ibu-rG performance in different synthesis platforms

An Objective Comparison of Ibuprofen-Releasing Hydrogel (ibu-rG) Performance Across Diverse Synthesis Platforms

This guide provides a comprehensive literature review comparing the performance of ibuprofen-releasing hydrogels (ibu-rG) synthesized from various platforms. It is intended for researchers, scientists, and drug development professionals seeking to understand the advantages and limitations of different hydrogel formulations for controlled ibuprofen (B1674241) delivery. The comparison is based on key performance indicators, including drug release kinetics, mechanical properties, and biocompatibility, with supporting data from multiple studies.

Performance Comparison of Ibu-rG Synthesis Platforms

The choice of synthesis platform significantly impacts the physicochemical properties and therapeutic efficacy of ibuprofen-releasing hydrogels. Platforms can be broadly categorized into those based on natural polymers, synthetic polymers, and composite or hybrid systems.

Natural Polymer-Based Hydrogels: These are attractive due to their inherent biocompatibility, biodegradability, and low cost.[1] Polysaccharides like chitosan (B1678972), gellan gum, and alginate are frequently used. Chitosan, a cationic polymer, shows a high affinity for negatively charged drugs like ibuprofen, facilitating high conjugation efficiency through electrostatic interactions.[2] However, the drug release from purely polysaccharide-based hydrogels can vary significantly; for instance, diffusion from chitosan hydrogels is often much slower than from other polysaccharide-based gels like tragacanth or xanthan gum.[3]

Synthetic Polymer-Based Hydrogels: These platforms offer high tunability of properties. Thermosensitive polymers such as Poly(N-isopropylacrylamide) (PNIPAM) have been explored for "smart" hydrogels that respond to environmental changes like temperature.[4][5] For example, a PNIPAM-based hydrogel showed that a lower cross-linker content resulted in a higher swelling degree and, consequently, a larger amount of released ibuprofen at elevated temperatures.[4] Other synthetic systems, like PLA-PEG-PLA micellar hydrogels, are designed for injectable applications and can prolong drug release by encapsulating ibuprofen within a hydrophobic core.[6]

Composite and Hybrid Hydrogels: These systems combine the benefits of different materials to achieve superior performance. An example is a multi-crosslinked composite hydrogel integrating oxidized alginate (OSA) and methacryloylated gelatin (GelMA), which exhibits enhanced mechanical strength, tunable degradation, and good biocompatibility.[7][8] Similarly, chitosan-lipid nanoconjugate hydrogels have been shown to provide higher conjugation efficiency and more prolonged drug release compared to chitosan-only systems.[2][9]

The following sections provide a detailed quantitative comparison, experimental methodologies, and visual diagrams to further elucidate the performance of these platforms.

Quantitative Performance Data

The performance of various ibu-rG formulations is summarized below. These tables highlight differences in drug release, mechanical strength, and physicochemical properties based on the synthesis platform.

Table 1: Drug Release Kinetics of Ibu-rG from Different Platforms

Synthesis Platform	Polymer(s)	Cumulative Release	Release Duration	Release Model	Reference
Natural Polymer	Gellan Gum (5% IBU)	Slow Release Profile	25 hours	-	[10]
Natural Polymer	Chitosan (3% CS HMW)	15.5%	150 min	-	[1][3]
Natural Polymer	Tragacanth (2% TRG)	64.5%	150 min	-	[1][3]
Natural Polymer	Chitosan-Lipid (S3)	~70%	10 hours	Korsmeyer-Peppas	[2][9]
Synthetic Polymer	PLA-PEG-PLA	18% / 41%	3 weeks / 4 weeks	-	[6]
Synthetic Polymer	Heparin-PNIPAM	~70%	7 days	Diffusion/Erosion	[5]
Composite	Oxidized Alginate, GelMA	Sustained Release	> 7 days	-	[7]

Table 2: Mechanical and Physicochemical Properties of Ibu-rG

Synthesis Platform	Polymer(s)	Key Property	Value	Reference
Natural Polymer	Gellan Gum (5% IBU)	Compressive Modulus	1800 ± 10 kPa	[10]
Natural Polymer	Gellan Gum (5% IBU)	Swelling Percentage	22 ± 0.5%	[10]
Natural Polymer	Chitosan (3% CSc)	Hardness	12.1 g	[3]
Natural Polymer	Tragacanth (6% TRG)	Hardness	31.2 g	[3]
Natural Polymer	Chitosan-Lipid (S3)	Gel Fraction	81.52 ± 2.1%	[9]
Synthetic Polymer	p(NIPAM-co-HPM)	Swelling Degree (α)	34.72 (at 10 °C)	[4]
Composite	GelMA (20%)	Swelling Ratio	Lowest among tested formulations	[7]
Composite	GelMA (20%)	Degradation	~88% degraded by Day 7	[7]

Experimental Protocols

The characterization of ibu-rG performance relies on a set of standardized experimental procedures. Below are detailed methodologies for key experiments cited in the literature.

In Vitro Drug Release Assay

The release of ibuprofen from hydrogels is typically monitored using one of two primary methods: the sample and separate method or a dialysis bag method.[11][12]

• Preparation: The ibuprofen-loaded hydrogel is placed in a release medium, most commonly a phosphate-buffered saline (PBS) solution at a physiological pH of 7.4 and a temperature of 37°C.[5][11]

• Apparatus: A USP Dissolution Apparatus (e.g., basket method) or a Franz-type diffusion cell is often used to ensure standardized conditions.[2][13]

• Sampling: At predetermined time intervals, aliquots of the release medium are collected for analysis. To maintain sink conditions (i.e., ensuring the concentration of the released drug is well below its saturation limit), an equal volume of fresh PBS is added back to the system.[5][11]

• Quantification: The concentration of ibuprofen in the collected samples is determined using High-Performance Liquid Chromatography (HPLC) or UV spectrophotometry at a wavelength of approximately 264 nm.[4][5]

• Kinetic Modeling: The cumulative drug release data is fitted to various mathematical models (e.g., Zero-Order, First-Order, Higuchi, Korsmeyer-Peppas) to determine the release kinetics and mechanism.[2][13][14][15] The Korsmeyer-Peppas model is frequently used, where the release exponent 'n' indicates the mechanism: n < 0.43-0.5 suggests Fickian diffusion, while higher values indicate anomalous (non-Fickian) transport.[2][9][13]

Mechanical Property Testing

The mechanical strength of hydrogels is crucial for their handling and stability, especially for applications like wound dressings or tissue engineering.[10]

• Sample Preparation: Fully swollen hydrogel samples of standardized dimensions (e.g., 1.0 cm × 1.0 cm × 0.8 cm) are prepared.[7]

• Compression Test: A universal testing machine is used to apply a compressive force to the hydrogel sample at a constant rate (e.g., 5 mm/min) under a specific load.[7] The resulting stress-strain curve is recorded to determine the compressive modulus.[7][10]

• Texture Analysis: For topical hydrogels, texture properties like hardness and adhesiveness are measured. Hardness is the force required to achieve a certain deformation, while adhesiveness represents the work required to overcome the attractive forces between the hydrogel surface and a probe.[1][3]

• Rheological Analysis: The viscoelastic properties are assessed using a rheometer. Dynamic frequency sweep tests are performed to measure the storage modulus (G′) and loss modulus (G″). For a stable gel structure, G′ is typically larger than G″.[9]

Physicochemical Characterization

• Swelling Ratio: Lyophilized (freeze-dried) hydrogel samples are weighed (Wd) and then immersed in PBS (pH 7.4) at 37°C.[7] At regular intervals, the swollen samples are removed, blotted to remove excess surface water, and weighed (Ws). The swelling ratio is calculated as (Ws - Wd) / Wd.[4][7] The swelling ability is influenced by the polymer chain and cross-linking densities.[9]

• Gel Fraction: This metric determines the degree of crosslinking within the hydrogel. The formulated hydrogel is dried to a constant weight, immersed in a solvent (e.g., distilled water) for a period to dissolve the non-crosslinked polymer, and then dried again to a constant weight. The gel fraction is the ratio of the final dried weight to the initial dried weight, expressed as a percentage.[9]

• Structural Analysis: Techniques like Fourier Transform Infrared Spectroscopy (FTIR) are used to confirm the incorporation of ibuprofen and interactions between the drug and the polymer matrix by observing shifts in characteristic peaks.[9][10] Differential Scanning Calorimetry (DSC) helps to assess the physical state of the drug within the hydrogel (crystalline or amorphous).[9]

Visualizing Workflows and Mechanisms

Diagrams created using the DOT language provide clear visual representations of complex processes and relationships relevant to ibu-rG synthesis and function.

Caption: General experimental workflow for the synthesis and evaluation of ibuprofen-releasing hydrogels (ibu-rG).

References

• 1. researchgate.net [researchgate.net]
• 2. Ibuprofen-Loaded Chitosan–Lipid Nanoconjugate Hydrogel with Gum Arabic: Green Synthesis, Characterisation, In Vitro Kinetics Mechanistic Release Study and PGE2 Production Test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Study of Polysaccharide-Based Hydrogels: Rheological and Texture Properties and Ibuprofen Release - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. [PDF] Evaluation of Ibuprofen Prolonged Release of Biomedical PLA-PEG-PLA Hydrogel via Degradation Mechanism | Semantic Scholar [semanticscholar.org]
• 7. An Injectable Ibuprofen Sustained-Release Composite Hydrogel System Effectively Accelerates Diabetic Wound Healing via Anti-Inflammatory Effects and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Kinetic and Methodological Insights into Hydrophilic Drug Release from Mesoporous Silica Nanocarriers [mdpi.com]
• 12. dissolutiontech.com [dissolutiontech.com]
• 13. Formulation Development and Evaluation of Drug Release Kinetics from Colon-Targeted Ibuprofen Tablets Based on Eudragit RL 100-Chitosan Interpolyelectrolyte Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Studies on drug release kinetics from ibuprofen-carbomer hydrophilic matrix tablets: influence of co-excipients on release rate of the drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparative statistical analysis of the release kinetics models for nanoprecipitated drug delivery systems based on poly(lactic-co-glycolic acid) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of ibu-rG: A Guide for Laboratory Professionals

The proper handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the disposal of isobutyryl-guanosine (ibu-rG), a modified ribonucleoside commonly used in the synthesis of RNA oligonucleotides. Adherence to these protocols is essential for minimizing risks to personnel and complying with regulatory standards.

Hazard Profile and Safety Overview

Ibu-rG, often supplied as a phosphoramidite (B1245037), is a chemical precursor used in sensitive biochemical applications. While a specific Safety Data Sheet (SDS) for ibu-rG may vary by manufacturer, related guanosine (B1672433) analogs and phosphoramidite compounds are often classified with specific hazards. A representative SDS for a similar compound indicates it may be a flammable solid, is suspected of causing cancer, and is very toxic to aquatic life with long-lasting effects[1]. Therefore, all waste containing ibu-rG must be treated as hazardous chemical waste.

Key Safety Precautions:

• Always handle ibu-rG and its associated waste in a well-ventilated area, preferably within a chemical fume hood[1].

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves[1][2].

• Prevent the release of dust or vapors into the environment[1][3].

• Never dispose of ibu-rG or its contaminated materials in the regular trash or down the drain[4].

Quantitative Data for Disposal Procedures

The following table summarizes key quantitative parameters for the handling and decontamination of waste associated with ibu-rG and the resulting synthetic nucleic acids.

Parameter	Guideline	Description	Source
Chemical Decontamination	10% final concentration of bleach	For liquid waste containing synthetic nucleic acids.	[5]
Contact Time	≥ 30 minutes	Minimum duration for effective chemical decontamination.	[5]
Hazard Classification	Flammable Solid, Category 2	Based on a representative related compound.	[1]
Health Hazard	Suspected Carcinogen, Category 2	Based on a representative related compound.	[1]
Environmental Hazard	Very Toxic to Aquatic Life (Acute & Chronic, Category 1)	Based on a representative related compound.	[1]

Step-by-Step Disposal Procedures

The proper disposal of ibu-rG involves segregating waste into distinct streams: pure chemical waste, contaminated solid waste, contaminated liquid waste, and empty containers.

Experimental Protocol: Chemical Decontamination of Nucleic Acid Waste

Since ibu-rG is a building block for synthetic nucleic acids, waste containing these resulting molecules must be decontaminated prior to disposal[5]. This is a critical step to neutralize potentially biologically active molecules.

Methodology:

• Prepare the Decontamination Solution: In a designated chemical waste container, add fresh bleach to the liquid waste to achieve a final bleach concentration of 10%[5]. For example, to treat 900 mL of liquid waste, add 100 mL of household bleach.

• Ensure Thorough Mixing: Gently swirl the container to ensure the bleach is fully mixed with the waste.

• Allow Sufficient Contact Time: Let the mixture stand for a minimum of 30 minutes to ensure complete inactivation of the nucleic acid molecules[5].

• Dispose as Hazardous Waste: After decontamination, the liquid must still be disposed of as hazardous chemical waste. Do not pour it down the sink[5]. Clearly label the container with its contents (e.g., "Bleach-treated nucleic acid waste").

Disposal Workflow

The following diagram illustrates the complete workflow for managing and disposing of all forms of ibu-rG waste.

Caption: Workflow for the safe disposal of ibu-rG and associated laboratory waste.

Detailed Procedural Guidance

• Pure Chemical Waste (Unused or Expired):

  • Do not attempt to neutralize the solid chemical.

  • Carefully transfer the original container or the collected solid into a designated hazardous waste container provided by your institution's Environmental Health and Safety (EHS) office[3].

  • Ensure the container is clearly labeled "Hazardous Waste" with the full chemical name: "isobutyryl-guanosine phosphoramidite" or as appropriate.

• Contaminated Liquid Waste:

  • Collect all liquid waste containing ibu-rG, including reaction mixtures and solvents, in a compatible, leak-proof container[2].

  • As ibu-rG is used to create synthetic nucleic acids, these waste streams must be decontaminated. Treat liquids with bleach as described in the protocol above or autoclave if appropriate[5][6].

  • Label the container clearly with all chemical constituents. Do not mix incompatible waste streams[4].

• Contaminated Solid Waste (Non-Sharps):

  • All disposable items that have come into contact with ibu-rG, such as pipette tips, gloves, and lab paper, must be disposed of as hazardous waste[7].

  • Collect these materials in a designated, clearly labeled solid waste container or a biohazard bag if institutional policy dictates[5].

  • Some institutional guidelines for recombinant/synthetic nucleic acid waste may require autoclaving solid waste before final disposal[6].

• Empty Original Containers:

  • Empty containers are not considered safe for regular trash until properly decontaminated[2].

  • The container must be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol) that can dissolve the chemical residue[2].

  • Crucially, the first rinsate must be collected and disposed of as hazardous liquid waste [2][4].

  • After triple-rinsing and allowing the container to air dry in a fume hood, obliterate or remove the original label. The clean, dry container can then be disposed of in the appropriate glass or plastic recycling bin[4].

Finally, store all sealed and labeled hazardous waste containers in a designated satellite accumulation area until they are collected by your institution's EHS personnel for final disposal at an approved waste facility[1][4].

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. med.nyu.edu [med.nyu.edu]
• 6. research.hawaii.edu [research.hawaii.edu]
• 7. Biological Waste Guide | Environment, Health and Safety [ehs.cornell.edu]

Personal protective equipment for handling ibu-rG

Chemical and Physical Properties

A summary of the key quantitative data for ibu-rG is presented below for easy reference.

Property	Value
Chemical Name	5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-[(tert-butyl)dimethylsilyl]-guanosine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite
Synonyms	ibu-rG Phosphoramidite, 2'-TBDMS-rG(ibu) Phosphoramidite
CAS Number	147201-04-5
Molecular Formula	C50H68N7O9PSi
Molecular Weight	970.18 g/mol
Appearance	White to off-white powder
Purity	≥98.5%
Storage Conditions	Store at or below -20°C under an inert atmosphere (e.g., Argon or Nitrogen).

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling ibu-rG.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or other chemical-resistant gloves. Double-gloving is recommended.	Prevents dermal contact with the compound.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from dust particles and potential splashes.
Body Protection	A lab coat or chemical-resistant apron.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or a fume hood. For larger quantities or when generating dust, a NIOSH-approved respirator may be necessary.	Minimizes inhalation of the powder.

Operational Plan: Step-by-Step Handling Protocol

The following protocol outlines the safe handling of ibu-rG from receipt to use in oligonucleotide synthesis. Phosphoramidites are highly sensitive to moisture and oxidation, so maintaining anhydrous and inert conditions is critical.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Immediately transfer the container to a freezer for storage at or below -20°C.

• Log the receipt date and lot number in the laboratory inventory.

2. Preparation for Use:

• Before opening, allow the container to warm to room temperature in a desiccator. This prevents condensation of moisture inside the container.

• Prepare all necessary equipment, including anhydrous acetonitrile (B52724), syringes, and the oligonucleotide synthesizer, in a low-humidity environment or a glove box.

3. Dissolution and Transfer:

• Work in a fume hood or a glove box with an inert atmosphere.

• Carefully open the vial, avoiding inhalation of any powder.

• Using a clean, dry syringe, add the appropriate volume of anhydrous acetonitrile to the vial to achieve the desired concentration.

• Gently swirl the vial to dissolve the solid. Avoid vigorous shaking to prevent aerosol formation.

• Once dissolved, draw the solution into a syringe and transfer it to the appropriate position on the oligonucleotide synthesizer.

4. Post-Handling:

• Securely cap the original vial if any solid remains and purge with an inert gas before resealing and returning to the freezer.

• Wipe down the work area with an appropriate cleaning agent.

• Dispose of all contaminated consumables as outlined in the disposal plan.

Spill Management Plan

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

1. Small Spills (Solid):

• If outside a fume hood, calmly evacuate the immediate area to allow any dust to settle.

• Wearing appropriate PPE, gently cover the spill with absorbent paper to avoid raising dust.

• Dampen the absorbent paper with a suitable solvent (e.g., acetonitrile) to prevent the powder from becoming airborne.

• Carefully wipe up the spill, working from the outside in.

• Place all contaminated materials in a sealed bag for disposal.

• Clean the spill area with a detergent solution, followed by a rinse with water.

2. Spills of Dissolved ibu-rG:

• Wearing appropriate PPE, contain the liquid spill with absorbent material.

• Wipe up the spill and place the contaminated absorbent material in a sealed bag for disposal.

• Clean the spill area with a detergent solution, followed by a rinse with water.

Disposal Plan

All waste materials contaminated with ibu-rG must be handled as chemical waste.

• Solid Waste: Collect all contaminated solid waste, including empty vials, gloves, and absorbent materials, in a clearly labeled, sealed container.

• Liquid Waste: Collect all waste solutions containing ibu-rG in a designated, sealed waste container.

• Disposal: Arrange for the disposal of all chemical waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

Workflow for Handling ibu-rG

The following diagram illustrates the key steps and decision points in the safe handling of ibu-rG.

Caption: Workflow for the safe handling of ibu-rG from receipt to disposal.